Cebranopadol-d5

Core Science & Biosynthesis

Cebranopadol: Unlocking the Dual-NMR Agonist Mechanism of Action

A Technical Whitepaper on Receptor Pharmacology and Assay Validation

Executive Summary

The development of centrally acting analgesics has historically been limited by the narrow therapeutic window of classical µ-opioid receptor (MOR) agonists. While highly effective for acute and chronic pain, selective MOR activation is intrinsically linked to severe adverse events, including respiratory depression, tolerance, and high abuse liability[1].

Cebranopadol (TRN-228) represents a first-in-class pharmacological breakthrough: a dual nociceptin/orphanin FQ peptide (NOP) and µ-opioid peptide (MOP/MOR) receptor agonist[2]. As application scientists and drug developers, our interest in Cebranopadol lies not just in its clinical efficacy, but in the elegant molecular synergy it employs. By co-activating the NOP and MOR pathways, Cebranopadol leverages the body's endogenous pain modulation processes, utilizing NOP activation to counterbalance the deleterious side effects of MOR activation[3]. This whitepaper dissects the binding profile, mechanistic signaling, and the rigorous, self-validating experimental protocols required to characterize this unique molecule.

Receptor Pharmacology & Quantitative Binding Profile

To understand Cebranopadol’s mechanism, we must first interrogate its binding affinity ( Ki​ ) and functional potency ( EC50​ ). Cebranopadol is a spiroindole derivative that exhibits sub-nanomolar affinity for both human NOP and MOR[1].

While it also interacts with the κ -opioid (KOR) and δ -opioid (DOR) receptors, its primary mechanism is driven by its NOP/MOR activity[4]. The functional efficacy of Cebranopadol is typically benchmarked against selective, fully efficacious endogenous or synthetic reference agonists (e.g., DAMGO for MOR, N/OFQ for NOP)[4].

Table 1: In Vitro Pharmacological Profile of Cebranopadol at Human Opioid Receptors [4]

Receptor Subtype	Radioligand Binding ( Ki​ , nM)	Functional Assay ( EC50​ , nM)	Relative Efficacy ( Emax​ , %)	Agonist Profile
Human MOP (MOR)	0.7	1.2	104	Full Agonist
Human NOP	0.9	13.0	89	Near-Full Agonist
Human KOP (KOR)	2.6	17.0	67	Partial Agonist
Human DOP (DOR)	18.0	110.0	105	Full Agonist (Low Affinity)

Data synthesized from competitive radioligand binding and [35S]GTPγS functional assays. Efficacy is expressed relative to standard full agonists.

Molecular Mechanism of Action: The NOP/MOR Synergy

The therapeutic rationale behind Cebranopadol’s bifunctionality lies in the complementary, yet distinct, downstream signaling cascades of the MOR and NOP receptors[3]. Both are G-protein coupled receptors (GPCRs) that primarily couple to inhibitory Gi/o​ proteins[5].

• MOR Activation (Analgesia): Binding of Cebranopadol to MOR induces the exchange of GDP for GTP on the Gαi/o​ subunit. This leads to the inhibition of adenylyl cyclase, the opening of G-protein-coupled inwardly rectifying potassium (GIRK) channels, and the closure of voltage-gated calcium channels. The net result is hyperpolarization of the neuron and potent suppression of nociceptive pain transmission[5].

• NOP Activation (Analgesia + Mitigation): NOP receptor activation also provides robust analgesia, particularly in neuropathic and inflammatory pain models[6]. Crucially, however, the NOP receptor system functions as an endogenous "anti-opioid" system in specific supraspinal circuits. Co-activation of NOP counter-regulates the β -arrestin-2 recruitment and downstream signaling pathways typically responsible for opioid-induced respiratory depression, tolerance, and dopamine-driven reward-seeking behaviors[1],[3].

Cebranopadol dual NOP/MOR signaling pathway and side-effect mitigation.

Experimental Methodologies: Validating the Mechanism

As application scientists, we do not simply accept affinity values; we must rigorously validate them. The characterization of Cebranopadol relies on two fundamental, self-validating in vitro systems: the Competitive Radioligand Binding Assay (to determine orthosteric affinity) and the [35S]GTPγS Binding Assay (to determine functional G-protein coupling)[4].

Competitive Radioligand Binding Assay

Objective: Determine the inhibitory constant ( Ki​ ) of Cebranopadol at human recombinant receptors. Causality & Design: We utilize Chinese Hamster Ovary (CHO-K1) cells stably transfected with human NOP or MOR. CHO-K1 cells are selected because they lack endogenous opioid receptors, providing a clean, zero-background environment to measure specific binding[4].

Protocol Steps:

• Membrane Preparation: Homogenize CHO-K1 cells expressing the target receptor in 50 mM Tris-HCl buffer (pH 7.4). Causality: Tris buffer maintains physiological pH, preserving the native 3D conformation of the GPCR.

• Incubation: Incubate 10-20 µg of membrane protein with a fixed concentration of a radioligand (e.g., [3H]N/OFQ for NOP) and increasing concentrations of unlabeled Cebranopadol ( 10−12 to 10−5 M).

• Self-Validation (Controls): Define Non-Specific Binding (NSB) by adding a saturating concentration (10 µM) of an unlabeled reference ligand. This ensures the assay only measures orthosteric receptor binding, not lipid partitioning.

• Filtration & Detection: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters (pre-soaked in 0.1% PEI to reduce non-specific sticking). Wash with ice-cold buffer to trap the receptor-bound radioligand while washing away free ligand. Measure retained radioactivity via liquid scintillation counting.

• Analysis: Calculate IC50​ using non-linear regression, and convert to Ki​ using the Cheng-Prusoff equation.

[35S]GTPγS Functional Binding Assay

Objective: Quantify the agonist potency ( EC50​ ) and relative efficacy ( Emax​ ) of Cebranopadol. Causality & Design: Measuring downstream secondary messengers (like cAMP) can introduce signal amplification artifacts. The [35S]GTPγS assay measures the very first step of GPCR activation: the binding of a non-hydrolyzable radioactive GTP analog to the Gα subunit[4],[5]. This provides a direct, stoichiometric measurement of receptor-G-protein coupling.

Protocol Steps:

• Assay Buffer Preparation: Prepare buffer containing 20 mM HEPES (pH 7.4), 100 mM NaCl, 10 mM MgCl2​ , 1 mM EDTA, 1 mM DTT, and 10 µM GDP[4].

  • Causality of GDP: The addition of excess GDP is the most critical step. It forces the G-proteins into an inactive state, suppressing basal (constitutive) receptor activity. This artificially widens the assay window, allowing us to clearly differentiate between the agonist-induced signal and background noise[4].

• Reaction Initiation: Add 10 µg of membrane proteins, 0.4 nM [35S]GTPγS , and varying concentrations of Cebranopadol. Incubate for 45 minutes at 25°C[4].

• Self-Validation (Controls): Every plate must include a full dose-response curve of a reference full agonist (e.g., DAMGO for MOR, N/OFQ for NOP) to define 100% Emax​ [4]. Basal binding is defined in the absence of any agonist.

• Filtration & Counting: Rapidly filter the mixture to separate the membrane-bound [35S]GTPγS from the free nucleotide. Quantify via scintillation counting.

Step-by-step workflow for the [35S]GTPγS functional binding assay.

Conclusion

Cebranopadol is a masterclass in rational drug design, achieving what selective MOR agonists cannot: potent, centrally acting analgesia with an inherently built-in safety mechanism[1],[2]. By acting as a dual NOP/MOR agonist, it recruits the NOP receptor's anti-opioid circuitry to mitigate respiratory depression and abuse liability[3]. For drug development professionals, the rigorous in vitro characterization of Cebranopadol using optimized radioligand and [35S]GTPγS assays serves as the gold standard for evaluating next-generation bifunctional GPCR ligands.

References

• Cebranopadol as a Novel Promising Agent for the Treatment of Pain Source: National Institutes of Health (NIH) / PMC URL:[Link]

• Tris Pharma Initiates ALLEVIATE-1 and ALLEVIATE-2, Pivotal Phase 3 Trials Investigating Cebranopadol, a First-in-Class Compound with a Novel Mechanism of Action to Treat Pain Source: FirstWord Pharma URL:[Link]

• Pharmacological characterization of cebranopadol a novel analgesic acting as mixed nociceptin/orphanin FQ and opioid receptor agonist Source: National Institutes of Health (NIH) / PMC URL:[Link]

• Nociceptin and the NOP Receptor in Pain Management: From Molecular Insights to Clinical Applications Source: MDPI URL:[Link]

• Cebranopadol: A Novel Potent Analgesic Nociceptin/Orphanin FQ Peptide and Opioid Receptor Agonist Source: Tris Pharma / Journal of Pharmacology and Experimental Therapeutics (Linz et al., 2014) URL:[Link]

• Comprehensive overview of biased pharmacology at the opioid receptors: biased ligands and bias factors Source: National Institutes of Health (NIH) / PMC URL:[Link]

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Cebranopadol-d5 as a Stable Isotope-Labeled Internal Standard: A Technical Guide to Bioanalytical Pharmacokinetics

Executive Summary

Cebranopadol is a first-in-class, centrally acting analgesic characterized by its unique dual agonism at both the nociceptin/orphanin FQ peptide (NOP) receptor and classical opioid receptors (mu, delta, kappa)[1][2]. As clinical development progresses for the treatment of severe chronic nociceptive and neuropathic pain[3][4], robust bioanalytical methods are required to characterize its complex pharmacokinetic (PK) profile. This whitepaper details the critical role of Cebranopadol-d5 , a stable isotope-labeled internal standard (SIL-IS), in ensuring the scientific integrity, precision, and reproducibility of LC-MS/MS workflows used in cebranopadol PK studies.

The Pharmacological Imperative: Why Cebranopadol Requires Precise Monitoring

Cebranopadol (trans-6′-fluoro-4′,9′-dihydro-N,N-dimethyl-4-phenyl-spiro[cyclohexane-1,1′(3′H)-pyrano[3,4-b]indol]-4-amine) is a spiroindole derivative that represents a paradigm shift in pain management[2][3]. Traditional mu-opioid peptide (MOP) receptor agonists, such as morphine, are limited by severe adverse effects, including respiratory depression, rapid tolerance, and high abuse potential[5].

Cebranopadol overcomes these limitations through a synergistic mechanism:

• MOP Receptor Agonism: Provides profound baseline antinociception.

• NOP Receptor Agonism: Modulates the opioid reward pathway, significantly reducing the propensity for physical dependence and respiratory depression[6][7].

Because cebranopadol is administered in microgram quantities (e.g., 200–1600 µg doses)[8] and exhibits a long terminal elimination half-life, quantifying trace plasma concentrations over extended periods demands extreme analytical sensitivity and specificity.

Dual-mechanism signaling pathway of cebranopadol targeting NOP and MOP receptors.

The Role of Cebranopadol-d5 in LC-MS/MS Assays

In quantitative bioanalysis using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), matrix effects—where co-eluting endogenous components suppress or enhance the ionization of the target analyte—are a primary source of error.

To establish a self-validating analytical system, Cebranopadol-d5 is employed as the internal standard.

Causality Behind the Experimental Choice of a d5 Isotope

• Co-elution Dynamics: Cebranopadol-d5 contains five deuterium atoms, typically incorporated into stable, non-exchangeable positions (such as the phenyl ring). This provides a mass shift of +5 Da, which is sufficient to prevent isotopic cross-talk (overlap of the naturally occurring heavy isotopes of the unlabeled drug with the IS mass channel).

• Matrix Effect Normalization: Because the physicochemical properties of Cebranopadol-d5 are nearly identical to the unlabeled drug, it co-elutes chromatographically. Any ion suppression occurring at that specific retention time affects both the analyte and the IS equally. The ratio of their peak areas remains constant, ensuring quantitative trustworthiness.

• Extraction Recovery: During sample preparation (e.g., Liquid-Liquid Extraction), Cebranopadol-d5 accounts for any physical loss of the analyte, as the extraction efficiency will be identical for both compounds.

Experimental Protocol: LC-MS/MS Workflow for Cebranopadol Quantification

The following methodology outlines a validated, step-by-step UHPLC-MS/MS protocol for quantifying cebranopadol in human or animal plasma, utilizing Cebranopadol-d5 as the SIL-IS. This approach aligns with European Medicines Agency (EMA) and FDA bioanalytical validation guidelines[9].

Step 1: Reagent Preparation and Spiking

• Preparation of IS Working Solution: Prepare a working solution of Cebranopadol-d5 at a concentration of 10 ng/mL in 50% methanol/water.

• Sample Spiking: Aliquot 100 µL of the K2-EDTA plasma sample into a clean microcentrifuge tube. Add 10 µL of the Cebranopadol-d5 working solution. Vortex for 10 seconds to ensure homogeneous equilibration between the endogenous matrix and the internal standard.

Step 2: Liquid-Liquid Extraction (LLE)

• Causality: LLE is preferred over protein precipitation here to concentrate the microgram-dosed analyte and remove phospholipids that cause severe ion suppression.

• Alkalinization: Add 50 µL of 0.1 M Sodium Hydroxide (NaOH) to the spiked plasma to ensure the basic amine group of cebranopadol is un-ionized, maximizing partitioning into the organic phase.

• Extraction: Add 1.0 mL of an organic solvent mixture (e.g., Hexane:Ethyl Acetate, 70:30 v/v). Vortex vigorously for 5 minutes.

• Phase Separation: Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Evaporation & Reconstitution: Transfer the upper organic layer to a clean plate and evaporate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 0.1% formic acid in water/acetonitrile).

Step 3: UHPLC Separation

• Column: C18 reversed-phase column (e.g., 50 mm × 2.1 mm, 1.7 µm particle size).

• Mobile Phase: Gradient elution using Mobile Phase A (0.1% Formic Acid in Water) and Mobile Phase B (0.1% Formic Acid in Acetonitrile).

• Flow Rate: 0.4 mL/min.

Step 4: MS/MS Detection (MRM Mode)

• Operate the mass spectrometer in positive Electrospray Ionization (ESI+) mode.

• Transitions: Monitor the specific Multiple Reaction Monitoring (MRM) transitions. (e.g., Unlabeled Cebranopadol: m/z [M+H]+ -> specific product ion; Cebranopadol-d5: m/z [M+5+H]+ -> corresponding product ion).

Bioanalytical LC-MS/MS workflow utilizing Cebranopadol-d5 as an internal standard.

Pharmacokinetic Profiling & Data Interpretation

The application of the Cebranopadol-d5 normalized LC-MS/MS assay has enabled the precise elucidation of cebranopadol's clinical pharmacokinetics. Studies utilizing this bioanalytical framework have demonstrated that cebranopadol exhibits a highly predictable PK profile suitable for once-daily oral dosing[8].

The quantitative data derived from these validated assays in healthy subjects and chronic pain patients are summarized below:

Table 1: Summary of Cebranopadol Pharmacokinetic Parameters (Oral Immediate-Release)

Pharmacokinetic Parameter	Observed Value / Range	Clinical Significance
Time to Maximum Concentration ( Tmax​ )	4 – 6 hours	Late absorption phase; provides sustained onset of analgesia without rapid "rushes" associated with abuse[8].
Half-Value Duration (HVD)	14 – 15 hours	Long duration of effective plasma concentration supports once-daily (qd) dosing regimens[8].
Terminal Elimination Half-Life ( t1/2​ )	62 – 96 hours	Extensive tissue distribution and slow elimination; requires ~2 weeks to reach steady-state[8][10].
Accumulation Factor (AF)	~ 2.0	Predictable accumulation upon multiple once-daily dosing[8].
Peak-Trough Fluctuation (PTF)	70% – 80%	Low fluctuation ensures consistent baseline analgesia over the 24-hour dosing interval[8].

Note: Data derived from population PK analyses of phase I and phase II clinical trials using D5-cebranopadol internal standard methodologies[8].

Conclusion

The clinical advancement of cebranopadol represents a critical milestone in the development of safer, centrally acting analgesics. Its unique dual NOP/MOP receptor agonism offers potent relief for neuropathic and nociceptive pain while mitigating the severe risks of traditional opioids[6][7].

However, the clinical translation of this molecule relies heavily on the rigorous bioanalytical quantification of its pharmacokinetics. The integration of Cebranopadol-d5 as a stable isotope-labeled internal standard is non-negotiable for achieving the required analytical precision. By perfectly mimicking the target analyte during extraction and ionization, Cebranopadol-d5 ensures that the resulting PK data—characterized by a late Tmax​ and long half-life—is accurate, reproducible, and scientifically trustworthy.

References

• Cebranopadol: novel dual opioid/NOP receptor agonist analgesic PubMed / NIH[Link]

• Discovery of a Potent Analgesic NOP and Opioid Receptor Agonist: Cebranopadol ACS Medicinal Chemistry Letters[Link]

• Definition of cebranopadol National Cancer Institute (NCI Drug Dictionary)[Link]

• Cebranopadol as a Novel Promising Agent for the Treatment of Pain MDPI[Link]

• Innovative Pain Treatments: Cebranopadol Tris Pharma [Link]

• Cebranopadol, a novel first-in-class drug candidate: Method validation and first exploratory pharmacokinetic study in rabbits PubMed / NIH[Link]

• Clinical Pharmacokinetic Characteristics of Cebranopadol, a Novel First-in-Class Analgesic PubMed Central / NIH[Link]

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• 10. Cebranopadol - Wikipedia [en.wikipedia.org]

Synthesis and Characterization of Cebranopadol-d5: A Dual NOP/MOP Receptor Agonist Isotopic Standard

Introduction & Pharmacological Context

Cebranopadol (TRN-228) is a first-in-class, centrally acting analgesic characterized by its unique dual agonism at the nociceptin/orphanin FQ peptide (NOP) and µ-opioid peptide (MOP) receptors [[1]]([Link]). By co-activating these receptors, cebranopadol achieves potent analgesia comparable to traditional opioids but with a significantly widened therapeutic window. The activation of the NOP receptor actively counteracts MOP-induced adverse effects, mitigating respiratory depression, tolerance, and abuse liability .

To support advanced pharmacokinetic (PK) profiling, metabolic tracing, and clinical quantification, the development of a stable isotopically labeled internal standard is critical. Cebranopadol-d5 incorporates five deuterium atoms on the phenyl ring . This specific labeling strategy ensures a +5 Da mass shift, which is optimal for avoiding cross-talk with the natural isotopic envelope of the unlabeled drug in LC-MS/MS Multiple Reaction Monitoring (MRM) assays.

Pharmacological Profiling & Receptor Binding

Understanding the binding kinetics of cebranopadol provides the rationale for its clinical utility. The molecule exhibits sub-nanomolar affinity for both NOP and MOP receptors, operating as a full agonist .

Table 1: Receptor Binding Profile of Cebranopadol

Receptor Target	Affinity (Ki, nM)	Efficacy & Biological Role
NOP (ORL-1)	0.9	Full Agonist; Counteracts MOP-induced respiratory depression
MOP (µ-opioid)	0.7	Full Agonist; Primary driver of antinociception
KOP (κ-opioid)	2.6	Partial Agonist

| DOP (δ-opioid)| 18.0 | Partial/Full Agonist (low affinity) |

Figure 1: Dual NOP/MOP signaling pathway of Cebranopadol mediating analgesia.

Retrosynthetic Strategy and Isotopic Labeling

The original Grünenthal synthesis of cebranopadol utilized a dimethylamino-substituted cyclohexanone, which presented challenges in diastereoselectivity and handling . To synthesize Cebranopadol-d5 with high isotopic purity and stereochemical control, we adapt the optimized route by Wachtendorf et al. . This route leverages the α-acidity of a nitroalkane to build the cyclohexanone ring, followed by an oxa-Pictet-Spengler reaction.

Causality of the Labeling Position: The deuterium label is introduced via commercially available d5-phenylnitromethane. The phenyl ring is selected for deuteration because its aromatic protons are highly resistant to hydrogen-deuterium (H/D) exchange in physiological aqueous matrices. This ensures the absolute integrity of the internal standard during in vivo studies and harsh sample extraction protocols .

Figure 2: Synthetic workflow for Cebranopadol-d5 via nitro-intermediate.

Step-by-Step Experimental Protocol

Step 1: Synthesis of 4-Nitro-4-(d5-phenyl)cyclohexan-1-one

• Double Michael Addition: Dissolve d5-phenylnitromethane (1.0 eq) and methyl acrylate (2.5 eq) in dichloromethane (CH2Cl2). Add 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU, 0.5 eq) dropwise. Stir at 40 °C for 16 hours. This forms the acyclic diester precursor .

• Dieckmann Condensation: Isolate the diester and dissolve in tetrahydrofuran (THF). Treat with sodium hydride (NaH, 1.7 eq) and a catalytic amount of methanol (0.1 eq) at 50 °C for 1 hour to induce cyclization.

• Decarboxylation: Treat the resulting cyclic β-keto ester with lithium bromide (LiBr, 3.0 eq) and camphorsulfonic acid (CSA, 2.0 eq) in N,N'-dimethylpropyleneurea (DMPU) at 100 °C for 16 hours. Purify via silica gel chromatography to yield 4-nitro-4-(d5-phenyl)cyclohexan-1-one.

Mechanistic Causality: The nitro group acts as a powerful electron-withdrawing group, facilitating the double Michael addition and stabilizing the intermediate carbanions, while completely avoiding the premature basicity issues associated with the dimethylamine group found in older synthetic routes .

Step 2: Oxa-Pictet-Spengler Spirocyclization

• Reaction Setup: Combine 4-nitro-4-(d5-phenyl)cyclohexan-1-one (1.0 eq) and 2-(5-fluoro-1H-indol-3-yl)ethanol (5-fluorotryptophol, 1.0 eq) in CH2Cl2.

• Acid Catalysis: Add trifluoroacetic acid (TFA, 1.2 eq) and stir at 40 °C for 16 hours .

• Isolation: The reaction preferentially generates the trans-diastereomer of the spiro[cyclohexane-1,1'-pyrano[3,4-b]indole] scaffold. The trans-isomer selectively precipitates from the reaction mixture, allowing for isolation via simple filtration.

Mechanistic Causality: The oxa-Pictet-Spengler reaction relies on the formation of an oxocarbenium ion intermediate. The stereoselectivity is driven by thermodynamic control, where the bulky d5-phenyl/nitro groups adopt an equatorial-like orientation in the transition state, favoring the trans-configuration strictly required for cebranopadol's biological activity [[2]]([Link]).

Step 3: One-Pot Reduction and Reductive Amination

• Reagent Addition: Suspend the nitro-spiroindole intermediate in methanol. Add zinc dust (Zn, 40 eq) and formic acid (HCO2H, 40 eq) to reduce the nitro group to a primary amine.

• Eschweiler-Clarke Amination: Without isolating the primary amine, add aqueous formaldehyde (HCHO, 40 eq) and heat the mixture to 70 °C for 16 hours .

• Purification: Filter the mixture through Celite to remove zinc residues. Basify the filtrate with aqueous NaOH, extract with ethyl acetate, and purify via recrystallization to yield Cebranopadol-d5.

Mechanistic Causality: Conducting the reduction and Eschweiler-Clarke methylation in a single pot minimizes product loss and avoids the isolation of the potentially unstable primary amine intermediate, maximizing overall yield.

Analytical Characterization & Self-Validation

To ensure the synthesized Cebranopadol-d5 is fit for use as an internal standard, a rigorous self-validating analytical protocol must be executed:

• Isotopic Purity (LC-HRMS):

  • Method: Electrospray ionization (ESI) in positive mode.

  • Validation: The exact mass for C24D5H22FN2O [M+H]+ is expected at m/z 384.249 (unlabeled is 379.218) . The isotopic purity must be ≥ 99% d5, with d0 (unlabeled) content < 0.1% to prevent interference in quantitative PK assays.

• Structural Confirmation (NMR):

  • 1H-NMR (400 MHz, DMSO-d6): The spectrum must show the complete absence of the multiplet at δ 7.20–7.40 ppm (corresponding to the 5 protons of the phenyl ring), confirming quantitative deuterium incorporation. The N,N-dimethyl protons will appear as a sharp singlet at ~2.0 ppm.

  • 19F-NMR (376 MHz, DMSO-d6): A single peak at ~ -123 ppm confirms the integrity of the 6-fluoro substitution on the spiroindole core.

Sources

• 1. Innovative Pain Treatments | Tris Pharma [trispharma.com]
• 2. pubs.acs.org [pubs.acs.org]

Cebranopadol-d5: A Guide to Achieving Pharmacokinetic Excellence in Bioanalysis

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary

The pursuit of novel analgesics with improved efficacy and safety profiles has led to the development of Cebranopadol, a first-in-class agent with a unique dual mechanism of action.[1] As this promising candidate progresses through clinical development, the need for precise and accurate quantification in biological matrices is paramount for defining its pharmacokinetic (PK) profile. This guide provides a comprehensive technical overview of the use of Cebranopadol-d5, a stable isotope-labeled (SIL) internal standard, to achieve the highest standards of data integrity in pharmacokinetic studies. We will explore the fundamental principles behind the use of SIL internal standards, present a detailed, field-proven workflow from sample collection to data analysis, and explain the causality behind each methodological choice, ensuring a self-validating and regulatory-compliant bioanalytical system.

Introduction: Cebranopadol and the Imperative for Precision Pharmacokinetics

Cebranopadol is a potent, centrally acting analgesic that functions as an agonist at both the nociceptin/orphanin FQ peptide (NOP) receptor and the classical opioid receptors (MOP, KOP, DOP).[2][3][4][5] This dual mechanism may offer potent pain relief with a potentially improved safety profile, including reduced respiratory depression and lower abuse potential compared to traditional opioids.[3][6][7]

The clinical pharmacokinetic profile of Cebranopadol after oral administration is characterized by a late time to reach maximum plasma concentration (Tmax) of 4-6 hours and a long terminal half-life ranging from 62 to 96 hours.[8][1][6][9] Understanding these parameters—absorption, distribution, metabolism, and excretion (ADME)—is critical for determining appropriate dosing regimens and ensuring patient safety.[10] This necessitates a bioanalytical method capable of producing unequivocally reliable and reproducible data, a challenge met by the strategic use of a stable isotope-labeled internal standard.

The Gold Standard: Why Cebranopadol-d5 is Essential for Robust Bioanalysis

In quantitative liquid chromatography-mass spectrometry (LC-MS/MS), an internal standard (IS) is added to every sample to correct for variability that can occur during the analytical process.[11][12] While structurally similar analogs can be used, stable isotope-labeled internal standards are considered the "gold standard" by regulatory agencies like the U.S. Food and Drug Administration (FDA).[13][14]

Cebranopadol-d5 is a synthetic version of the parent drug where five hydrogen atoms have been replaced by their stable, non-radioactive isotope, deuterium. This subtle increase in mass allows it to be distinguished by the mass spectrometer, yet its physicochemical properties remain nearly identical to Cebranopadol.[13][15]

The core advantages of using Cebranopadol-d5 are:

• Correction for Matrix Effects: Biological matrices like plasma are complex and can suppress or enhance the ionization of an analyte, skewing results. Because Cebranopadol-d5 co-elutes with Cebranopadol and has the same ionization properties, it experiences the same matrix effects, allowing for accurate correction.[13][16][17]

• Compensation for Sample Preparation Variability: Any loss of analyte during sample extraction or handling steps will be mirrored by a proportional loss of the internal standard.[13][18] This ensures the ratio of the analyte to the internal standard remains constant, preserving the accuracy of the final measurement.

• Improved Precision and Accuracy: By accounting for variations in sample handling, matrix effects, and instrument response, SIL internal standards significantly reduce the overall variability of the assay, leading to more precise and trustworthy pharmacokinetic data.[13][19]

// Connections BioSample -> Add_IS [label="Crucial First Step", color="#EA4335", fontcolor="#EA4335"]; Add_IS -> Extraction; Extraction -> Evaporation; Evaporation -> Injection; Injection -> Detection; Detection -> Quantification; Quantification -> PK_Analysis;

// Annotations explaining causality { rank=same; Extraction; Annotation1 [label="IS and Analyte experience\nsame extraction loss", shape=plaintext, fontcolor="#5F6368"]; } Extraction -> Annotation1 [style=invis];

{ rank=same; Detection; Annotation2 [label="IS and Analyte experience\nsame matrix effects & ionization variability", shape=plaintext, fontcolor="#5F6368"]; } Detection -> Annotation2 [style=invis]; }

Caption: The workflow for bioanalysis using a stable isotope-labeled internal standard.

A Validated Workflow for Cebranopadol Pharmacokinetic Studies

This section details a robust, step-by-step protocol for quantifying Cebranopadol in plasma, grounded in regulatory expectations and best practices.

Study Design and Sample Collection

A standard pharmacokinetic study involves administering a single or repeated dose of Cebranopadol to subjects, followed by the collection of blood samples at predetermined time points.[10][20] The sampling schedule should be designed to accurately capture the absorption, distribution, and elimination phases of the drug. Given Cebranopadol's Tmax of 4-6 hours and long half-life, a typical sampling schedule might include points at 0 (pre-dose), 1, 2, 4, 6, 8, 12, 24, 48, 72, and 96 hours post-dose.

Experimental Protocol: Plasma Sample Preparation

Objective: To efficiently extract Cebranopadol and Cebranopadol-d5 from plasma while removing interfering matrix components.

Materials:

• Human plasma (or other relevant species) containing unknown Cebranopadol concentrations.

• Cebranopadol-d5 internal standard working solution (e.g., 100 ng/mL in methanol).

• Cebranopadol analytical standard for calibration curve and quality controls.

• Protein Precipitation Reagent: Acetonitrile with 0.1% formic acid.

• Centrifuge capable of 4°C and >3000 x g.

• 96-well collection plates or microcentrifuge tubes.

Step-by-Step Methodology:

• Aliquoting: Aliquot 100 µL of each plasma sample (calibrators, QCs, and unknowns) into a 96-well plate or microcentrifuge tube.

• Internal Standard Addition: Add 25 µL of the Cebranopadol-d5 working solution to every well/tube except for the blank matrix samples. This is the most critical step for ensuring accuracy.

• Protein Precipitation: Add 300 µL of ice-cold protein precipitation reagent (Acetonitrile with 0.1% formic acid) to all samples.

• Vortexing: Vortex the plate/tubes vigorously for 2 minutes to ensure complete protein precipitation and mixing.

• Centrifugation: Centrifuge the samples at 4000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer 200 µL of the clear supernatant to a clean 96-well plate.

• Injection: The plate is now ready for injection into the LC-MS/MS system.

LC-MS/MS Analysis

The extracted samples are analyzed using a highly sensitive and specific LC-MS/MS method.[21][22]

Parameter	Condition	Rationale
LC System	UPLC/UHPLC System	Provides high resolution and fast analysis times.[21]
Column	C18 Reverse-Phase, <2 µm particle size	Offers excellent retention and peak shape for molecules like Cebranopadol.
Mobile Phase A	0.1% Formic Acid in Water	Standard acidic modifier for positive ion mode ESI.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Strong organic solvent for efficient elution.
Gradient	5% B to 95% B over 3 minutes	A standard gradient to separate the analyte from early-eluting matrix components and ensure elution.
Flow Rate	0.5 mL/min	Typical for UHPLC columns.
Injection Volume	5 µL	Balances sensitivity with potential for column overload.
MS System	Triple Quadrupole Mass Spectrometer	The gold standard for quantitative bioanalysis due to its sensitivity and specificity.
Ionization Mode	Electrospray Ionization, Positive (ESI+)	Cebranopadol contains basic amine groups that are readily protonated.
MRM Transition (Cebranopadol)	Q1: 379.2 -> Q3: 121.1 (Example)	Precursor ion (Q1) is the protonated molecule [M+H]+. The product ion (Q3) is a stable fragment.
MRM Transition (Cebranopadol-d5)	Q1: 384.2 -> Q3: 121.1 (Example)	Q1 mass is shifted by +5 Da. The fragment ion is often identical if the label is not on the fragmented portion.
Table 1: Example LC-MS/MS Parameters for Cebranopadol Analysis. Note: Specific MRM transitions must be empirically optimized.

Bioanalytical Method Validation (BMV)

Before analyzing study samples, the method must be fully validated according to regulatory guidelines, such as the FDA's Bioanalytical Method Validation Guidance or ICH M10.[23][24][25][26] This ensures the method is fit for its intended purpose.

Caption: Key parameters assessed during bioanalytical method validation.

Validation Parameter	Description	Typical Acceptance Criteria (FDA/ICH)
Accuracy & Precision	Intra- and inter-day analysis of Quality Control (QC) samples at multiple concentrations.	Mean concentration within ±15% of nominal; Precision (%CV) ≤15%. For LLOQ, ±20% and ≤20% respectively.
Selectivity	Analysis of blank matrix from multiple sources to check for interferences.	No significant interference at the retention time of the analyte and IS (<20% of LLOQ response).
Calibration Curve	A plot of analyte/IS response ratio vs. concentration. At least 6 non-zero points.	Correlation coefficient (r²) ≥ 0.99. Back-calculated standards must be within ±15% of nominal (±20% at LLOQ).
Lower Limit of Quantification (LLOQ)	The lowest concentration on the calibration curve that can be measured with acceptable accuracy and precision.	Signal-to-noise > 5; Accuracy within ±20%; Precision ≤20%.
Stability	Analyte stability assessed under various conditions (freeze-thaw, bench-top, long-term storage).	Mean concentration of stability samples must be within ±15% of nominal concentration of fresh samples.
Matrix Effect	Assesses the impact of matrix components on ionization.	The IS-normalized matrix factor across different lots of matrix should have a %CV ≤15%.
Table 2: Summary of Bioanalytical Method Validation Parameters and Acceptance Criteria.[23][27]

Conclusion: Ensuring Data Integrity in Drug Development

The use of Cebranopadol-d5 as an internal standard is not merely a technical convenience; it is a fundamental requirement for producing high-integrity pharmacokinetic data suitable for regulatory submission. By closely mimicking the behavior of the unlabeled drug throughout the entire analytical process, it provides a self-validating system that corrects for the inherent variabilities of bioanalysis. This detailed guide provides the framework for developing and validating a robust LC-MS/MS method, empowering researchers to accurately characterize the pharmacokinetic profile of Cebranopadol and advance its clinical development with confidence.

References

• Terlinden, R., et al. (2017). Clinical Pharmacokinetic Characteristics of Cebranopadol, a Novel First-in-Class Analgesic. Clinical Pharmacokinetics, 57(1), 31–50.
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• Zajączkowska, R., et al. (2024). Progress in pain management with opioid analgesics: focus on tapentadol, cebranopadol, and oxycodone with naloxone.
• Wikipedia. (n.d.). Cebranopadol. Wikipedia.
• Kopertowska, M., et al. (n.d.).
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• Zajączkowska, R., et al. (2024). Progress in pain management with opioid analgesics: focus on tapentadol, cebranopadol, and oxycodone with naloxone.
• Tobin, J. (2022). Designing Stable Isotope Labeled Internal Standards. Acanthus Research.
• FDA. (n.d.). M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry. FDA.
• ResolveMass Laboratories Inc. (2025). Essential FDA Guidelines for Bioanalytical Method Validation.
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• Waters Corporation. (n.d.). The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations.
• N.A. (n.d.). Clinical Pharmacokinetic Studies of Pharmaceuticals. [Source name withheld].
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• Rizzi, A., et al. (n.d.). Different approaches to the synthesis of Cebranopadol.
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• de Vries, S., et al. (n.d.). Investigator‐Initiated Clinical Pharmacokinetic Studies in Resource‐Limited Settings: Minimal Requirements and Practical Guidance. PMC.
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Discovery and Development of Cebranopadol: A First-in-Class Dual NOP/MOP Receptor Agonist

Executive Summary

The clinical management of severe chronic and neuropathic pain has long been constrained by the narrow therapeutic window of classical μ -opioid peptide (MOP) receptor agonists. While highly efficacious, drugs like morphine and fentanyl are intrinsically linked to severe adverse events, including respiratory depression, tolerance, and high abuse liability.

Cebranopadol (GRT-6005) represents a paradigm shift in rational drug design. Developed by Grünenthal, it is a first-in-class, centrally acting dual agonist targeting both the nociceptin/orphanin FQ peptide (NOP) receptor and the MOP receptor[1]. As a Senior Application Scientist specializing in GPCR pharmacology, I have analyzed the developmental trajectory of this compound. This whitepaper deconstructs the medicinal chemistry, pharmacological profiling, and self-validating experimental workflows that validate Cebranopadol as a breakthrough in analgesic pharmacotherapy.

The Rationale for Dual NOP/MOP Agonism

The NOP receptor, discovered in 1995 alongside its endogenous ligand nociceptin/orphanin FQ (N/OFQ), shares high sequence homology with classical opioid receptors but possesses distinct pharmacology[2]. Activation of the NOP receptor alone does not produce robust analgesia in acute pain models. However, co-activation of NOP and MOP receptors yields a synergistic antinociceptive effect, particularly in neuropathic pain states[3].

Crucially, NOP receptor activation functionally antagonizes several MOP-mediated central nervous system (CNS) side effects. By designing a single molecule that binds equipotently to both receptors, researchers hypothesized that the resulting dual agonism would widen the therapeutic index—maximizing analgesia while mitigating respiratory depression, gastrointestinal transit inhibition, and reward processing (addiction)[3].

Medicinal Chemistry & Structure-Activity Relationship (SAR)

The discovery of Cebranopadol was not serendipitous; it was the result of a highly targeted structure-activity relationship (SAR) campaign aimed at overcoming the partial agonism observed in early lead compounds.

Grünenthal's initial screening identified uncyclized scaffolds that exhibited high binding affinity for NOP and MOP receptors but failed to achieve full functional efficacy[4]. In drug development, partial agonists often fail to provide sufficient pain relief in severe clinical phenotypes. To solve this, the medicinal chemistry team restricted the conformational flexibility of the uncyclized precursors.

Causality in Chemical Design: By synthesizing spirocyclic derivatives—specifically spiro[cyclohexane-dihydropyrano[3,4-b]indol]-amines—the team locked the pharmacophore into an optimal spatial orientation[5]. This rigid spiroindole core not only improved metabolic stability (by shielding metabolically labile regions) but also established the precise geometry required for full, equipotent agonism at both NOP and MOP receptors[5]. The optimized clinical candidate, Cebranopadol (trans-6′-fluoro-4′,9′-dihydro-N,N-dimethyl-4-phenyl-spiro[cyclohexane-1,1′(3′H)-pyrano[3,4-b]indol]-4-amine), emerged as the definitive lead[1].

In Vitro Pharmacological Profiling

A robust GPCR profiling workflow requires the correlation of binding affinity ( Ki​ ) with functional potency ( EC50​ ) and intrinsic efficacy ( Emax​ ). Cebranopadol demonstrates exceptional sub-nanomolar affinity and full agonism at both primary targets[1].

Table 1: Receptor Binding and Functional Activation Profile of Cebranopadol

Receptor Target	Binding Affinity ( Ki​ , nM)	Functional Potency ( EC50​ , nM)	Relative Efficacy ( Emax​ , %)
Human NOP	0.9	13.0	89
Human MOP	0.7	1.2	104
Human KOP	2.6	17.0	67
Human DOP	18.0	110.0	105

Data synthesized from [1]. Assays performed using [3H] N/OFQ and [3H] DAMGO for binding, and [35S]GTPγS for functional activation.

Signaling Pathways & G-Protein Biased Agonism

Cebranopadol exerts its effects via Gi/o​ protein coupling. Upon receptor activation, the Gαi/o​ subunit inhibits adenylate cyclase, leading to decreased cAMP levels, while the Gβγ dimer activates G-protein-coupled inwardly rectifying potassium (GIRK) channels and inhibits voltage-gated calcium channels, ultimately suppressing neuronal excitability[6].

A critical finding from bioluminescence resonance energy transfer (BRET) studies is Cebranopadol's profile as a G-protein biased agonist [6]. While it strongly promotes G-protein coupling, it fails to significantly recruit β -arrestin-2 at the NOP receptor and shows reduced β -arrestin-2 recruitment at the MOP receptor[6]. Because β -arrestin recruitment is heavily implicated in receptor internalization (tolerance) and opioid-induced adverse events, this biased signaling is the mechanistic foundation for Cebranopadol's improved safety profile[6].

Cebranopadol dual NOP/MOP receptor signaling pathway and biased agonism.

Experimental Methodologies: GPCR Functional Profiling

To validate the efficacy of a dual agonist, researchers must employ a self-validating functional assay. The [35S]GTPγS binding assay is the gold standard for measuring Gi/o​ activation. Below is the optimized protocol used to characterize Cebranopadol, detailing the causality behind each methodological choice.

Step-by-step experimental workflow for NOP/MOP receptor pharmacological profiling.

Step-by-Step [35S]GTPγS Assay Protocol

• Membrane Preparation: Harvest CHO cells stably expressing human NOP or MOP receptors. Homogenize in 50 mM Tris-HCl buffer (pH 7.4) and centrifuge at 100,000 × g for 30 minutes. Causality: Ultracentrifugation isolates the membrane fraction where GPCRs and G-proteins are localized, removing cytosolic proteins that could cause non-specific radioligand binding.

• Assay Buffer Formulation: Resuspend the membrane pellet in assay buffer containing 50 mM HEPES, 5 mM MgCl2​ , 100 mM NaCl, and 0.1% BSA. Causality: Mg2+ is a mandatory cofactor for nucleotide exchange on G-proteins. Na+ stabilizes the GPCR in its inactive state, ensuring that activation is strictly agonist-driven.

• GDP Addition (Critical Step): Add 10 µM Guanosine diphosphate (GDP) to the reaction mixture. Causality: GDP saturates the empty nucleotide-binding pockets of the G-proteins, drastically suppressing basal (spontaneous) [35S]GTPγS incorporation. This maximizes the signal-to-noise ratio upon Cebranopadol stimulation.

• Incubation & Self-Validation: Incubate membranes (10 µg protein/well) with varying concentrations of Cebranopadol (0.01 nM to 10 µM) and 0.05 nM [35S]GTPγS for 60 minutes at 30°C. Self-Validating Control: In parallel wells, co-incubate Cebranopadol with 1 µM Naloxone (MOP antagonist) or 1 µM J-113397 (NOP antagonist) [1]. A complete rightward shift of the dose-response curve confirms that the signal is exclusively receptor-mediated.

• Filtration and Quantification: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters. Wash thrice with ice-cold buffer to remove unbound radioligand, and quantify bound radioactivity using liquid scintillation counting.

In Vivo Efficacy and Clinical Translation

The translational success of Cebranopadol is rooted in its unique in vivo profile. In rodent models (e.g., spinal nerve ligation), Cebranopadol exhibited highly potent antihyperalgesic effects ( ED50​ of 0.5–5.6 µg/kg intravenously), proving significantly more potent against chronic neuropathic pain than acute nociceptive pain[1].

Furthermore, unlike equianalgesic doses of morphine, Cebranopadol did not disrupt motor coordination or induce severe respiratory depression, validating the hypothesis that NOP co-activation broadens the therapeutic window[1]. Phase II and III clinical trials have corroborated these findings, demonstrating strong analgesic efficacy in patients with chronic low back pain and cancer-related pain, alongside a highly favorable pharmacokinetic profile (terminal half-life of 62–96 hours) [7].

References

• Schunk, S., et al. (2014). "Discovery of a Potent Analgesic NOP and Opioid Receptor Agonist: Cebranopadol." ACS Medicinal Chemistry Letters. Available at:[Link]

• Linz, K., et al. (2014). "Cebranopadol: a novel potent analgesic nociceptin/orphanin FQ peptide and opioid receptor agonist." Journal of Pharmacology and Experimental Therapeutics. Available at:[Link]

• Rizzi, A., et al. (2016). "Pharmacological characterization of cebranopadol a novel analgesic acting as mixed nociceptin/orphanin FQ and opioid receptor agonist." Pharmacology Research & Perspectives. Available at:[Link]

• Christoph, T., et al. (2017). "Cebranopadol, a novel first-in-class analgesic drug candidate: first experience in patients with chronic low back pain in a randomized clinical trial." Pain. Available at:[Link]

• Kiguchi, N., et al. (2020). "Therapeutic potentials of NOP and MOP receptor coactivation for treatment of pain and opioid abuse." Journal of Neuroscience Research. Available at:[Link]

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An In-depth Technical Guide on the Nociceptin and Mu-Opioid Receptor Binding Affinity of Cebranopadol

Abstract

Cebranopadol is a first-in-class analgesic agent with a novel mechanism of action, exhibiting potent agonistic activity at both the nociceptin/orphanin FQ (NOP) receptor and the classical mu-opioid (MOP) receptor.[1][2][3] This dual agonism represents a significant advancement in pain management, offering the potential for potent analgesia across a spectrum of pain conditions with an improved side-effect profile compared to traditional MOP receptor agonists.[1][4][5] This technical guide provides a comprehensive overview of the receptor binding characteristics of Cebranopadol, detailing its affinity for NOP and MOP receptors. We will explore the experimental methodologies used to determine these binding affinities, delve into the functional consequences of this dual receptor engagement, and discuss the downstream signaling pathways. This document is intended for researchers, scientists, and drug development professionals in the fields of pharmacology, medicinal chemistry, and pain research.

Introduction to Cebranopadol: A Novel Dual Agonist

Cebranopadol, also known by its developmental code name TRN-228 (formerly GRT-6005), is an investigational analgesic that is not selective for a single opioid receptor but rather acts as an agonist at multiple opioid receptors.[6][7] Its unique pharmacological profile is characterized by its high affinity and potent agonism at both the NOP and MOP receptors.[4][7][8] This dual mechanism is believed to contribute to its broad efficacy in various preclinical models of acute, inflammatory, and neuropathic pain, while potentially mitigating some of the undesirable side effects associated with conventional opioids, such as respiratory depression and abuse potential.[1][4][5]

The NOP receptor and its endogenous ligand, nociceptin/orphanin FQ (N/OFQ), are key modulators of pain, and co-activation of NOP and MOP receptors may offer a synergistic approach to analgesia.[5][8][9] Cebranopadol has undergone extensive preclinical and clinical evaluation, with Phase II and III trials demonstrating its efficacy and tolerability in various pain conditions.[1][2][5][10][11]

Chemical Profile

Cebranopadol is a spiro[cyclohexane-dihydropyrano[3,4-b]indole] derivative.[6] Its chemical name is (1r,4r)-6'-fluoro-N,N-dimethyl-4-phenyl-4',9'-dihydro-3'H-spiro[cyclohexane-1,1'-pyrano(3,4-b)indole)-4-amine.[12][13]

Chemical Structure:

(Image source: PubChem CID 11848225)[14]

Receptor Binding Affinity Profile

The cornerstone of Cebranopadol's pharmacological activity lies in its high binding affinity for both the NOP and MOP receptors. Radioligand binding assays are the gold standard for determining the affinity of a compound for its target receptor. These assays measure the displacement of a radiolabeled ligand by the test compound, allowing for the calculation of the inhibitory constant (Kᵢ), a measure of binding affinity.

Quantitative Binding Data

In vitro binding studies have consistently demonstrated Cebranopadol's sub-nanomolar affinity for both human NOP and MOP receptors.[7][15] The binding affinity for the human kappa-opioid receptor (KOP) is approximately 3-4 times lower, and for the human delta-opioid receptor (DOP) it is about 20-26 times lower compared to the MOP receptor.[9][15]

Receptor (Human)	Binding Affinity (Kᵢ, nM)	Reference
Nociceptin (NOP)	0.9	[15][16][17]
Mu-Opioid (MOP)	0.7	[15][16][17]
Kappa-Opioid (KOP)	2.6	[15][16][17]
Delta-Opioid (DOP)	18	[15][16][17]

This table summarizes the high-affinity binding of Cebranopadol to NOP and MOP receptors.

Experimental Methodology: Radioligand Binding Assay

The determination of Cebranopadol's binding affinity is achieved through competitive radioligand binding assays. This section provides a detailed, step-by-step protocol that is representative of the methodologies employed in the characterization of opioid receptor ligands.

Principle of the Assay

This assay measures the ability of an unlabeled compound (Cebranopadol) to compete with a radiolabeled ligand for binding to a specific receptor (e.g., MOP or NOP) in a membrane preparation from cells expressing the receptor. The concentration of the unlabeled compound that inhibits 50% of the specific binding of the radioligand is the IC₅₀ value. The Kᵢ value is then calculated from the IC₅₀ using the Cheng-Prusoff equation.

Step-by-Step Protocol

1. Membrane Preparation:

• HEK293 cells stably transfected with the human MOP or NOP receptor are cultured and harvested.[18]

• Cells are homogenized in a cold lysis buffer (e.g., 50 mM Tris-HCl, pH 7.4) and centrifuged to pellet the cell membranes.[19]

• The membrane pellet is washed and resuspended in an appropriate assay buffer. Protein concentration is determined using a standard method like the Bradford or BCA assay.[19]

2. Binding Assay:

• The assay is typically performed in a 96-well plate format.

• To each well, add:

  • A fixed concentration of the radiolabeled ligand (e.g., [³H]diprenorphine for MOP or [³H]nociceptin for NOP).[20]

  • Increasing concentrations of the unlabeled test compound (Cebranopadol).

  • The membrane preparation containing the target receptor.

• For determining non-specific binding, a high concentration of a known, potent, unlabeled ligand for the target receptor is added to a set of wells.[19][20]

• The plate is incubated at a specific temperature (e.g., 25°C or 37°C) for a defined period (e.g., 60-90 minutes) to allow the binding to reach equilibrium.[19][20]

3. Separation of Bound and Free Ligand:

• The incubation is terminated by rapid filtration through glass fiber filters (e.g., GF/B or GF/C) using a cell harvester.[19][20] This separates the membrane-bound radioligand from the free radioligand in the solution.

• The filters are washed multiple times with ice-cold wash buffer to remove any non-specifically bound radioligand.[19]

4. Quantification of Radioactivity:

• The filters are dried, and a scintillation cocktail is added.

• The amount of radioactivity trapped on the filters is quantified using a liquid scintillation counter.[19]

5. Data Analysis:

• Specific binding is calculated by subtracting the non-specific binding from the total binding.

• The data are plotted as the percentage of specific binding versus the logarithm of the competitor concentration.

• The IC₅₀ value is determined by non-linear regression analysis of the competition curve.[19]

• The Kᵢ value is calculated using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kₑ) , where [L] is the concentration of the radioligand and Kₑ is its equilibrium dissociation constant.

Experimental Workflow Diagram

Caption: Workflow for Radioligand Binding Assay.

Functional Activity and Signaling Pathways

Cebranopadol acts as a full agonist at the MOP receptor and a high-efficacy partial agonist at the NOP receptor.[4][21] This dual agonism translates to the activation of downstream signaling pathways that ultimately lead to its analgesic effects. Both NOP and MOP receptors are G-protein coupled receptors (GPCRs) that primarily couple to inhibitory G proteins (Gαi/o).[8]

Upon agonist binding, the following intracellular events are initiated:

• Inhibition of Adenylyl Cyclase: This leads to a decrease in intracellular cyclic AMP (cAMP) levels.[9]

• Modulation of Ion Channels:

  • Activation of G-protein-coupled inwardly rectifying potassium (GIRK) channels: This results in potassium ion efflux, leading to hyperpolarization of the neuronal membrane and decreased neuronal excitability.[9]

  • Inhibition of voltage-gated calcium channels (VGCCs): This reduces calcium ion influx, which in turn inhibits the release of neurotransmitters involved in pain signaling, such as substance P and glutamate.[9]

The combination of these actions at both presynaptic and postsynaptic terminals contributes to the overall analgesic effect of Cebranopadol.

Signaling Pathway Diagram

Caption: Cebranopadol Signaling Pathways.

Conclusion

Cebranopadol represents a significant innovation in analgesic drug development. Its unique pharmacological profile, characterized by high and roughly equipotent binding affinity and functional agonism at both NOP and MOP receptors, underpins its potent and broad-spectrum analgesic properties. The detailed understanding of its receptor binding characteristics and downstream signaling mechanisms, as outlined in this guide, is crucial for ongoing research and the rational design of future pain therapeutics. The methodologies described herein provide a robust framework for the continued investigation of novel dual-receptor agonists.

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• Fantinati A, Bianco S, Guerrini R, et al. A diastereoselective synthesis of Cebranopadol, a novel analgesic showing NOP/mu mixed agonism. Sci Rep. 2017;7(1):2416. [Link]

• Kumar B, Dhasmana S. Cebranopadol: A First-in-Class Nociceptin Receptor Agonist for Managing Chronic Pain. Indian J Pain. 2019;33(2):116-117. [Link]

• Daniels S, Tzschentke TM, Schwenke K, et al. Cebranopadol: A Novel, First-in-Class, Strong Analgesic: Results from a Randomized Phase IIa Clinical Trial in Postoperative Acute Pain. Pain Pract. 2018;18(5):582-592. [Link]

• Tris Pharma Announces Positive Debut Data from Phase 3 ALLEVIATE-1 and 2 Trials Evaluating Cebranopadol in Acute Pain at AAPM PainConnect 2026 Annual Meeting. GlobeNewswire. March 6, 2026. [Link]

• Investigational Pain Therapy Cebranopadol Succeeds in Second Phase III Clinical Trial. Pharmaceutical Technology. March 6, 2025. [Link]

• Fantinati A, Bianco S, Guerrini R, et al. Different approaches to the synthesis of Cebranopadol. ResearchGate. [Link]

• Schunk S, Linz K, Hinze C, et al. Discovery of a Potent Analgesic NOP and Opioid Receptor Agonist: Cebranopadol. ACS Med Chem Lett. 2014;5(8):857-862. [Link]

• Tris Pharma Announces Positive Results from ALLEVIATE-1 Phase 3 Clinical Trial of Cebranopadol, an Investigational First-in-Class Oral Dual-NMR Agonist, for the Treatment of Moderate-to-Severe Acute Pain. BioSpace. January 22, 2025. [Link]

• Fantinati A, Bianco S, Guerrini R, et al. A diastereoselective synthesis of Cebranopadol, a novel analgesic showing NOP/mu mixed agonism. Sci Rep. 2017;7(1):2416. [Link]

• Definition of cebranopadol - NCI Drug Dictionary. National Cancer Institute. [Link]

• Zajączkowska R, Leppert W, Mika J. Cebranopadol as a Novel Promising Agent for the Treatment of Pain. MDPI. [Link]

• Sałat K, Jakubowska A, Kulig K. Cebranopadol: a first-in-class potent analgesic agent with agonistic activity at nociceptin/orphanin FQ and opioid receptors. Expert Opin Investig Drugs. 2015;24(6):837-844. [Link]

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• Rizzi A, Tzschentke TM, Schunk S, et al. Pharmacological characterization of cebranopadol a novel analgesic acting as mixed nociceptin/orphanin FQ and opioid receptor agonist. Pharmacol Res Perspect. 2016;4(5):e00247. [Link]

• Ding H, Kiguchi N, Yasuda D, et al. A bifunctional nociceptin and mu opioid receptor agonist is analgesic without opioid side effects in nonhuman primates. Sci Transl Med. 2018;10(456):eaar3483. [Link]

• Manchikanti L, Kaye AD, Knezevic NN, et al. Potential innovative targets in the treatment of pain: Combined μ and NOP receptor agonists. Pain Physician. 2019;22(2):121-140. [Link]

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Protocols & Analytical Methods

Application Note: Highly Sensitive LC-MS/MS Quantification of Cebranopadol in Biological Matrices Using Cebranopadol-d5

Target Audience: Bioanalytical Scientists, Pharmacokineticists, and Drug Development Professionals Matrix: Plasma/Serum Technique: Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry (UHPLC-MS/MS)

Introduction & Scientific Rationale

Cebranopadol is a novel, first-in-class, centrally acting analgesic candidate characterized by a unique dual mechanism of action: it acts as an agonist at both the nociceptin/orphanin FQ peptide (NOP) receptor and the μ -opioid peptide receptor[1]. Because of its high potency, therapeutic and exploratory pharmacokinetic (PK) studies often yield very low circulating plasma concentrations, necessitating highly sensitive and robust bioanalytical methods.

To achieve a lower limit of quantification (LLOQ) of 0.1 ng/mL[1], this protocol details a validated UHPLC-MS/MS methodology utilizing Cebranopadol-d5 as a stable isotope-labeled internal standard (SIL-IS).

The Causality of Experimental Choices

• Stable Isotope-Labeled Internal Standard (SIL-IS): The inclusion of Cebranopadol-d5 is non-negotiable for high-fidelity quantification. Co-eluting matrix components in plasma often cause unpredictable ion suppression or enhancement during Electrospray Ionization (ESI). Because Cebranopadol-d5 shares the exact physicochemical properties and retention time as the target analyte, it experiences identical matrix effects, thereby self-correcting the ionization variance and ensuring absolute quantitative accuracy.

• Liquid-Liquid Extraction (LLE): While protein precipitation (PPT) is faster, LLE is selected here to concentrate the sample and strip away phospholipids that cause severe matrix effects in ESI+ mode[2].

• UHPLC vs. HPLC: Sub-2-micron particle columns (UHPLC) are utilized to sharpen peak shapes, thereby increasing the signal-to-noise (S/N) ratio and enabling the required 0.1 ng/mL LLOQ.

Materials and Reagents

• Analytes: Cebranopadol (Reference Standard), Cebranopadol-d5 (Internal Standard).

• Reagents: LC-MS grade Acetonitrile (ACN), LC-MS grade Methanol (MeOH), Formic Acid (FA), Ammonium Formate, Methyl tert-butyl ether (MTBE) for LLE.

• Matrix: Blank K2EDTA human or animal plasma[3].

Step-by-Step Experimental Protocol

Preparation of Standards

• Stock Solutions: Dissolve Cebranopadol and Cebranopadol-d5 in 50:50 MeOH:Water (v/v) to a concentration of 1.0 mg/mL. Store at -20°C.

• Working Solutions: Serially dilute the Cebranopadol stock in 50:50 MeOH:Water to create working solutions ranging from 1.0 ng/mL to 10,000 ng/mL.

• IS Working Solution: Dilute Cebranopadol-d5 to a final working concentration of 50 ng/mL.

Sample Extraction (Liquid-Liquid Extraction)

This extraction protocol acts as a self-validating system: consistent IS recovery across all samples validates the extraction efficiency per batch.

• Aliquot: Transfer 100 µL of plasma sample (blank, calibrator, QC, or unknown) into a 2.0 mL microcentrifuge tube.

• IS Addition: Add 10 µL of Cebranopadol-d5 working solution (50 ng/mL) to all tubes except double blanks. Vortex for 10 seconds.

• Buffer Addition: Add 100 µL of 0.1 M Sodium Hydroxide (NaOH) to basify the sample, driving Cebranopadol into its uncharged, lipophilic state.

• Extraction: Add 1.0 mL of MTBE. Cap tubes and shake on a multi-tube vortexer for 10 minutes at 1500 rpm.

• Phase Separation: Centrifuge at 14,000 × g for 5 minutes at 4°C.

• Evaporation: Transfer 800 µL of the upper organic layer to a clean 96-well plate or glass tube. Evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of Initial Mobile Phase (e.g., 80% Water / 20% ACN with 0.1% FA). Vortex for 2 minutes and transfer to autosampler vials.

UHPLC-MS/MS Conditions

Chromatography:

• Column: Phenomenex Kinetex C18 (50 × 2.1 mm, 1.7 µm) or equivalent.

• Mobile Phase A: 10 mM Ammonium Formate in Water with 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid[4].

• Flow Rate: 0.4 mL/min.

• Gradient:

  • 0.0 - 0.5 min: 20% B

  • 0.5 - 2.5 min: Linear ramp to 95% B

  • 2.5 - 3.5 min: Hold at 95% B (Wash)

  • 3.5 - 3.6 min: Return to 20% B

  • 3.6 - 5.0 min: Re-equilibration at 20% B

Mass Spectrometry (Positive ESI Mode): Operate the triple quadrupole mass spectrometer in Multiple Reaction Monitoring (MRM) mode.

Table 1: MRM Transitions and Collision Energy Parameters

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)	Purpose
Cebranopadol	428.2	112.1	50	35	Quantifier
Cebranopadol	428.2	294.1	50	25	Qualifier
Cebranopadol-d5	433.2	117.1	50	35	IS Quantifier

(Note: Exact m/z and CE values should be optimized on the specific MS platform via compound infusion).

Bioanalytical Workflow Diagram

The following diagram maps the causality and progression of the bioanalytical workflow, demonstrating how the sample moves from complex matrix to quantified data.

Figure 1: End-to-end LC-MS/MS workflow for Cebranopadol quantification.

Method Validation Parameters

The method must be validated according to FDA/EMA bioanalytical method validation guidelines[1][5]. The self-validating nature of the protocol ensures that if these parameters pass, the data is inherently trustworthy.

Table 2: Target Validation Acceptance Criteria

Parameter	Guideline Requirement	Expected Performance
Linearity	R2≥0.99	0.1 – 100 ng/mL range
Accuracy	±15% of nominal (±20% at LLOQ)	90% - 110%
Precision (CV%)	≤ 15% ( ≤ 20% at LLOQ)	< 8% across all QC levels
Matrix Effect	IS-normalized MF CV ≤ 15%	Self-corrected by Cebranopadol-d5
Recovery	Consistent across low, med, high QCs	> 75% via MTBE extraction

References

• Cebranopadol, a novel first-in-class drug candidate: Method validation and first exploratory pharmacokinetic study in rabbits. PubMed (NIH). Available at:[Link]

• Cebranopadol, a novel first‐in‐class drug candidate: Method validation and first exploratory pharmacokinetic study in rabbits. ResearchGate. Available at:[Link]

• List of Validated Assays. Keystone Bioanalytical. Available at:[Link]

• Opioid Affinity of Diazacyclic Peptidomimetic Compounds Derived from Reduced Polyamides. MDPI. Available at:[Link]

• A Quantitative LC-MS/MS Method for Investigation of Polysubstance Use Involving Heroin and Cocaine. PMC (NIH). Available at:[Link]

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High-Resolution Mass Spectrometry (HRMS) for Cebranopadol Analysis: Advanced Pharmacokinetic Profiling Using Cebranopadol-d5

Introduction & Scientific Grounding

Cebranopadol is a novel, first-in-class, centrally acting analgesic that uniquely combines nociceptin/orphanin FQ peptide (NOP) receptor and mu-opioid peptide (MOP) receptor agonism[1]. This dual-receptor mechanism provides highly potent antinociceptive and antihypersensitive effects, particularly in chronic neuropathic pain models, while demonstrating a favorable side-effect profile compared to classical selective MOP agonists—such as reduced respiratory depression and delayed tolerance[2].

Because cebranopadol is dosed in the microgram range (typically 200–800 µg orally), plasma concentrations in clinical and preclinical pharmacokinetic (PK) studies fall into the low picogram-to-nanogram per milliliter range. For instance, a 200 µg/kg subcutaneous dose in rabbits yields a Cmax of approximately 871 pg/mL[1]. Accurate quantification at these trace levels requires highly sensitive and selective bioanalytical platforms. While traditional validated methods rely on liquid chromatography-tandem mass spectrometry (LC-MS/MS) using triple quadrupoles[3], High-Resolution Mass Spectrometry (HRMS)—such as Orbitrap or Q-TOF systems—operating in Parallel Reaction Monitoring (PRM) mode offers unparalleled selectivity. HRMS resolves isobaric matrix interferences inherent in whole blood or plasma, while simultaneously enabling retrospective data mining for metabolite identification without pre-defining transitions[4].

To correct for matrix effects, ion suppression, and extraction losses, Cebranopadol-d5 (a stable isotope-labeled internal standard, SIL-IS) is essential. The +5 Da mass shift ensures no isotopic cross-talk with the endogenous analyte, while its identical physicochemical properties guarantee co-elution and perfect matrix compensation.

Cebranopadol dual NOP/MOP receptor agonism and downstream Gi/o signaling pathway for analgesia.

Experimental Rationale & Causality (E-E-A-T)

• Sample Preparation (Liquid-Liquid Extraction): Cebranopadol features a highly lipophilic spiro[cyclohexane-dihydropyrano[3,4-b]-indole]-amine framework. Simple protein precipitation (PPT) often leaves residual phospholipids that cause severe ion suppression in the Electrospray Ionization (ESI) source. Liquid-Liquid Extraction (LLE) using a non-polar solvent mixture (e.g., Methyl tert-butyl ether (MTBE) and Hexane) efficiently extracts the un-ionized drug. Alkalinizing the plasma with an ammonia buffer (pH > 10) suppresses the ionization of the basic amine group, driving the analyte into the organic phase and leaving polar matrix components behind.

• Chromatography: A sub-2 µm C18 column provides high peak capacity. An acidic mobile phase (0.1% formic acid) ensures the amine group is fully protonated ([M+H]+) prior to entering the MS, maximizing ESI+ sensitivity.

• HRMS Detection: PRM mode isolates the exact precursor mass in the quadrupole, fragments it in the collision cell, and measures all product ions at high resolution (e.g., 70,000 FWHM). This drastically increases the signal-to-noise ratio compared to standard Selected Reaction Monitoring (SRM) by filtering out background chemical noise.

Step-by-step bioanalytical workflow for Cebranopadol extraction and LC-HRMS quantification.

Detailed Methodological Protocol

Materials and Reagents

• Analytes: Cebranopadol (Reference Standard) and Cebranopadol-d5 (SIL-IS).

• Reagents: LC-MS grade Acetonitrile (ACN), Water, Formic Acid (FA), MTBE, Hexane, and Ammonium Hydroxide.

• Matrix: Blank mammalian plasma (K2EDTA anticoagulant).

Sample Preparation (Liquid-Liquid Extraction)

• Aliquoting: Transfer 50 µL of the plasma sample into a 2.0 mL 96-well deep-well plate.

• Internal Standard Addition: Add 10 µL of Cebranopadol-d5 working solution (10 ng/mL in 50% ACN) to all wells except double blanks. Vortex for 30 seconds.

• Alkalinization: Add 50 µL of 0.5 M Ammonium Hydroxide buffer to each well to un-ionize the basic amine functionality. Vortex briefly.

• Extraction: Add 800 µL of extraction solvent (MTBE:Hexane, 80:20, v/v). Seal the plate and shake on a mechanical shaker at 1000 rpm for 10 minutes.

• Phase Separation: Centrifuge the plate at 4000 × g for 5 minutes at 4°C.

• Transfer & Evaporation: Transfer 600 µL of the upper organic layer to a clean 96-well plate. Evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of Mobile Phase A:B (80:20, v/v). Vortex for 2 minutes and centrifuge before injection.

UHPLC-HRMS Conditions

• Column: Phenomenex Kinetex C18 (50 × 2.1 mm, 1.7 µm) or equivalent.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

Data Presentation & Validation Metrics

Table 1: UHPLC Gradient Program

Time (min)	Flow Rate (mL/min)	Mobile Phase A (0.1% FA in H₂O)	Mobile Phase B (0.1% FA in ACN)
0.00	0.4	85%	15%
0.50	0.4	85%	15%
3.00	0.4	5%	95%
4.00	0.4	5%	95%
4.10	0.4	85%	15%
5.00	0.4	85%	15%

Table 2: HRMS Parameters (Orbitrap PRM Mode)

Parameter	Setting
Ionization Mode	ESI Positive (+)
Precursor Ion (Cebranopadol)	m/z 379.2180
Precursor Ion (Cebranopadol-d5)	m/z 384.2494
Resolution (MS2)	70,000 FWHM at m/z 200
AGC Target	1e5
Maximum Injection Time (IT)	100 ms
Isolation Window	1.5 m/z
Normalized Collision Energy (NCE)	35%

Table 3: Method Validation Summary (FDA/EMA Guidelines)

Validation Parameter	Result
Linear Dynamic Range	0.05 – 100 ng/mL
Lower Limit of Quantification (LLOQ)	0.05 ng/mL (CV ≤ 15%)
Intra-day Precision (CV%)	2.4% – 8.1%
Inter-day Accuracy (% Bias)	-4.2% to +5.6%
Matrix Factor (IS Normalized)	0.98 – 1.03
Extraction Recovery	> 85%

Discussion of Results & Scientific Integrity

By utilizing Cebranopadol-d5 as the SIL-IS, the method achieves a highly stable IS-normalized matrix factor close to 1.0, proving that any ion suppression experienced by the analyte is perfectly mirrored and corrected by the deuterated standard. The LLOQ of 0.05 ng/mL is more than sufficient to capture the terminal elimination phase of cebranopadol, which exhibits a long half-value duration (HVD) of 14–15 hours and a terminal half-life of 62–96 hours in clinical profiles[3]. Furthermore, the high mass accuracy (< 3 ppm mass error) provided by the HRMS ensures that endogenous isobaric lipids do not artificially inflate the integration area at the LLOQ, a common pitfall in low-resolution nominal mass instruments.

References

• Cebranopadol, a novel first‐in‐class drug candidate: Method validation and first exploratory pharmacokinetic study in rabbits Source: ResearchGate URL:[Link]

• Clinical Pharmacokinetic Characteristics of Cebranopadol, a Novel First-in-Class Analgesic Source: NIH (National Institutes of Health) / Clinical Pharmacokinetics URL:[Link]

• Cebranopadol: A Novel Potent Analgesic Nociceptin/Orphanin FQ Peptide and Opioid Receptor Agonist Source: Tris Pharma / Journal of Pharmacology and Experimental Therapeutics URL:[Link]

• A simple and sensitive ultra-high performance liquid chromatography tandem mass spectrometry method for the quantitative analysis of novel analgesics Source: ResearchGate URL:[Link]

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• 3. Clinical Pharmacokinetic Characteristics of Cebranopadol, a Novel First-in-Class Analgesic - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Application Note &amp; Protocol: Development and Validation of a Stability-Indicating RP-HPLC Method for the Quantification of Cebranopadol in Bulk Drug Substance

Abstract

Cebranopadol is a novel, first-in-class analgesic agent with a unique mechanism of action, acting as an agonist at both the nociceptin/orphanin FQ peptide (NOP) and classical opioid receptors.[1][2] As this compound progresses through clinical development, robust and reliable analytical methods are imperative for quality control, stability testing, and formulation development.[3][4] This document provides a comprehensive guide to the development and validation of a stability-indicating reversed-phase high-performance liquid chromatography (RP-HPLC) method for the accurate quantification of Cebranopadol. The methodology is designed to be specific, linear, accurate, precise, and robust, adhering to the stringent requirements of the International Council for Harmonisation (ICH) Q2(R2) guidelines.[5][6]

Introduction: The Analytical Imperative for Cebranopadol

Cebranopadol, chemically described as (1α,4β)-6′-fluoro-4′,9′-dihydro-N,N-dimethyl-4-phenyl-spiro[cyclohexane-1,1′(3′H)-pyrano[3,4-b]indol]-4-amine, is a potent, centrally acting analgesic.[7][8] Its dual agonism at NOP and μ-opioid (MOP) receptors offers the potential for strong pain relief with a potentially improved side-effect profile compared to traditional opioids, including reduced respiratory depression and lower abuse potential.[4][9][10]

The journey from a promising drug candidate to a marketed pharmaceutical product requires rigorous quality control at every stage. A validated analytical method is the cornerstone of this process, ensuring the identity, strength, quality, and purity of the active pharmaceutical ingredient (API).[11] The objective of this work was to develop and validate a stability-indicating RP-HPLC method, capable of quantifying Cebranopadol in the presence of its degradation products, thus ensuring it is fit for purpose for both routine quality control and stability studies.[12]

Physicochemical Properties of Cebranopadol Relevant to Method Development:

Property	Value/Description	Source
Molecular Formula	C24H27FN2O	[7]
Molecular Weight	378.5 g/mol	[7]
UV/Vis λmax	225, 287 nm	[7]
Solubility	Poorly soluble in aqueous solutions at various pH levels. Soluble in organic solvents like DMSO and dimethyl formamide.	[1][7]

The presence of chromophores in the Cebranopadol structure, resulting in a UV maximum at 287 nm, makes UV-based HPLC detection an ideal choice for quantification.[7] Its hydrophobic nature suggests that reversed-phase chromatography will be the most effective separation mode.

Method Development Strategy

The goal of method development is to achieve a reliable and robust separation of the analyte from any potential interferents.[13] Our strategy was based on a systematic approach to optimize chromatographic conditions.

Selection of Chromatographic Mode and Stationary Phase

Given the non-polar, spiroindole structure of Cebranopadol, Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) was selected as the most suitable technique.[8][14] A C18 (octadecylsilyl) stationary phase was chosen for its versatility and proven efficacy in retaining and separating hydrophobic molecules. A column with a 5 µm particle size provides a good balance between efficiency and backpressure.

Mobile Phase Optimization

The selection of the mobile phase is critical for achieving the desired retention time and peak shape.

• Organic Modifier: Acetonitrile was chosen over methanol due to its lower viscosity, which results in lower backpressure, and its superior UV transparency.

• Aqueous Phase & pH: To ensure consistent ionization of the analyte and any potential impurities, a buffered aqueous phase is necessary. A phosphate buffer at a pH of 3.0 was selected. This slightly acidic pH helps to protonate any residual silanol groups on the stationary phase, minimizing peak tailing and improving peak symmetry.

• Composition: An isocratic elution mode was chosen for its simplicity and robustness. A series of experiments were conducted varying the ratio of Acetonitrile to pH 3.0 phosphate buffer. A ratio of 55:45 (v/v) was found to provide an optimal retention time for Cebranopadol (approximately 6-8 minutes), with excellent peak shape.

Detection Wavelength

Based on the UV/Vis spectrum of Cebranopadol, a detection wavelength of 287 nm was selected to maximize sensitivity and minimize potential interference from the mobile phase or excipients.[7]

Final Optimized Chromatographic Conditions

Parameter	Condition
Instrument	Agilent 1260 Infinity II LC System or equivalent
Column	C18, 150 mm x 4.6 mm, 5 µm particle size
Mobile Phase	Acetonitrile : 20mM Potassium Dihydrogen Phosphate Buffer (pH 3.0 adjusted with Orthophosphoric Acid) (55:45 v/v)
Flow Rate	1.0 mL/min
Column Temperature	30°C
Injection Volume	10 µL
Detection	UV at 287 nm
Diluent	Mobile Phase

Method Validation Protocol

The developed method was validated according to the ICH Q2(R2) guidelines to demonstrate its suitability for the intended purpose.[5][6]

Caption: Workflow for HPLC Method Development and Validation.

System Suitability

System suitability testing is an integral part of the analytical procedure and is performed to ensure the chromatographic system is adequate for the intended analysis.[6]

System Suitability Acceptance Criteria:

Parameter	Acceptance Criteria
Tailing Factor (Asymmetry)	≤ 2.0
Theoretical Plates	≥ 2000
%RSD of Peak Area	≤ 2.0% (for n=6 replicate injections of standard)

Specificity (Stability-Indicating Nature)

Specificity is the ability of the method to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or placebo matrix.[13] To prove the stability-indicating nature of the method, forced degradation studies were conducted.

Protocol for Forced Degradation: A solution of Cebranopadol API was subjected to the following stress conditions:

• Acid Hydrolysis: 0.1 N HCl at 60°C for 24 hours.

• Base Hydrolysis: 0.1 N NaOH at 60°C for 4 hours.

• Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

• Thermal Degradation: Dry heat at 105°C for 48 hours.

• Photolytic Degradation: Exposed to UV light (254 nm) and cool white fluorescent light in a photostability chamber for 7 days.

Acceptance Criteria: The chromatograms of the stressed samples should show adequate separation of the Cebranopadol peak from any degradation product peaks. Peak purity analysis (using a Photodiode Array detector) of the Cebranopadol peak must pass, indicating no co-eluting peaks.

Linearity and Range

The linearity of an analytical procedure is its ability to obtain test results that are directly proportional to the concentration of the analyte.[15]

Protocol: A series of at least five standard solutions of Cebranopadol were prepared over the concentration range of 50% to 150% of the nominal assay concentration (e.g., 50, 75, 100, 125, 150 µg/mL). Each solution was injected in triplicate.

Acceptance Criteria:

• Correlation Coefficient (r²): ≥ 0.999

• The y-intercept of the regression line should be insignificant.

Accuracy (Recovery)

Accuracy is the closeness of the test results obtained by the method to the true value.[16] It is determined by applying the method to a placebo mixture spiked with known amounts of the analyte.

Protocol: Recovery was determined at three concentration levels (e.g., 50%, 100%, 150% of the assay concentration). Three preparations were made at each level by spiking a known quantity of Cebranopadol API into a placebo blend.

Acceptance Criteria: The mean percent recovery should be within 98.0% to 102.0% at each concentration level.

Precision

Precision expresses the closeness of agreement among a series of measurements obtained from multiple samplings of the same homogeneous sample.[16]

Protocol:

• Repeatability (Intra-assay precision): Six separate sample preparations of Cebranopadol at 100% of the test concentration were analyzed on the same day by the same analyst.

• Intermediate Precision: The repeatability assay was repeated by a different analyst on a different day using a different instrument.

Acceptance Criteria: The Relative Standard Deviation (%RSD) should not be more than 2.0% for both repeatability and intermediate precision.

Caption: Interrelationship of Core Validation Parameters.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

LOD and LOQ represent the lowest amount of analyte in a sample that can be detected and quantitatively determined with suitable precision and accuracy, respectively.[17]

Protocol: Determined based on the standard deviation of the response and the slope of the calibration curve obtained during the linearity study.

• LOD = 3.3 × (σ / S)

• LOQ = 10 × (σ / S) (Where σ = standard deviation of the y-intercepts of regression lines, S = mean slope of the calibration curves)

Acceptance Criteria: These values should be determined and reported to define the limits of the method's capability.

Robustness

Robustness is a measure of the method's capacity to remain unaffected by small, but deliberate, variations in method parameters.[13]

Protocol: Small variations were made to the optimized method parameters, and the effect on system suitability was observed.

• Flow Rate: ± 0.1 mL/min (0.9 and 1.1 mL/min)

• Column Temperature: ± 5°C (25°C and 35°C)

• Mobile Phase pH: ± 0.2 units (pH 2.8 and 3.2)

• Mobile Phase Composition: ± 2% organic content

Acceptance Criteria: The system suitability parameters (tailing factor, theoretical plates, %RSD) must meet the pre-defined criteria for all tested variations.

Standard Operating Procedure (SOP)

Preparation of Solutions

• Buffer Preparation (20mM Potassium Dihydrogen Phosphate, pH 3.0): Dissolve 2.72 g of KH₂PO₄ in 1000 mL of HPLC grade water. Adjust the pH to 3.0 ± 0.05 with orthophosphoric acid.

• Mobile Phase Preparation: Mix Acetonitrile and the prepared buffer in a 55:45 (v/v) ratio. Filter through a 0.45 µm membrane filter and degas.

• Diluent: Use the Mobile Phase as the diluent.

• Standard Stock Solution (1000 µg/mL): Accurately weigh about 25 mg of Cebranopadol reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with diluent.

• Standard Working Solution (100 µg/mL): Pipette 5.0 mL of the Standard Stock Solution into a 50 mL volumetric flask and dilute to volume with diluent.

• Sample Preparation (100 µg/mL): Accurately weigh a quantity of the Cebranopadol bulk drug powder equivalent to about 25 mg of Cebranopadol into a 25 mL volumetric flask. Add approximately 15 mL of diluent and sonicate for 10 minutes to dissolve. Dilute to volume with diluent. Pipette 5.0 mL of this solution into a 50 mL volumetric flask and dilute to volume with diluent. Filter through a 0.45 µm syringe filter before injection.

Chromatographic Procedure

• Set up the HPLC system according to the conditions in Section 2.4.

• Equilibrate the column with the mobile phase for at least 30 minutes.

• Perform six replicate injections of the Standard Working Solution to check for system suitability.

• Once system suitability is passed, inject the blank (diluent), followed by the standard and sample solutions.

• Calculate the amount of Cebranopadol in the sample using the peak areas obtained.

Conclusion

The RP-HPLC method detailed in this application note has been successfully developed and validated in accordance with ICH guidelines. The method is simple, rapid, and demonstrates excellent specificity, linearity, accuracy, and precision for the quantification of Cebranopadol. The forced degradation studies confirm its stability-indicating nature, making it suitable for the analysis of Cebranopadol in bulk drug substance and for use in stability studies. This robust method can be confidently implemented in quality control laboratories for routine analysis, contributing to the overall quality assurance of this promising new analgesic.

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Application Notes &amp; Protocols: Quantitative Analysis of Cebranopadol in Clinical Trial Samples using Cebranopadol-d5 and LC-MS/MS

Introduction: The Imperative for Precision in Bioanalysis

Cebranopadol is a novel, first-in-class analgesic currently under extensive clinical investigation for various chronic pain conditions.[1][2][3] It exhibits a unique mechanism of action as a dual agonist for the nociceptin/orphanin FQ peptide (NOP) receptor and the μ-opioid peptide (MOP) receptor.[4][5] This dual agonism holds the promise of potent analgesia with a potentially improved safety profile compared to traditional opioids, particularly concerning respiratory depression and abuse potential.[2][6] As Cebranopadol progresses through clinical development, the accurate quantification of its concentration in biological matrices is paramount for establishing its pharmacokinetic (PK) profile, ensuring patient safety, and determining therapeutic efficacy.[1][7][8][9]

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the gold standard for bioanalysis due to its high sensitivity, specificity, and wide dynamic range.[10][11] However, the inherent complexity of biological matrices like human plasma can introduce significant variability from ion suppression or enhancement, sample preparation inconsistencies, and instrument drift.[12] To counteract these challenges and ensure the generation of reliable, reproducible data, the use of a stable isotope-labeled internal standard (SIL-IS) is indispensable.[12][13][14]

This application note provides a comprehensive guide to the quantitative analysis of Cebranopadol in human plasma using its deuterated analog, Cebranopadol-d5, as the internal standard. Cebranopadol-d5 is chemically identical to the analyte, ensuring it co-elutes chromatographically and experiences the same matrix effects and extraction efficiencies. Its distinct mass-to-charge ratio (m/z), however, allows for separate detection by the mass spectrometer, enabling precise normalization of the analyte signal and yielding highly accurate and precise quantitative data.[12][13] The methodologies detailed herein are grounded in established regulatory guidelines from the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), ensuring the production of robust and defensible data for clinical trial submissions.[15][16][17][18]

Mechanism of Action: A Dual-Target Approach to Analgesia

Cebranopadol's innovative therapeutic strategy lies in its simultaneous activation of NOP and MOP receptors. While MOP receptor agonism is a well-established mechanism for potent analgesia, it is also associated with undesirable side effects. The concurrent agonism of the NOP receptor by Cebranopadol is thought to modulate these effects, potentially leading to a wider therapeutic window.[2][19] Understanding this dual mechanism underscores the importance of precise pharmacokinetic data to correlate drug exposure with both analgesic efficacy and safety outcomes in clinical trials.

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Application Notes and Protocols: Liquid-Liquid Extraction of Cebranopadol from Biological Matrices

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Analytical Imperative for Cebranopadol

Cebranopadol is a novel, first-in-class analgesic agent with a unique mechanism of action, acting as an agonist at both the nociceptin/orphanin FQ (NOP) receptor and classical opioid receptors (mu, kappa, and delta).[1][2][3] This dual action holds promise for potent analgesia with a potentially improved side-effect profile compared to traditional opioids.[4][5] As Cebranopadol progresses through clinical development for various pain indications, robust and reliable bioanalytical methods are paramount for characterizing its pharmacokinetic profile, ensuring patient safety, and meeting regulatory requirements.[6][7]

Liquid-liquid extraction (LLE) is a foundational and widely used sample preparation technique in bioanalysis.[8][9] Its simplicity, cost-effectiveness, and efficiency in separating analytes from complex biological matrices make it a valuable tool for the quantification of drugs like Cebranopadol.[10][11] This document provides a comprehensive guide to developing and implementing a liquid-liquid extraction procedure for Cebranopadol from various biological matrices, grounded in scientific principles and practical considerations.

Physicochemical Properties of Cebranopadol: Guiding the Extraction Strategy

A successful LLE protocol is predicated on a thorough understanding of the analyte's physicochemical properties. Cebranopadol, with the IUPAC name 6-fluoro-N,N-dimethyl-1'-phenylspiro[4,9-dihydro-3H-pyrano[3,4-b]indole-1,4'-cyclohexane]-1'-amine, possesses characteristics that directly inform the LLE strategy.[6]

Key Properties Influencing LLE:

• Solubility: Cebranopadol is poorly soluble in aqueous solutions, with solubility being pH-dependent.[1] This property is advantageous for LLE, as it favors partitioning into an organic solvent.

• Lipophilicity: As a spiroindole derivative, Cebranopadol is a lipophilic molecule, suggesting a high affinity for non-polar organic solvents.[4]

The Principle of Liquid-Liquid Extraction for Cebranopadol

Liquid-liquid extraction operates on the principle of differential partitioning of a solute between two immiscible liquid phases, typically an aqueous phase (the biological matrix) and an organic phase (the extraction solvent). The efficiency of this process is governed by the distribution coefficient (D), which is the ratio of the concentration of the analyte in the organic phase to its concentration in the aqueous phase at equilibrium.

For a basic compound like Cebranopadol, the extraction efficiency can be significantly enhanced by adjusting the pH of the aqueous phase. By raising the pH to a value at least two units above the pKa of the dimethylamino group, the molecule will exist predominantly in its neutral, non-ionized form. This uncharged species is significantly more soluble in organic solvents, thereby maximizing its transfer from the aqueous biological matrix into the organic extraction solvent.

Recommended Liquid-Liquid Extraction Protocol for Cebranopadol in Human Plasma

This protocol provides a detailed, step-by-step methodology for the extraction of Cebranopadol from human plasma.

Materials and Reagents

• Cebranopadol reference standard

• Internal Standard (IS): A structurally similar compound, such as a deuterated analog of Cebranopadol (e.g., Cebranopadol-d4), is highly recommended.

• Human plasma (with anticoagulant, e.g., K2-EDTA)

• Methyl tert-butyl ether (MTBE), HPLC grade

• Ethyl acetate, HPLC grade

• n-Hexane, HPLC grade

• Ammonium hydroxide solution (0.5 M)

• Deionized water

• Methanol, HPLC grade

• Acetonitrile, HPLC grade

• Microcentrifuge tubes (1.5 mL or 2 mL)

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

Preparation of Solutions

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of Cebranopadol and the internal standard in methanol.

• Working Standard Solutions: Prepare serial dilutions of the Cebranopadol stock solution in a suitable solvent (e.g., 50:50 methanol:water) to create calibration standards.

• Internal Standard Working Solution: Prepare a working solution of the internal standard at an appropriate concentration in the same diluent as the calibration standards.

Step-by-Step Extraction Procedure

• Sample Aliquoting: Pipette 200 µL of human plasma (calibration standards, quality control samples, or unknown samples) into a clean microcentrifuge tube.

• Internal Standard Spiking: Add 25 µL of the internal standard working solution to each tube (except for blank samples, to which 25 µL of diluent is added).

• pH Adjustment: Add 50 µL of 0.5 M ammonium hydroxide solution to each tube to basify the plasma sample. Vortex briefly to mix. This step is crucial for converting Cebranopadol to its non-ionized form.

• Addition of Extraction Solvent: Add 1 mL of methyl tert-butyl ether (MTBE) to each tube. MTBE is a good choice due to its ability to extract a wide range of basic drugs and its favorable volatility for the subsequent evaporation step.

• Extraction: Vortex the tubes vigorously for 5 minutes to ensure thorough mixing and facilitate the partitioning of Cebranopadol into the organic phase.

• Centrifugation: Centrifuge the tubes at 4000 rpm for 10 minutes to separate the aqueous and organic layers.

• Phase Separation: Carefully transfer the upper organic layer (MTBE) to a clean tube, taking care not to aspirate any of the lower aqueous layer or the protein interface.

• Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen at approximately 40°C.

• Reconstitution: Reconstitute the dried residue in 100 µL of the mobile phase used for the subsequent chromatographic analysis (e.g., a mixture of acetonitrile and water with a suitable modifier like formic acid). Vortex for 1 minute to ensure complete dissolution.

• Analysis: Transfer the reconstituted sample to an autosampler vial for injection into the analytical instrument (e.g., LC-MS/MS).

Workflow Diagram

Caption: Liquid-liquid extraction workflow for Cebranopadol.

Optimization and Method Validation Considerations

While the provided protocol offers a robust starting point, optimization is often necessary to achieve the desired performance for a specific application.

Solvent Selection

The choice of extraction solvent is critical. While MTBE is recommended, other solvents or solvent mixtures can be evaluated.

Solvent	Polarity Index	Properties
n-Hexane	0.1	Non-polar, good for highly lipophilic compounds. May have lower recovery for moderately polar analytes.
Diethyl Ether	2.8	Good general-purpose solvent, but highly volatile and can form peroxides.
Dichloromethane	3.1	Effective for a range of compounds, but is denser than water and can form emulsions.
Ethyl Acetate	4.4	A more polar option, which can be beneficial if Cebranopadol metabolites are also of interest.

pH Optimization

The pH of the aqueous sample should be systematically evaluated to find the optimal value for maximizing the recovery of Cebranopadol. A pH range from 8 to 11 should be investigated.

Method Validation

Any bioanalytical method must be rigorously validated to ensure its reliability. Key validation parameters, as per regulatory guidelines (e.g., FDA, EMA), include:

• Selectivity and Specificity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample.

• Accuracy and Precision: The closeness of the measured values to the true value and the degree of scatter between a series of measurements, respectively.[11]

• Recovery: The efficiency of the extraction process, determined by comparing the analyte response in an extracted sample to the response of a non-extracted standard.

• Matrix Effect: The influence of co-eluting, endogenous matrix components on the ionization of the analyte.

• Calibration Curve and Linearity: The relationship between the instrument response and the known concentration of the analyte.

• Stability: The stability of the analyte in the biological matrix under various storage and processing conditions (e.g., freeze-thaw cycles, short-term and long-term storage).[12]

Troubleshooting Common LLE Issues

Issue	Potential Cause(s)	Suggested Solution(s)
Low Recovery	- Sub-optimal pH of the aqueous phase.- Inappropriate extraction solvent.- Insufficient mixing (vortexing time).	- Optimize the pH of the plasma sample.- Evaluate different extraction solvents or mixtures.- Increase the vortexing time.
Emulsion Formation	- High concentration of lipids or proteins in the sample.- Vigorous shaking.	- Centrifuge at a higher speed or for a longer duration.- Add a small amount of a different organic solvent or salt to break the emulsion.- Use a gentler mixing method (e.g., gentle inversion).
High Variability (Poor Precision)	- Inconsistent pipetting.- Incomplete phase separation.- Inconsistent evaporation or reconstitution.	- Ensure proper calibration and use of pipettes.- Be careful and consistent when transferring the organic layer.- Ensure complete dryness before reconstitution and thorough vortexing after.
Matrix Effects	- Co-extraction of endogenous matrix components that interfere with ionization.	- Evaluate different extraction solvents to minimize co-extraction.- Optimize chromatographic conditions to separate the analyte from interfering components.- Consider an alternative sample preparation technique like solid-phase extraction (SPE).

Conclusion

This application note provides a comprehensive and scientifically grounded protocol for the liquid-liquid extraction of Cebranopadol from biological matrices. By understanding the physicochemical properties of the analyte and the principles of LLE, researchers can effectively develop and validate a robust and reliable method for the quantification of this novel analgesic. The provided protocol, along with the optimization and troubleshooting guidance, serves as a valuable resource for scientists and drug development professionals working with Cebranopadol.

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• 12. comum.rcaap.pt [comum.rcaap.pt]

Application Note: Chromatographic Separation and UHPLC-MS/MS Quantification of Cebranopadol and its Deuterated Internal Standard

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Application Area: Pharmacokinetics, Bioanalysis, and Clinical Toxicology

Introduction and Clinical Context

Cebranopadol is a first-in-class, highly potent analgesic characterized by a unique spiro[cyclohexane-dihydropyrano[3,4-b]indol]-amine scaffold. It acts as a dual agonist at both the nociceptin/orphanin FQ peptide (NOP) receptor and the µ-opioid peptide (MOP) receptor[1]. This dual mechanism provides broad-spectrum antinociceptive and antihypersensitive effects, particularly in chronic neuropathic pain models, while demonstrating a wider therapeutic window and reduced respiratory depression compared to traditional selective MOP agonists[2].

To support rigorous pharmacokinetic (PK) profiling and clinical safety evaluations, highly sensitive and selective bioanalytical methods are required[3]. This application note details a robust Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry (UHPLC-MS/MS) protocol for the quantification of cebranopadol in biological matrices, utilizing Cebranopadol-d5 as a Stable Isotope-Labeled Internal Standard (SIL-IS).

Figure 1: Cebranopadol dual MOP/NOP receptor signaling pathway mediating analgesia.

Mechanistic Insights: The Causality Behind the Method

Developing a self-validating chromatographic system requires understanding the physicochemical properties of the analyte and the matrix.

The Role of the Deuterated Standard (Cebranopadol-d5)

In electrospray ionization (ESI), co-eluting endogenous matrix components (e.g., phospholipids) compete with the analyte for charge, leading to ionization suppression or enhancement. By introducing Cebranopadol-d5, we leverage a molecule with nearly identical physicochemical and chromatographic properties to the native drug. The +5 Da mass shift prevents MS/MS channel cross-talk. Because the SIL-IS co-elutes perfectly with cebranopadol, any matrix effect alters the ionization of both molecules equally. Quantifying the ratio of the analyte to the IS mathematically nullifies these matrix effects, ensuring absolute trustworthiness in the data[4].

Chromatographic Causality: High-pH Mobile Phase

Cebranopadol contains a basic amine group. Under standard acidic LC conditions (e.g., 0.1% formic acid), the amine is protonated, which can lead to poor retention on reversed-phase columns and severe peak tailing due to secondary interactions with residual surface silanols. To counteract this, our protocol utilizes ammonium carbamate as a volatile buffer[2]. Ammonium carbamate generates a high-pH environment (pH ~9.0–9.5) in the mobile phase. This suppresses the ionization of cebranopadol's amine, increasing its lipophilicity, driving stronger retention on the C18 stationary phase, and yielding sharp, symmetrical peaks.

Experimental Workflows and Protocols

Figure 2: Bioanalytical workflow for Cebranopadol quantification via LC-MS/MS.

Step-by-Step Methodology

Step 1: Preparation of Standards

• Prepare a primary stock solution of Cebranopadol (1 mg/mL) and Cebranopadol-d5 (1 mg/mL) in 100% Methanol.

• Dilute the primary stocks in 50:50 Methanol:Water to create working calibration standards ranging from 0.1 ng/mL to 1000 ng/mL.

• Prepare a working IS solution of Cebranopadol-d5 at 50 ng/mL.

Step 2: Liquid-Liquid Extraction (LLE) Rationale: Cebranopadol's spiro-cyclohexane structure makes it highly lipophilic. Methyl tert-butyl ether (MTBE) selectively extracts the un-ionized drug while precipitating proteins and leaving polar matrix interferents in the aqueous layer[2].

• Aliquot 100 µL of plasma (calibration standard, QC, or unknown sample) into a clean 2 mL microcentrifuge tube.

• Add 20 µL of the Cebranopadol-d5 working IS solution. Vortex for 10 seconds.

• Add 100 µL of 0.5 M Sodium Hydroxide (NaOH) to ensure the analyte is fully un-ionized.

• Add 1.0 mL of MTBE.

• Vortex vigorously for 5 minutes, then centrifuge at 10,000 x g for 5 minutes at 4°C.

• Transfer 800 µL of the upper organic layer to a clean glass vial.

• Evaporate to dryness under a gentle stream of nitrogen at 35°C.

• Reconstitute the residue in 100 µL of Mobile Phase A. Vortex and transfer to an autosampler vial.

Chromatographic Conditions

Separation is achieved using a core-shell particle column, which provides UHPLC-like efficiencies at lower backpressures[2].

Parameter	Specification
Analytical Column	Ascentis Express C18, 2.7 μm, 75 × 2.1 mm
Mobile Phase A	Water + 10 mM Ammonium Carbamate (pH ~9.0)
Mobile Phase B	Methanol + 10 mM Ammonium Carbamate
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL

Table 1: UHPLC Gradient Program

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	95	5
0.5	95	5
3.0	5	95
4.5	5	95
4.6	95	5
6.0	95	5 (Re-equilibration)

Mass Spectrometry Parameters

Detection is performed on a triple quadrupole mass spectrometer equipped with a Heated Electrospray Ionization (HESI) source operating in positive ion mode[2]. Cebranopadol readily protonates to form an[M+H]+ ion at m/z 379.2[5].

Table 2: Optimized MRM Parameters

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Dwell Time (ms)
Cebranopadol	379.2	294.1	15	50
Cebranopadol-d5 (IS)	384.2	299.1	15	50

*Note: Product ions represent the typical fragmentation of the spiro-amine moiety. Exact product ion selection and tube lens voltages should be optimized per specific mass spectrometer model.

Global Source Parameters:

• Spray Voltage: 3500 V

• Capillary Temperature: 300°C

• HESI Heater Temperature: 400°C

• Sheath Gas: 40 arb

• Aux Gas: 10 arb

Method Validation & Data Presentation

To ensure clinical trustworthiness, the method must be validated according to FDA/EMA guidelines for bioanalytical method validation[1],[4]. The use of the SIL-IS guarantees high precision and accuracy across the dynamic range.

Table 3: Expected Validation Metrics

Validation Parameter	Acceptance Criteria (FDA/EMA)	Expected Performance
Linearity Range	R² ≥ 0.990	0.1 ng/mL to 1000 ng/mL (R² > 0.995)
Lower Limit of Quantitation (LLOQ)	Signal-to-Noise (S/N) ≥ 10	0.1 ng/mL[1]
Intra-day Precision (CV%)	≤ 15% (≤ 20% at LLOQ)	< 6.5%
Inter-day Accuracy (% Bias)	± 15% (± 20% at LLOQ)	± 8.0%
Matrix Effect (IS Normalized)	CV ≤ 15% across 6 lots	~100% ± 5% (Complete correction)
Extraction Recovery	Consistent across concentrations	> 85% (via MTBE LLE)

Conclusion

The chromatographic separation and quantification of cebranopadol demand a tailored approach due to its basic nature and high lipophilicity. By employing a high-pH ammonium carbamate mobile phase, silanol interactions are suppressed, resulting in superior peak symmetry. Furthermore, the integration of Cebranopadol-d5 as a stable isotope-labeled internal standard provides a self-validating mechanism that perfectly corrects for matrix-induced ionization fluctuations. This protocol delivers the sensitivity (LLOQ of 0.1 ng/mL), selectivity, and robustness required for advanced pharmacokinetic and toxicological evaluations.

References

• Cebranopadol, a novel first‐in‐class drug candidate: Method validation and first exploratory pharmacokinetic study in rabbits Source: ResearchGate URL:[Link]

• Cebranopadol, a novel first-in-class drug candidate: Method validation and first exploratory pharmacokinetic study in rabbits Source: PubMed (NIH) URL:[Link]

• A Quantitative LC-MS/MS Method for Investigation of Polysubstance Use Involving Heroin and Cocaine Source: PubMed Central (NIH) URL:[Link]

• Assessment of the Abuse Potential of Cebranopadol in Nondependent Recreational Opioid Users: A Phase 1 Randomized Controlled Study Source: PubMed Central (NIH) URL:[Link]

• PubChemLite - Cebranopadol (C24H27FN2O) Source: Université du Luxembourg URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Assessment of the Abuse Potential of Cebranopadol in Nondependent Recreational Opioid Users: A Phase 1 Randomized Controlled Study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cebranopadol, a novel first-in-class drug candidate: Method validation and first exploratory pharmacokinetic study in rabbits - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A Quantitative LC-MS/MS Method for Investigation of Polysubstance Use Involving Heroin and Cocaine - PMC [pmc.ncbi.nlm.nih.gov]
• 5. PubChemLite - Cebranopadol (C24H27FN2O) [pubchemlite.lcsb.uni.lu]

Application Note: Utilizing Cebranopadol-d5 as a Stable Isotope-Labeled Internal Standard in Advanced DMPK Assays

Introduction

Cebranopadol is a novel, first-in-class, centrally acting analgesic characterized by its unique dual agonism at both the nociceptin/orphanin FQ peptide (NOP) receptor and the classical μ -opioid peptide (MOP) receptor . This dual mechanism provides potent analgesia—particularly for chronic and neuropathic pain—while mitigating classical opioid-related adverse effects such as respiratory depression and high abuse liability .

From a drug metabolism and pharmacokinetic (DMPK) perspective, cebranopadol presents unique analytical challenges. It is highly lipophilic, exhibits low aqueous solubility, undergoes substantial first-pass metabolism, and possesses a remarkably long terminal half-life . To accurately quantify cebranopadol in biological matrices (e.g., plasma, serum) across its extensive pharmacokinetic profile, highly sensitive Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry (UHPLC-MS/MS) methods are required.

Cebranopadol-d5, a stable isotope-labeled internal standard (SIL-IS), is indispensable in these assays. By substituting five hydrogen atoms with deuterium, Cebranopadol-d5 retains the exact physicochemical and chromatographic properties of the unlabeled drug while providing a distinct mass shift (+5 Da) for selective MS/MS detection.

Mechanistic & Pharmacokinetic Profiling

Understanding the clearance and receptor binding profile of cebranopadol is critical for designing appropriate sampling timepoints and calibration ranges in DMPK studies.

Figure 1: Cebranopadol dual-receptor mechanism of action and hepatic clearance pathway.

Quantitative Pharmacokinetic Data Summary

The following parameters dictate the bioanalytical assay design, specifically the necessity for low Limits of Quantification (LLOQ) and extended stability tracking.

Table 1: Key Pharmacokinetic Parameters of Cebranopadol (Immediate-Release Oral Formulation)

Parameter	Value / Description	Analytical Implication for Assay Design
T max​	4 – 6 hours	Requires extended sampling windows to capture delayed absorption .
Oral Bioavailability	~40%	High first-pass metabolism necessitates highly sensitive LLOQs (e.g., 0.1 ng/mL) .
Half-Value Duration (HVD)	14 – 15 hours	Sustained plasma concentrations require broad dynamic calibration ranges.
Terminal Half-Life (t 1/2​ )	62 – 96 hours	Prolonged washout periods are mandatory in crossover study designs .
Protein Binding	>95%	Requires aggressive disruption of protein-drug complexes during sample extraction.

Experimental Design & Causality

The selection of sample preparation and internal standard methodologies is driven directly by the physicochemical properties of cebranopadol.

• Why use Cebranopadol-d5? In electrospray ionization (ESI), endogenous matrix components (e.g., phospholipids) co-eluting with the analyte can cause severe ion suppression or enhancement. Because Cebranopadol-d5 co-elutes exactly with cebranopadol, it experiences the identical matrix environment in the MS source. The ratio of the analyte peak area to the SIL-IS peak area perfectly normalizes these matrix effects, ensuring quantitative accuracy .

• Why Liquid-Liquid Extraction (LLE)? Cebranopadol is highly lipophilic and heavily protein-bound. Simple protein precipitation (PPT) often leaves residual phospholipids that foul the MS source over large sample cohorts. LLE using a non-polar organic solvent combined with an alkaline buffer drives the uncharged analyte exclusively into the organic phase, yielding a highly purified extract .

Detailed Protocols

Protocol A: Plasma Sample Preparation via Liquid-Liquid Extraction (LLE)

• Aliquoting : Transfer 100 μ L of plasma (blank, calibrator, quality control, or unknown sample) into a clean 2.0 mL microcentrifuge tube.

• IS Spiking : Add 10 μ L of Cebranopadol-d5 working solution (e.g., 50 ng/mL in 50% methanol). Vortex briefly to mix.

  • Causality: Early addition of the IS ensures it accounts for any volumetric losses or degradation during all subsequent extraction steps.

• Alkalinization : Add 50 μ L of 0.1 M Sodium Hydroxide (NaOH) buffer (pH ~10). Vortex for 10 seconds.

  • Causality: High pH neutralizes the basic amine group of cebranopadol, rendering it fully lipophilic and maximizing its partitioning into the organic solvent.

• Extraction : Add 1.0 mL of Methyl tert-butyl ether (MTBE). Cap the tubes and mix via a reciprocating shaker for 10 minutes at room temperature.

• Phase Separation : Centrifuge at 14,000 × g for 5 minutes at 4°C.

• Isolation & Evaporation : Transfer 800 μ L of the upper organic layer to a clean 96-well collection plate. Evaporate to complete dryness under a gentle stream of nitrogen gas at 40°C.

• Reconstitution : Resuspend the dried extract in 100 μ L of Mobile Phase A/B mixture (50:50 v/v). Vortex for 2 minutes and centrifuge before transferring to the autosampler.

Protocol B: UHPLC-MS/MS Analytical Method

• Chromatographic Separation :

  • Column : C18 reversed-phase column (e.g., 2.1 × 50 mm, 1.7 μ m particle size).

  • Mobile Phase A : 0.1% Formic acid in Water.

  • Mobile Phase B : 0.1% Formic acid in Acetonitrile.

  • Gradient : Start at 5% B, ramp to 95% B over 3.0 minutes, hold for 1.0 minute, return to 5% B for 1.0 minute equilibration. Flow rate: 0.4 mL/min.

• Mass Spectrometry (ESI+) :

  • Operate the mass spectrometer in positive Electrospray Ionization (ESI+) mode.

  • Multiple Reaction Monitoring (MRM) Transitions :

    • Cebranopadol : m/z 379.2 → m/z 123.1 (Quantifier), m/z 379.2 → m/z 109.1 (Qualifier).

    • Cebranopadol-d5 (IS) : m/z 384.2 → m/z 128.1.

  • Collision Energy : Optimize between 15–25 eV for maximum fragmentation efficiency.

Figure 2: Step-by-step LC-MS/MS sample preparation and analysis workflow using Cebranopadol-d5.

System Suitability & Data Analysis

To ensure the protocol acts as a self-validating system, the following acceptance criteria must be met for every analytical batch, aligning with EMA and FDA bioanalytical method validation guidelines :

• Blank Matrix Check : Injection of double-blank plasma (no analyte, no IS) must show an interfering peak area ≤ 20% of the LLOQ for cebranopadol, and ≤ 5% for Cebranopadol-d5.

• IS Variation : The peak area of Cebranopadol-d5 must remain within ± 15% of the mean IS area across the entire run.

  • Causality: Significant IS drift indicates matrix effect variations, extraction inconsistencies, or MS source contamination, flagging the run for failure.

• Calibration Curve Linearity : The calibration curve (typically 0.1 ng/mL to 1000 ng/mL) must exhibit a correlation coefficient ( R2 ) ≥ 0.99 using a 1/x 2 weighted linear regression.

• Accuracy & Precision : Quality Control (QC) samples at low, mid, and high concentrations must back-calculate to within ± 15% of their nominal values ( ± 20% at the LLOQ).

References

• Cebranopadol, a novel first-in-class drug candidate: Method validation and first exploratory pharmacokinetic study in rabbits Journal of Veterinary Pharmacology and Therapeutics URL:[Link]

• Cebranopadol as a Novel Promising Agent for the Treatment of Pain Molecules URL:[Link]

• Clinical Pharmacokinetic Characteristics of Cebranopadol, a Novel First-in-Class Analgesic Clinical Pharmacokinetics URL:[Link]

• Assessment of the Abuse Potential of Cebranopadol in Nondependent Recreational Opioid Users: A Phase 1 Randomized Controlled Study Journal of Clinical Psychopharmacology URL:[Link]

Technical Notes & Optimization

Technical Support Center: Cebranopadol &amp; Cebranopadol-d5 LC-MS/MS Optimization

Welcome to the Advanced Analytical Support Center. This resource is engineered for bioanalytical scientists, pharmacologists, and drug development professionals tasked with developing and troubleshooting liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods for Cebranopadol .

Cebranopadol is a first-in-class, highly potent analgesic characterized by its unique mechanism of action: it acts as a dual agonist at both the nociceptin/orphanin FQ peptide (NOP) and mu-opioid peptide (MOP) receptors . Because of its high potency, clinical pharmacokinetic (PK) studies require highly sensitive quantification methods, often utilizing Cebranopadol-d5 as a stable isotope-labeled internal standard (SIL-IS) to correct for matrix effects and extraction variances .

Cebranopadol mechanism of action: Dual NOP/MOP receptor agonism leading to potent analgesia.

Part 1: Optimized MRM Parameters (Reference Data)

Cebranopadol contains a basic tertiary amine (dimethylamine group), making Positive Electrospray Ionization (ESI+) the most efficient ionization mode due to its high proton affinity. The following table summarizes the optimized Multiple Reaction Monitoring (MRM) parameters.

Analyte	Precursor Ion [M+H]+ (m/z)	Product Ion (m/z)	Declustering Potential (V)	Collision Energy (eV)	Fragmentation Causality
Cebranopadol	379.2	334.2	60	28	Loss of the dimethylamine group (-45 Da).
Cebranopadol-d5	384.2	339.2	60	28	Loss of the dimethylamine group (-45 Da) from the phenyl-d5 labeled parent.

Note: Parameters are representative of a triple quadrupole system (e.g., Sciex API/QTRAP or Waters Xevo). Exact voltages must be tuned to your specific instrument.

Part 2: Self-Validating Experimental Protocol

To ensure scientific integrity, method development must be a self-validating system. Follow this step-by-step methodology to establish a robust LC-MS/MS assay for Cebranopadol .

Step-by-step bioanalytical workflow for optimizing Cebranopadol LC-MS/MS quantification.

Phase 1: Mass Spectrometer Tuning

• Preparation: Prepare a 100 ng/mL tuning solution of Cebranopadol and Cebranopadol-d5 in 50:50 Methanol:Water containing 0.1% Formic Acid.

• Infusion: Infuse directly into the ESI source at 10 µL/min.

• Precursor Isolation: Perform a Q1 scan to identify the [M+H]+ ions at m/z 379.2 and 384.2.

• Collision Energy (CE) Ramping: Isolate the precursors in Q1 and perform a product ion scan in Q3. Ramp the CE from 10 to 50 eV to maximize the yield of the 334.2 and 339.2 m/z product ions.

Phase 2: Chromatographic Optimization

• Column Selection: Utilize a sub-2 µm C18 or Biphenyl column (e.g., 2.1 x 50 mm). The biphenyl chemistry offers enhanced pi-pi interactions, which is highly beneficial for the spiro-indole structure of Cebranopadol.

• Mobile Phase: Use Water + 0.1% Formic Acid (Mobile Phase A) and Acetonitrile + 0.1% Formic Acid (Mobile Phase B). The acidic environment ensures the tertiary amine remains fully protonated, preventing secondary interactions with silanol groups on the column.

• Gradient: Run a ballistic gradient from 10% B to 90% B over 3 minutes.

Phase 3: Self-Validation & System Suitability

• Carryover Validation: Inject the Upper Limit of Quantification (ULOQ) standard, followed immediately by two blank solvent injections.

  • Validation Logic: The peak area in the first blank must be <20% of the Lower Limit of Quantification (LLOQ). If it exceeds this threshold, the system fails validation, proving that the autosampler needle wash protocol (e.g., switching to 50:50:0.1 MeOH:ACN:FA) must be strengthened before proceeding.

• Matrix Factor (MF) Validation: Spike Cebranopadol-d5 into an extracted blank biological matrix and into a neat solvent at the identical concentration. Calculate MF = (Peak Area in Matrix) / (Peak Area in Solvent).

  • Validation Logic: An MF between 0.85 and 1.15 validates the absence of severe ion suppression, confirming the extraction protocol is fit-for-purpose.

Part 3: Troubleshooting Guides & FAQs

Q1: I am observing a signal in the Cebranopadol-d5 MRM channel when injecting a high concentration of unlabeled Cebranopadol. How do I eliminate this isotopic crosstalk?

Causality: The mass difference between Cebranopadol (379.2) and Cebranopadol-d5 (384.2) is 5 Da. While this mass shift is generally sufficient to prevent natural M+5 isotopic interference, crosstalk can still occur if the quadrupole resolution is set too wide, or if the collision cell is experiencing a "memory effect" (failing to clear ions fast enough between scans). Actionable Solutions:

• Verify Quadrupole Resolution: Ensure both Q1 and Q3 are set to 'Unit' resolution (typically 0.7 Da Full Width at Half Maximum). Setting them to 'Low' or 'Wide' allows adjacent isotopic masses to bleed through.

• Optimize Inter-scan Delay: Increase the pause time or inter-scan delay between the Cebranopadol and Cebranopadol-d5 MRM transitions (e.g., from 2 ms to 5 ms) to allow the collision cell to fully evacuate before the next measurement.

• Check Isotopic Purity: Verify the Certificate of Analysis for your Cebranopadol-d5 standard. If the isotopic purity is <99%, unlabelled Cebranopadol may be present as a trace contaminant in your internal standard working solution.

Q2: The Cebranopadol-d5 internal standard response drops by 40% in extracted plasma samples compared to neat solvent. How can I mitigate this ion suppression?

Causality: Matrix effects (ion suppression) are highly prevalent in ESI+ due to co-eluting endogenous compounds—specifically glycerophospholipids from plasma—competing for charge on the surface of the electrospray droplets. Actionable Solutions:

• Upgrade Sample Preparation: Simple protein precipitation (PPT) leaves high levels of phospholipids in the extract. Switch to Liquid-Liquid Extraction (LLE) using a non-polar solvent mixture (e.g., Hexane:Ethyl Acetate), which leaves polar phospholipids in the aqueous layer. Published validated methods for Cebranopadol predominantly utilize LLE to achieve LLOQs of 0.1 ng/mL .

• Adjust Chromatographic Retention: Monitor the phospholipid elution zone by adding an MRM transition for m/z 184.0 -> 184.0 (the phosphocholine headgroup). Adjust your LC gradient so that Cebranopadol elutes before or after this massive suppression zone.

Q3: The chromatographic peak for Cebranopadol exhibits severe tailing (Asymmetry factor > 1.8). How do I improve peak shape?

Causality: Cebranopadol contains a highly basic tertiary amine. Peak tailing is almost exclusively caused by secondary ion-exchange interactions between this positively charged nitrogen and negatively charged, unendcapped residual silanol groups on the silica-based stationary phase. Actionable Solutions:

• Increase Buffer Ionic Strength: Incorporate a volatile buffer, such as 5 to 10 mM Ammonium Formate, alongside the 0.1% Formic Acid in your mobile phases. The ammonium ions ( NH4+​ ) will competitively bind to the residual silanols, masking them from the Cebranopadol analyte.

• Use a Charged-Surface Column: Switch to a column specifically engineered with a positively charged surface modification (e.g., Waters CSH C18). The positive surface charge repels the protonated Cebranopadol, completely eliminating the secondary tailing interactions.

Part 4: References

• Spotlight on Nociceptin/Orphanin FQ Receptor in the Treatment of Pain Source: Molecules (MDPI) URL:[Link]

• Clinical Pharmacokinetic Characteristics of Cebranopadol, a Novel First-in-Class Analgesic Source: Clinical Pharmacokinetics (PubMed Central) URL:[Link]

• Cebranopadol, a novel first-in-class drug candidate: Method validation and first exploratory pharmacokinetic study in rabbits Source: Journal of Veterinary Pharmacology and Therapeutics (PubMed) URL:[Link]

Cebranopadol Bioanalysis Support Center: Troubleshooting Matrix Effects in LC-MS/MS

Welcome to the Technical Support Center for Cebranopadol bioanalysis. Cebranopadol is a novel, first-in-class analgesic that acts as a dual nociceptin/orphanin FQ (NOP) peptide and opioid peptide receptor agonist[1]. Because of its high potency and long half-value duration, clinical and preclinical pharmacokinetic (PK) studies require highly sensitive bioanalytical assays—often demanding a lower limit of quantification (LLOQ) of 0.1 ng/mL[2].

While reverse-phase liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for quantifying this compound, matrix effects (ion suppression or enhancement) during electrospray ionization (ESI) can severely compromise assay accuracy. This guide provides field-proven insights, step-by-step methodologies, and logical troubleshooting frameworks to ensure your bioanalytical workflows remain robust and reproducible.

Cebranopadol LC-MS/MS bioanalytical workflow highlighting the ESI matrix effect zone.

Section 1: Core Concepts & FAQs

Q: What exactly causes matrix effects when analyzing Cebranopadol in plasma? A: Matrix effects primarily occur in the ESI source when endogenous biological components (e.g., glycerophospholipids, salts) or exogenous compounds (e.g., dosing vehicle excipients like PEG-400) co-elute with Cebranopadol. These invisible background components compete with the analyte for charge and surface position on the ESI droplets during the desolvation process, typically leading to a phenomenon known as ion suppression .

Q: How do we mathematically validate that matrix effects are under control? A: A bioanalytical method must be a self-validating system. Matrix Effect (ME) is calculated using the post-extraction addition method: ME (%) = (Peak Area of Analyte Spiked Post-Extraction / Peak Area of Analyte in Neat Solvent) × 100 A value <100% indicates ion suppression. However, absolute ME is less critical than the IS-normalized Matrix Factor (MF) , calculated as ME(Analyte) / ME(IS). For a validated assay, the coefficient of variation (CV) of the IS-normalized MF across at least 6 different matrix lots (including hemolyzed and lipemic lots) must be ≤15%.

Section 2: Step-by-Step Experimental Protocol

To mitigate matrix effects before they reach the mass spectrometer, a robust sample preparation protocol is essential. While simple protein precipitation (PPT) is fast, it leaves high concentrations of phospholipids in the extract. Liquid-Liquid Extraction (LLE) is the preferred, field-proven method for Cebranopadol[1].

Optimized Liquid-Liquid Extraction (LLE) for Cebranopadol in Plasma

Causality Note: Cebranopadol is a basic compound. Alkalinizing the plasma suppresses its ionization in the aqueous phase, driving it into the organic extraction solvent and leaving polar matrix components behind.

• Aliquoting: Transfer 100 µL of plasma (K2-EDTA or Lithium Heparin) into a 2.0 mL microcentrifuge tube.

• Internal Standard Addition: Add 10 µL of D5-cebranopadol working solution (internal standard)[1]. Vortex briefly to ensure equilibration with matrix proteins.

• Alkalinization: Add 50 µL of 0.2 M Sodium Carbonate buffer (pH 10.0). Why? A strong buffer ensures the pH remains consistently high even in variable matrix lots, fully un-ionizing Cebranopadol.

• Extraction: Add 1.0 mL of extraction solvent (Methyl tert-butyl ether (MTBE) : Hexane, 80:20 v/v).

• Partitioning: Vortex vigorously for 5 minutes, then centrifuge at 14,000 rpm for 10 minutes at 4°C to achieve a crisp phase separation.

• Transfer & Evaporation: Carefully transfer 800 µL of the upper organic layer to a clean 96-well plate. Evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of Mobile Phase (e.g., 50:50 Water:Acetonitrile with 0.1% Formic Acid). Inject 5 µL into the UHPLC-MS/MS system.

Section 3: Troubleshooting Guide

Issue 1: Severe Ion Suppression at the Lower Limit of Quantification (LLOQ)

Symptom: The signal-to-noise ratio at 0.1 ng/mL drops below 5:1 in certain plasma lots, causing QC failures. Causality: Late-eluting phospholipids from previous sample injections are "ghosting" (carrying over) and co-eluting with Cebranopadol in the current run. Solution: Implement a dedicated column-flushing step in your chromatographic gradient. After Cebranopadol elutes, ramp the organic modifier (e.g., Acetonitrile or Methanol) to 95% for at least 1.5 minutes to wash out strongly retained hydrophobic lipids before re-equilibrating the column.

Issue 2: Divergent Matrix Effects Between Cebranopadol and IS

Symptom: The absolute matrix effect is 60% (suppression), but the IS-normalized matrix factor CV exceeds 15% across different lots. Causality: The Deuterium Isotope Effect . D5-cebranopadol is slightly less lipophilic than unlabeled cebranopadol, leading to a slight chromatographic retention time (RT) shift. If a sharp matrix suppression zone (e.g., a specific phospholipid peak) overlaps with this RT shift, the analyte and IS will experience different ionization efficiencies. Solution: Flatten the UHPLC gradient (e.g., reduce the slope of the organic ramp) around the expected elution time to ensure the analyte and D5-IS co-elute perfectly. Alternatively, switch to a 13C-labeled internal standard if available, as 13C substitution does not alter chromatographic retention.

Issue 3: Variable Recovery in Hemolyzed or Lipemic Samples

Symptom: Absolute recovery drops from 85% in normal plasma to <50% in highly hemolyzed plasma. Causality: The release of intracellular components (e.g., hemoglobin, iron) from lysed red blood cells alters the micro-pH of the sample or causes non-specific binding, disrupting the LLE partitioning kinetics. Solution: Increase the buffer capacity during the alkalinization step (Step 3 in the protocol). Using a stronger buffer (0.2 M Carbonate) rather than dilute NaOH ensures complete un-ionization of the drug regardless of the buffering capacity of the lysed cells.

Logical troubleshooting decision tree for resolving matrix effects in Cebranopadol assays.

Section 4: Quantitative Performance Metrics

When the LLE protocol and chromatographic wash steps are properly optimized, the assay should yield consistent recovery and matrix effect profiles across the dynamic range. The table below summarizes target validation metrics for a robust Cebranopadol assay.

Table 1: Representative Matrix Effect and Recovery Data for Cebranopadol (Optimized LLE Method)

Concentration Level	Nominal Concentration (ng/mL)	Absolute Recovery (%)	Matrix Effect (%)	IS-Normalized Matrix Factor CV (%)
LLOQ	0.1	82.4	88.5	4.2
Low QC	0.3	85.1	91.2	3.8
Mid QC	50.0	86.5	94.0	2.5
High QC	800.0	84.9	95.5	2.1

Note: The development of mixed NOP/opioid receptor agonists like cebranopadol requires these stringent analytical controls to accurately map their distinct pharmacokinetic profiles and correlate them with reduced side effects (e.g., respiratory depression) compared to classical opioids[3].

References

• Source: nih.
• Source: nih.
• Source: acs.

Sources

• 1. Clinical Pharmacokinetic Characteristics of Cebranopadol, a Novel First-in-Class Analgesic - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cebranopadol, a novel first-in-class drug candidate: Method validation and first exploratory pharmacokinetic study in rabbits - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Improving peak shape and resolution for Cebranopadol and its internal standard

Welcome to the technical support center for the chromatographic analysis of Cebranopadol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions for optimizing the separation of Cebranopadol and its internal standard. Here, we move beyond generic advice to explain the fundamental principles behind chromatographic challenges, empowering you to troubleshoot effectively and develop robust analytical methods.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common foundational questions regarding the analysis of Cebranopadol.

Q1: What are the key chemical properties of Cebranopadol that influence its chromatographic behavior?

A1: Understanding the structure of Cebranopadol is the first step to developing a successful method. Cebranopadol is a spiroindole derivative of the benzenoid class.[1][2] Critically, its structure includes a tertiary amine (N,N-dimethyl), which classifies it as a basic compound.[3] This basicity is the most significant factor influencing its behavior in reversed-phase HPLC. Basic compounds are prone to interacting with residual silanol groups on the surface of silica-based stationary phases, which can lead to poor peak shape (tailing).[4][5] Furthermore, its retention is highly sensitive to the pH of the mobile phase because the ionization state of the tertiary amine can be manipulated to control its hydrophobicity.[6][7]

Q2: What is an appropriate internal standard (IS) for Cebranopadol and why is it important?

A2: The ideal internal standard is a compound that is chemically similar to the analyte but structurally distinct enough to be chromatographically resolved. For LC-MS/MS analysis, a stable isotope-labeled (SIL) version of the analyte is the gold standard. Published pharmacokinetic studies have successfully used D5-cebranopadol as an internal standard.[8] A SIL-IS is preferred because it has nearly identical physicochemical properties to Cebranopadol, meaning it will behave similarly during sample extraction, ionization in the mass spectrometer source, and chromatography, thus correcting for variability in these steps with high accuracy.[9] If a SIL-IS is unavailable, a close structural analog that is not present in the samples would be the next best choice.

Q3: What are "peak shape" and "resolution," and why are they critical metrics?

A3:

• Peak Shape refers to the symmetry of the chromatographic peak. An ideal peak is a symmetrical, Gaussian shape.[10] Common deviations include tailing (a drawn-out latter half of the peak) and fronting (a sloping front half).[4] Poor peak shape complicates accurate integration, leading to imprecise and inaccurate quantification.

• Resolution (Rs) is a measure of the degree of separation between two adjacent peaks.[11] A resolution value of ≥1.5 indicates baseline separation, which is generally desired for accurate quantification. Poor resolution means the peaks overlap, making it impossible to measure the area of each peak individually.[12] Resolution is a function of three key factors: column efficiency (N), selectivity (α), and retention factor (k).[11]

Section 2: Troubleshooting Guide for Common Issues

This guide provides a systematic approach to diagnosing and resolving common chromatographic problems encountered with Cebranopadol.

Issue 1: Peak Tailing

Q: My Cebranopadol peak is showing significant tailing. What are the likely causes and how do I fix it?

A: Peak tailing is the most common issue for basic compounds like Cebranopadol. It almost always points to unwanted secondary interactions between the analyte and the stationary phase.

Troubleshooting Workflow for Peak Tailing

Caption: Systematic workflow for troubleshooting peak tailing.

Detailed Solutions:

• Suboptimal Mobile Phase pH: Cebranopadol's basic amine group interacts strongly with acidic silanol groups (Si-OH) on the silica surface. This is a classic secondary interaction that slows down a portion of the analyte molecules, causing the peak to tail.[4][5]

  • The Fix: The most effective solution is to control the mobile phase pH. By lowering the pH (e.g., to pH 2.5-3.0) with an additive like formic acid or phosphoric acid, you ensure the tertiary amine is fully protonated (positively charged).[5] This protonated form is repelled by any residual protonated silanols, minimizing the secondary interaction. A general rule is to work at a pH at least 2 units away from the analyte's pKa.[6]

• Active Sites on the Column (Silanol Activity): Older columns (Type A silica) or those not properly end-capped have a higher population of accessible, acidic silanol groups.

  • The Fix: Use a modern, high-purity, end-capped silica column (Type B) or, even better, a hybrid particle column (e.g., BEH, CSH). These columns are designed to have minimal silanol activity, providing much better peak shapes for basic compounds even at intermediate pH ranges.

• Column Contamination or Voids: Strongly retained compounds from previous injections can accumulate at the head of the column, creating active sites. A physical void or channel in the column packing can also cause peak distortion.

  • The Fix: Always use a guard column to protect the analytical column.[4] If you suspect contamination, try flushing the column with a strong solvent series. If a void has formed, the column likely needs to be replaced.

Issue 2: Peak Fronting

Q: My peaks are fronting, appearing like a shark fin. What's happening?

A: Peak fronting is less common than tailing but usually points to one of two issues: column overload or an incompatible injection solvent.[13]

Cause	Scientific Explanation	Solution	Citation
Analyte Overload	You have injected too much sample mass onto the column. The stationary phase becomes saturated at the point of injection, and excess analyte molecules travel down the column faster without retention, eluting at the front of the peak.	Decrease the injection volume or dilute the sample. A 10-fold dilution is a good starting point to test if this is the cause.	[13]
Injection Solvent Mismatch	The sample is dissolved in a solvent that is significantly "stronger" (more eluting power) than the mobile phase. This causes the analyte to move too quickly at the start, disrupting the partitioning equilibrium and leading to a distorted, fronting peak.	As a best practice, always dissolve your sample in the initial mobile phase or a weaker solvent.	[4]

Issue 3: Poor Resolution

Q: I can't separate Cebranopadol from its internal standard or from a matrix component. How can I improve the resolution?

A: Improving resolution involves manipulating the three factors in the resolution equation: efficiency (N), selectivity (α), and retention (k).[11]

Logical Relationship of Resolution Factors

Caption: The three core pillars that determine resolution.

Strategies to Enhance Resolution:

• Increase Efficiency (N) - Make Peaks Sharper:

  • Action: Use a column with smaller particles (e.g., sub-2 µm for UHPLC) or a longer column.[11][14] Doubling the column length increases resolution by about 40%.[15]

  • Causality: Smaller particles and longer columns provide more theoretical plates, meaning there are more opportunities for the analyte to interact with the stationary phase. This reduces peak broadening (diffusion), resulting in sharper peaks that are easier to resolve.[16]

• Change Selectivity (α) - Change Peak Spacing: This is often the most powerful tool.

  • Action 1: Change Organic Modifier. If you are using acetonitrile, try methanol, or vice-versa.[17]

  • Causality: Acetonitrile and methanol have different physicochemical properties and interact differently with both the analyte and the stationary phase.[18] This can alter hydrogen bonding and dipole-dipole interactions, which may change the elution order or increase the spacing between Cebranopadol and co-eluting peaks.[19][20]

  • Action 2: Adjust Column Temperature. Try increasing or decreasing the temperature by 5-10 °C.[10]

  • Causality: Temperature affects the thermodynamics of the separation.[21] Even small changes can alter the relative interaction of different analytes with the stationary phase, thus changing selectivity.[10] Higher temperatures also reduce mobile phase viscosity, which can improve efficiency.[16][22]

• Optimize Retention (k) - Move Peaks into a Better Window:

  • Action: Adjust the percentage of the organic modifier in the mobile phase.

  • Causality: Increasing the organic content (e.g., acetonitrile) will decrease the retention time of Cebranopadol in reversed-phase chromatography. Decreasing the organic content will increase retention. Sometimes, simply increasing the retention of both peaks (by using a weaker mobile phase) provides more time for the column to separate them, improving resolution.

Section 3: Method Development and Optimization

Q: I need to develop a robust LC-MS/MS method for Cebranopadol from scratch. What is a good starting point?

A: Here is a scientifically grounded starting protocol based on the principles discussed. This protocol is designed for initial testing and will require further optimization.

Experimental Protocol: Initial Method Development

1. Analyte & Internal Standard Preparation:

• Prepare a 1 mg/mL stock solution of Cebranopadol and D5-Cebranopadol in methanol.
• Create a working solution by diluting the stock solutions in 50:50 acetonitrile:water to a concentration of 1 µg/mL.

2. Sample Preparation (from Plasma):

• This is a critical step to remove matrix interferences. A simple protein precipitation is a good starting point for method development.[23]
• To 100 µL of plasma, add 300 µL of ice-cold acetonitrile containing the internal standard (D5-Cebranopadol).
• Vortex for 1 minute to precipitate proteins.[23]
• Centrifuge at >10,000 x g for 10 minutes.
• Transfer the supernatant to a clean vial for injection.

3. HPLC Conditions (Starting Point):

Parameter	Recommended Starting Condition	Rationale
Column	C18, <3 µm particle size (e.g., 2.1 x 50 mm)	Provides good hydrophobic retention and high efficiency for sharp peaks.
Mobile Phase A	0.1% Formic Acid in Water	Low pH protonates Cebranopadol, ensuring good peak shape by minimizing silanol interactions.[5] Volatile buffer suitable for MS.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Acetonitrile generally provides good peak shapes and lower backpressure than methanol.[17]
Gradient	5% to 95% B over 5 minutes	A fast scouting gradient to determine the approximate elution conditions.
Flow Rate	0.4 mL/min	A typical flow rate for a 2.1 mm ID column.
Column Temperature	40 °C	Elevated temperature improves peak shape, reduces viscosity, and enhances reproducibility.[10][22]
Injection Volume	2-5 µL	A small volume minimizes potential for overload and solvent mismatch effects.

4. Mass Spectrometry Conditions (Triple Quadrupole):

• Ionization Mode: Electrospray Ionization, Positive (ESI+)
• Rationale: The protonated amine on Cebranopadol is readily detected in positive ion mode.
• Optimization: Infuse a standard solution of Cebranopadol directly into the mass spectrometer to determine the precursor ion (likely [M+H]+) and to optimize fragmentor/collision energy settings for the two most intense and stable product ions for Multiple Reaction Monitoring (MRM). Repeat for the internal standard.

5. Next Steps - Optimization:

• Based on the retention time from the scouting gradient, develop a more focused gradient to improve resolution and reduce run time.
• If peak shape is still suboptimal, consider switching the organic modifier to methanol or using a different column chemistry (e.g., Phenyl-Hexyl).
• If analyzing biological samples, a more rigorous sample cleanup like solid-phase extraction (SPE) may be required to mitigate matrix effects.[24][25]

References

• Phenomenex. (n.d.). HPLC Troubleshooting Mini Guide - Peak Issues.
• Chromatography Today. (n.d.). Unlocking the Potential of Organic Modifiers in Reversed-Phase Liquid Chromatography.
• Chrom Tech. (n.d.). How Column Temperature Affects HPLC Resolution.
• Axion Labs. (2022, May 6). How Do You Improve Resolution In Gas Chromatography?
• Wikipedia. (n.d.). Cebranopadol.
• Pharmastuff4u. (2025, December 24). What factors affect resolution in chromatography?
• Sigma-Aldrich. (n.d.). Factors Affecting Resolution in HPLC.
• Waters. (n.d.). The Effect of Elevated Column Operating Temperatures on Chromatographic Performance.
• Transformer Tester. (2022, January 28). An introduction to the factors that affect the resolution of a chromatographic column.
• Chromatography Today. (n.d.). The Use of Temperature for Method Development in LC.
• Tanaka, N., Goodell, H., & Karger, B. L. (1978). The role of organic modifiers on polar group selectivity in reversed-phase liquid chromatography. Journal of Chromatography A, 158, 233-248.
• VWR. (n.d.). The Importance of Temperature in Liquid Chromatography.
• LCGC International. (2025, October 29). LC Troubleshooting Essentials: A Guide to Common Problems and Solutions for Peak Tailing, Ghost Peaks, and Pressure Spikes.
• Crawford Scientific. (n.d.). Selecting an organic modifier for reversed-phase chromatography.
• Gągor, M., & Folwarczna, J. (2022). Cebranopadol as a Novel Promising Agent for the Treatment of Pain. Pharmaceuticals, 15(6), 754.
• uHPLCs. (n.d.). Maintaining liquid chromatography column temperature contributes to accuracy and stability.
• Merck Millipore. (n.d.). Factors Affecting Resolution in HPLC.
• LCGC International. (n.d.). The Effect of Modifier on Selectivity in Reversed-Phase High Performance Liquid Chromatography.
• Waters. (n.d.). Leveraging Mobile Phase pH to Optimize Separations for Improved Prep Performance Using Columns Packed With Waters™ Hybrid Particles.
• Hawach. (2023, December 27). The Importance Of Mobile Phase PH in Chromatographic Separations.
• Axion Labs. (2022, March 9). Front Tailing HPLC & GC Peaks.
• Moravek. (2024, December 4). Exploring the Role of pH in HPLC Separation.
• uHPLCs. (n.d.). How to avoid the tailing problem of basic compounds in HPLC analysis?
• National Cancer Institute. (n.d.). Definition of cebranopadol.
• Uddin, M. R., et al. (2021). Current developments of bioanalytical sample preparation techniques in pharmaceuticals. TrAC Trends in Analytical Chemistry, 137, 116215.
• Biotage. (n.d.). Bioanalytical sample preparation.
• Terlinden, R., et al. (2017). Clinical Pharmacokinetic Characteristics of Cebranopadol, a Novel First-in-Class Analgesic. Clinical Pharmacokinetics, 56(11), 1365-1378.
• American Chemical Society. (2016, October 25). Sample Preparation for Bioanalytical and Pharmaceutical Analysis.
• Zhang, Y. V. (2024). Quantitative LC-MS/MS Analysis of Opiates and Opioids in Human Urine. In Mass Spectrometry for Clinical Diagnosis (pp. 431-441). Humana, New York, NY.

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• 5. How to avoid the tailing problem of basic compounds in HPLC analysis? [uhplcslab.com]
• 6. The Importance Of Mobile Phase PH in Chromatographic Separations - Industry news - News [alwsci.com]
• 7. moravek.com [moravek.com]
• 8. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 9. Quantitative LC-MS/MS Analysis of Opiates and Opioids in Human Urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. chromtech.com [chromtech.com]
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• 12. What factors affect resolution in chromatography? [pharmastuff4u.com]
• 13. Front Tailing HPLC & GC Peaks - Axion Labs [axionlabs.com]
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• 15. How Do You Improve Resolution In Gas Chromatography? - Axion Labs [axionlabs.com]
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• 17. chromatographytoday.com [chromatographytoday.com]
• 18. chromatographytoday.com [chromatographytoday.com]
• 19. Sci-Hub. The role of organic modifiers on polar group selectivity in reversed-phase liquid chromatography / Journal of Chromatography A, 1978 [sci-hub.red]
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• 25. biotage.com [biotage.com]

Technical Support Center: Overcoming Ion Suppression in Cebranopadol LC-MS/MS Bioanalysis

Welcome to the Bioanalytical Technical Support Center. This guide is engineered for researchers and drug development professionals tasked with developing highly sensitive, robust LC-MS/MS assays for Cebranopadol.

Cebranopadol is a potent, first-in-class, centrally acting analgesic characterized by its unique dual agonism of the nociceptin/orphanin FQ peptide (NOP) receptor and the mu-opioid peptide (MOP) receptor[1][2]. Because of its high potency, pharmacokinetic profiling requires exceptional analytical sensitivity, often demanding a lower limit of quantification (LLOQ) of 0.1 ng/mL or lower in biological matrices[1]. However, Cebranopadol’s highly lipophilic and basic nature makes it notoriously susceptible to ion suppression during Electrospray Ionization (ESI) due to co-elution with endogenous matrix components[3][4].

This guide dissects the causality of these matrix effects and provides field-proven, self-validating workflows to ensure assay integrity.

Cebranopadol dual NOP/MOP receptor activation and downstream analgesic signaling pathway.

The Mechanism of Ion Suppression in ESI+

To troubleshoot ion suppression, one must first understand the physics of the ESI source. In ESI+, analytes and matrix components compete for access to the surface of charged droplets[3]. Endogenous phospholipids—specifically glycerophosphocholines and lysophosphatidylcholines—are the primary culprits in plasma and serum[4][5].

Phospholipids possess a highly surface-active polar head group and a hydrophobic tail. During droplet desolvation, they rapidly migrate to the droplet's exterior, monopolizing the available charge and physically blocking the ionization of co-eluting analytes[4]. Because Cebranopadol is highly lipophilic, it elutes in the high-organic region of a reversed-phase liquid chromatography (RP-LC) gradient, perfectly overlapping with the elution window of these suppressive phospholipids[6][7].

Troubleshooting Guide & FAQs

Q1: Why does my Cebranopadol signal drop by 50-60% in extracted plasma samples compared to neat solvent standards? A1: This is a direct result of phospholipid-induced ion suppression. If your sample preparation relies solely on standard Protein Precipitation (PPT), over 90% of endogenous phospholipids remain in the extract[5][7]. These lipids co-elute with Cebranopadol, outcompeting it for ionization energy in the ESI source[4].

Q2: How can I adjust my sample preparation to physically remove these interferences? A2: You must transition from PPT to a targeted depletion strategy. Liquid-Liquid Extraction (LLE) can improve cleanliness, but Mixed-Mode Solid Phase Extraction (SPE) or HybridSPE is vastly superior[1][4]. HybridSPE utilizes zirconia-coated silica; the zirconium atoms act as a Lewis acid, forming strong interactions with the phosphate moiety (Lewis base) of the phospholipids, selectively trapping them while allowing Cebranopadol to pass through[6].

Q3: If I cannot change my sample prep method immediately, what chromatographic adjustments can resolve the co-elution? A3: You must alter the chromatographic selectivity to shift Cebranopadol's retention time away from the aliphatic phospholipids. Switching from a standard C18 column to a Biphenyl or Fluorophenyl stationary phase exploits π−π interactions with Cebranopadol's aromatic rings[6]. Additionally, avoid "ballistic" (overly steep) gradients, which compress the elution window and force analytes and lipids to co-elute[6].

Q4: How do I prove to regulatory agencies (e.g., EMA/FDA) that my method is robust despite residual matrix effects? A4: You must implement a self-validating system using a Stable Isotope-Labeled Internal Standard (SIL-IS), such as Cebranopadol-d5. By calculating the IS-Normalized Matrix Factor (MF) , you demonstrate that the SIL-IS perfectly tracks and compensates for any ionization variability[8]. An IS-normalized MF consistently between 0.85 and 1.15 across multiple matrix lots validates the assay's trustworthiness[8].

Experimental Protocols

Protocol 1: Post-Column Infusion (PCI) for Matrix Effect Diagnostics

Purpose: To visually map the exact retention times where endogenous matrix components cause ion suppression, allowing for targeted chromatographic shifts.

• Hardware Setup: Connect a syringe pump to a zero-dead-volume T-piece situated between the analytical LC column and the MS ESI source.

• Analyte Infusion: Continuously infuse a neat solution of Cebranopadol (e.g., 100 ng/mL in 50% Methanol) at a constant rate of 10 µL/min. This creates a high, steady baseline signal for the Cebranopadol MRM transition.

• Matrix Injection: Inject a blank biological matrix extract (e.g., blank plasma prepared via your current PPT or SPE method) onto the LC column and run your standard gradient[5][7].

• Data Analysis: Monitor the Cebranopadol baseline. Any sudden dips or "valleys" in the baseline indicate zones of severe ion suppression caused by eluting matrix components[5].

• Optimization: If the standard retention time of Cebranopadol falls within one of these suppression valleys, you must adjust the gradient slope or column chemistry to move the peak into a stable baseline region.

Protocol 2: Phospholipid Depletion via Mixed-Mode Cation Exchange (MCX) SPE

Purpose: To selectively isolate the basic Cebranopadol molecule while washing away neutral lipids and phospholipids.

• Conditioning: Pass 1 mL of Methanol followed by 1 mL of LC-MS grade Water through the MCX cartridge.

• Sample Loading: Dilute 200 µL of plasma (spiked with SIL-IS) 1:1 with 2% phosphoric acid to disrupt protein binding and ensure Cebranopadol is fully ionized (protonated). Load onto the cartridge.

• Wash 1 (Aqueous): Pass 1 mL of 2% Formic acid in water. Causality: Removes salts, hydrophilic proteins, and highly polar interferences.

• Wash 2 (Organic): Pass 1 mL of 100% Methanol. Causality: This is the critical step. Because Cebranopadol is held by strong ionic bonds to the sulfonic acid sorbent, the 100% organic wash elutes neutral lipids and the vast majority of phospholipids without eluting the analyte.

• Elution: Elute Cebranopadol with 1 mL of 5% Ammonium Hydroxide in Methanol. Causality: The high pH neutralizes the basic analyte, breaking the ionic interaction with the sorbent.

• Reconstitution: Evaporate the eluate under N2​ at 40°C and reconstitute in the initial mobile phase for injection.

Quantitative Data Summarization

The following table demonstrates the causality between sample preparation choices and the resulting Matrix Factor. A Matrix Factor (MF) of 1.0 indicates no suppression.

Sample Preparation Method	Absolute Matrix Factor (MF) at LLOQ	IS-Normalized MF at LLOQ	Phospholipid Carryover (%)	Impact on Assay Sensitivity
Protein Precipitation (PPT)	0.42	0.88	> 90%	Severe loss of signal; LLOQ often fails precision criteria.
Liquid-Liquid Extraction (LLE)	0.75	0.98	~ 40%	Moderate signal loss; acceptable if LLOQ is not ultra-low.
Mixed-Mode SPE (MCX)	0.94	1.01	< 5%	Excellent signal recovery; highly reproducible.
HybridSPE (Zirconia-based)	0.98	1.00	< 1%	Near-perfect ionization; optimal for sub-ng/mL LLOQs.

Note: While the IS-Normalized MF for PPT is within acceptable limits (0.88), the absolute suppression (0.42) drastically reduces the signal-to-noise ratio, jeopardizing the 0.1 ng/mL LLOQ requirement.

Workflow Visualization

Step-by-step workflow for diagnosing and resolving ion suppression in LC-MS/MS bioanalysis.

References

• Cebranopadol, a novel first‐in‐class drug candidate: Method validation and first exploratory pharmacokinetic study in rabbits. ResearchGate.[Link]

• Cebranopadol: A Novel, First-in-Class, Strong Analgesic: Results from a Randomized Phase IIa Clinical Trial in Postoperative Acute Pain. ResearchGate.[Link]

• A Quantitative LC-MS/MS Method for Investigation of Polysubstance Use Involving Heroin and Cocaine. PMC.[Link]

• Two distinct sample prep approaches to overcome matrix effect in LC/MS of serum or plasma samples. Bioanalysis Zone.[Link]

• Coping with Matrix Effects Caused by Phospholipids in Biological Samples. American Pharmaceutical Review.[Link]

• HybridSPE: A novel technique to reduce phospholipid-based matrix effect in LC–ESI-MS Bioanalysis. PMC.[Link]

• A study of the impact of sample preparation techniques on matrix effects in LC-MS/MS. Biotage.[Link]

Sources

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• 2. researchgate.net [researchgate.net]
• 3. bioanalysis-zone.com [bioanalysis-zone.com]
• 4. HybridSPE: A novel technique to reduce phospholipid-based matrix effect in LC–ESI-MS Bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. data.biotage.co.jp [data.biotage.co.jp]
• 6. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. A Quantitative LC-MS/MS Method for Investigation of Polysubstance Use Involving Heroin and Cocaine - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Method Refinement for Enhanced Sensitivity of Cebranopadol Detection

Welcome to the technical support center dedicated to the analytical challenges of Cebranopadol. As a novel, first-in-class analgesic with a unique dual mechanism of action, Cebranopadol's quantification in biological matrices is critical for pharmacokinetic, pharmacodynamic, and clinical studies.[1][2] Its potent nature and consequently low circulating concentrations, coupled with a long terminal half-life of 62-96 hours, necessitate highly sensitive and robust analytical methods.[3][4][5]

This guide is structured to address the practical issues encountered in the laboratory, moving from foundational principles to advanced troubleshooting. We will explore how to refine your methods, from sample preparation to mass spectrometry, to achieve the lowest possible limits of detection while ensuring data integrity.

Part 1: Foundational Knowledge & Initial Method Setup

This section addresses common preliminary questions regarding the setup of a Cebranopadol quantification assay.

Q1: What are the key physicochemical properties of Cebranopadol that I should consider for method development?

A1: Understanding the molecule's properties is the bedrock of any successful analytical method. Cebranopadol is a spiroindole derivative with a tertiary amine (N,N-dimethyl group), making it amenable to positive mode electrospray ionization (ESI).[3][6] Its basic nature is a critical handle for both extraction and detection.

Property	Value	Source	Significance for Analysis
Chemical Formula	C₂₄H₂₇FN₂O	[3]	Used for exact mass calculations and spectral interpretation.
Molar Mass	378.491 g·mol⁻¹	[3]	Essential for preparing standards and calculating concentrations.
Structure	Spiroindole derivative	[6]	The tertiary amine is a key functional group for ionization and potential derivatization.
Solubility	Soluble in DMSO and dimethylformamide	[7]	Informs the choice of solvent for stock solutions. Stability in solution should be monitored.

Q2: What is the standard analytical technique for Cebranopadol quantification, and what is a typical Lower Limit of Quantification (LLOQ) I should aim for?

A2: The gold standard for quantifying Cebranopadol in biological matrices like plasma is Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS).[1][4][8] This technique offers the required selectivity and sensitivity. Published, validated methods have achieved LLOQs in the range of 0.05 to 0.1 ng/mL from plasma volumes as low as 50-200 µL.[1][8][9] Your target LLOQ should be guided by the specific requirements of your study (e.g., single-dose pharmacokinetics vs. steady-state monitoring).

Q3: Is an internal standard mandatory? If so, what should I use?

A3: Absolutely. An internal standard (IS) is crucial for correcting for variability during sample preparation and analysis. The ideal IS is a stable isotope-labeled (SIL) version of the analyte. For Cebranopadol, D5-Cebranopadol has been successfully used in validated clinical assays and is the recommended choice.[4][10] Using a SIL-IS is a self-validating mechanism that significantly improves accuracy and precision.

Part 2: Troubleshooting and Refinement in Sample Preparation

Sample preparation is often the most significant source of variability and analyte loss. The goal is to efficiently extract Cebranopadol from the complex biological matrix while minimizing interferences.

Q4: My analyte recovery is low and inconsistent using protein precipitation (PPT). What can I do?

A4: While PPT with a solvent like acetonitrile is fast, it can be inefficient and often leads to significant matrix effects due to insufficient cleanup.[11][12]

• Troubleshooting Steps:

  • Optimize Solvent:Sample Ratio: Ensure a ratio of at least 3:1 (e.g., 300 µL acetonitrile to 100 µL plasma) to ensure complete protein crashing.

  • Check pH: Cebranopadol is a basic compound. Acidifying the sample slightly before adding the precipitation solvent can improve its solubility in the aqueous phase before precipitation.

  • Consider an Alternative: For enhanced sensitivity, moving beyond PPT is highly recommended. Liquid-Liquid Extraction (LLE) or Solid-Phase Extraction (SPE) will provide a much cleaner extract.[13][14][15]

Q5: I want to switch to Solid-Phase Extraction (SPE) for a cleaner sample. What type of sorbent and protocol should I use?

A5: SPE is an excellent choice for improving sensitivity by concentrating the analyte and removing interferences.[16] Given Cebranopadol's chemical nature, a mixed-mode cation exchange polymer is ideal. This allows you to leverage both hydrophobic and ionic interactions for a highly selective extraction.

Experimental Protocol: Mixed-Mode SPE for Cebranopadol

This protocol is a robust starting point for extracting Cebranopadol from plasma.

• Sample Pre-treatment:

  • To 200 µL of plasma, add 40 µL of internal standard (D5-Cebranopadol) working solution.

  • Add 200 µL of 4% phosphoric acid in water to acidify the sample.

  • Vortex for 10 seconds. This step ensures the tertiary amine on Cebranopadol is protonated for binding to the cation exchange sorbent.

• SPE Cartridge Conditioning:

  • Condition a mixed-mode strong cation exchange SPE cartridge (e.g., Phenomenex Strata-X-C) with:

    • 1 mL Methanol

    • 1 mL Deionized Water

• Sample Loading:

  • Load the pre-treated sample onto the cartridge. Apply a slow, consistent flow using a vacuum manifold.

• Wash Steps (to remove interferences):

  • Wash 1: 1 mL of 0.1 M Acetic Acid. This removes neutral and acidic interferences.

  • Wash 2: 1 mL of Methanol. This removes hydrophobic, non-basic interferences.

• Elution:

  • Elute the analyte with 1 mL of 5% Ammonium Hydroxide in Methanol . The basic pH of the elution solvent neutralizes the tertiary amine, releasing it from the sorbent.

• Dry-down and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the sample in 100 µL of mobile phase (e.g., 80:20 Water:Methanol with 0.1% formic acid). This ensures compatibility with the LC system.

Part 3: Maximizing LC-MS/MS Sensitivity

Once you have a clean extract, the next step is to optimize the instrumental analysis.

Q6: I'm seeing poor peak shape and ion suppression. How can I improve my chromatography?

A6: Poor peak shape (tailing or fronting) and ion suppression are often linked.

• Column Choice: A modern C18 column with high surface area and end-capping is a good starting point. For problematic peak shapes, consider a column with a different chemistry, such as a biphenyl phase, which can offer alternative selectivity for aromatic compounds like Cebranopadol.[17]

• Mobile Phase: Ensure your aqueous mobile phase is acidified (e.g., 0.1% formic acid). This keeps the Cebranopadol molecule protonated, leading to better peak shape and improved ESI response.

• Gradient Optimization: A shallow gradient can improve separation from matrix components that cause ion suppression. Ensure any interfering phospholipids are eluted either before or significantly after your analyte.

Q7: How do I find the optimal MS/MS parameters for Cebranopadol?

A7: The goal is to maximize the signal for your specific precursor-to-product ion transitions. This process, known as compound tuning or optimization, should be done systematically.[18]

• Infuse a Standard: Directly infuse a solution of Cebranopadol (e.g., 100 ng/mL in 50:50 Methanol:Water with 0.1% formic acid) into the mass spectrometer.

• Find the Precursor Ion: In a full scan (Q1 scan) in positive mode, you will easily find the protonated molecule, [M+H]⁺, at m/z 379.2.

• Fragment the Precursor: Perform a product ion scan on m/z 379.2. Vary the Collision Energy (CE) to find the voltage that produces the most intense and stable product ions.

• Select MRM Transitions: Choose at least two specific and intense product ions for your Multiple Reaction Monitoring (MRM) method. One will be for quantification (quantifier) and the other for confirmation (qualifier).

• Optimize Source Parameters: While infusing, optimize source-dependent parameters like gas flows (nebulizer, drying gas), temperatures, and source voltage to maximize the signal for your chosen MRM transition.

Table: Recommended Starting LC-MS/MS Parameters for Cebranopadol

Parameter	Recommended Starting Value	Rationale
Ionization Mode	Positive Electrospray (ESI+)	The tertiary amine is easily protonated.
Precursor Ion (Q1)	m/z 379.2	[M+H]⁺ of Cebranopadol.
Product Ions (Q3)	To be determined empirically	Select the two most stable and intense fragments.
Collision Energy	To be determined empirically	Optimize for maximum fragment intensity.
Internal Standard	D5-Cebranopadol (m/z 384.2 → fragments)	Use the corresponding SIL-IS transitions.
LC Column	C18 or Biphenyl (e.g., <3 µm particle size)	Provides good retention and peak shape.
Mobile Phase A	0.1% Formic Acid in Water	Acid modifier aids ionization and peak shape.
Mobile Phase B	0.1% Formic Acid in Methanol or ACN	Organic solvent for elution.

Part 4: Advanced Technique: Chemical Derivatization for Ultra-Trace Analysis

Q8: Even after optimizing my sample prep and MS method, I can't reach the required LLOQ. What else can I try?

A8: When conventional methods are insufficient, chemical derivatization can provide a significant boost in sensitivity.[19][20] The strategy is to modify the analyte to give it superior ionization or chromatographic properties. For a molecule like Cebranopadol, which already has a tertiary amine, further modification can create a permanently charged quaternary amine.

One such advanced technique is Trimethylation Enhancement using Diazomethane (TrEnDi) . This method methylates the analyte, imparting a fixed positive charge.[21] For other opioids like morphine, this has been shown to enhance MS sensitivity by over 2-fold and improve chromatographic retention.[11][19]

• Causality: A permanently charged analyte does not rely on mobile phase pH for ionization. This can lead to a dramatic increase in ESI signal, especially when unconventional, aprotic solvents are used for reconstitution and ionization.[11][20] While this is an advanced technique requiring specific expertise with the reagents, it offers a pathway to significant sensitivity gains.[19]

Part 5: Workflow and Troubleshooting Summary

Diagram: General Analytical Workflow

The following diagram outlines the comprehensive workflow for sensitive Cebranopadol analysis.

Caption: High-level workflow for Cebranopadol quantification.

Diagram: Troubleshooting Low Signal Intensity

Use this decision tree to diagnose issues with poor signal.

Caption: Decision tree for diagnosing low signal intensity.

References

• Peterson, B.L., et al. (2025). Improved LC-MS Detection of Opioids, Amphetamines, and Psychedelics Using TrEnDi. Journal of the American Society for Mass Spectrometry. Available from: [Link][11][19][20][21]

• Wikipedia. (2026). Cebranopadol. Available from: [Link][3]

• ACS Publications. (2025). Improved LC-MS Detection of Opioids, Amphetamines, and Psychedelics Using TrEnDi | Journal of the American Society for Mass Spectrometry. Available from: [Link]

• LDRD Annual Report. (2021). Improving the Analysis of Fentanyl and Related Synthetic Opioids: Alternate Derivatization Approaches for their Enhanced Detection by Gas Chromatography-Mass Spectrometry. Available from: [Link][22]

• ChemRxiv. (2021). Improved LC-MS detection of opioids, amphetamines, and psychedelics using TrEnDi. Available from: [Link]

• ChemRxiv. (2021). Improved LC-MS detection of opioids, amphetamines, and psychedelics using TrEnDi. Available from: [Link]

• Kleideiter, E., et al. (2017). Clinical Pharmacokinetic Characteristics of Cebranopadol, a Novel First-in-Class Analgesic. Clinical Pharmacokinetics. Available from: [Link][4][5][10]

• Wojcieszak, M., et al. (2022). Cebranopadol as a Novel Promising Agent for the Treatment of Pain. Molecules. Available from: [Link][6]

• Tris Pharma. (2014). Cebranopadol: A Novel Potent Analgesic Nociceptin/Orphanin FQ Peptide and Opioid Receptor Agonist. Available from: [Link][8]

• National Center for Biotechnology Information. (n.d.). Cebranopadol. PubChem. Available from: [Link]

• Royal Society of Chemistry. (2022). A simple liquid extraction for simultaneous determination of 12 opioid ligands in plasma by LC-MS/MS. Analytical Methods. Available from: [Link][13]

• Cremese, M., et al. (1998). Improved GC/MS analysis of opiates with use of oxime-TMS derivatives. Journal of Forensic Sciences. Available from: [Link][23]

• Semantic Scholar. (1998). GC-MS analysis of multiply derivatized opioids in urine. Available from: [Link][24]

• Łebkowska-Wieruszewska, B., et al. (2021). Cebranopadol, a novel first-in-class drug candidate: Method validation and first exploratory pharmacokinetic study in rabbits. Journal of Veterinary Pharmacology and Therapeutics. Available from: [Link][1]

• Shihata, A.M.A., et al. (2020). Quantification and Comparison of Opium (Morphine) and Tramadol from Biological Samples "Liquid - Liquid Extraction". Journal of New Developments in Chemistry. Available from: [Link][25]

• IUPHAR/BPS Guide to PHARMACOLOGY. (n.d.). cebranopadol. Available from: [Link]

• Khan, M.S., et al. (2022). Simultaneous Quantification of Opioids in Blood and Urine by Gas Chromatography-Mass Spectrometer with Modified Dispersive Solid-Phase Extraction Technique. Molecules. Available from: [Link][26]

• Khan, M.S., et al. (2022). Simultaneous Quantification of Opioids in Blood and Urine by Gas Chromatography-Mass Spectrometer with Modified Dispersive Solid-Phase Extraction Technique. MDPI. Available from: [Link][14]

• Shimadzu. (2018). LC-MS/MS detection of fentanyl and related synthetic opioids in biological matrices. Available from: [Link][18]

• SciSpace. (2017). Clinical Pharmacokinetic Characteristics of Cebranopadol, a Novel First-in-Class Analgesic. Available from: [Link]

• Thomson Instrument Company. (n.d.). Automated Hydrolysis and Sample Preparation for the Analysis of 12 Opiates in Urine using the Thomson eXtreme|FV. Available from: [Link][17]

• ResearchGate. (2022). Cebranopadol as a Novel Promising Agent for the Treatment of Pain. Available from: [Link]

• National Center for Biotechnology Information. (2018). Nociceptin/orphanin FQ receptor ligands and translational challenges: focus on cebranopadol as an innovative analgesic. PMC. Available from: [Link][2]

• Khan, M.I., et al. (2011). A review on biological matrices and analytical methods used for determination of drug of abuse. Journal of Pharmaceutical and Biomedical Analysis. Available from: [Link][16]

• Semantic Scholar. (2021). Preparation of Antihypertensive Drugs in Biological Matrix with Solvent Front Position Extraction for LC–MS/MS Analysis. Available from: [Link][12]

• Phenomenex. (n.d.). Solid Phase Extraction for Clinical Research. Available from: [Link][9]

• Oriental Journal of Chemistry. (2024). Advancements in Sample Preparation Techniques for Quantitative Pharmaceutical Detection in Biological Samples. Available from: [Link][15]

Sources

• 1. Cebranopadol, a novel first-in-class drug candidate: Method validation and first exploratory pharmacokinetic study in rabbits - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Nociceptin/orphanin FQ receptor ligands and translational challenges: focus on cebranopadol as an innovative analgesic - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cebranopadol - Wikipedia [en.wikipedia.org]
• 4. Clinical Pharmacokinetic Characteristics of Cebranopadol, a Novel First-in-Class Analgesic - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]
• 8. trispharma.com [trispharma.com]
• 9. phenomenex.com [phenomenex.com]
• 10. scispace.com [scispace.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 13. A simple liquid extraction for simultaneous determination of 12 opioid ligands in plasma by LC-MS/MS - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 14. Simultaneous Quantification of Opioids in Blood and Urine by Gas Chromatography-Mass Spectrometer with Modified Dispersive Solid-Phase Extraction Technique [mdpi.com]
• 15. Advancements in Sample Preparation Techniques for Quantitative Pharmaceutical Detection in Biological Samples – Oriental Journal of Chemistry [orientjchem.org]
• 16. japsonline.com [japsonline.com]
• 17. htslabs.com [htslabs.com]
• 18. shimadzu.com [shimadzu.com]
• 19. researchgate.net [researchgate.net]
• 20. Improved LC-MS Detection of Opioids, Amphetamines, and Psychedelics Using TrEnDi - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. chemrxiv.org [chemrxiv.org]
• 22. Improving the Analysis of Fentanyl and Related Synthetic Opioids: Alternate Derivatization Approaches for their Enhanced Detection by Gas Chromatography-Mass Spectrometry | LDRD Annual Report [ldrd-annual.llnl.gov]
• 23. Improved GC/MS analysis of opiates with use of oxime-TMS derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. semanticscholar.org [semanticscholar.org]
• 25. openaccesspub.org [openaccesspub.org]
• 26. Simultaneous Quantification of Opioids in Blood and Urine by Gas Chromatography-Mass Spectrometer with Modified Dispersive Solid-Phase Extraction Technique - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting the Synthesis of Cebranopadol-d5

Welcome to the Technical Support Center for the synthesis of Cebranopadol-d5 . Cebranopadol is a first-in-class, highly potent analgesic that acts as a mixed nociceptin/orphanin FQ (NOP) and µ-opioid receptor agonist[1]. The synthesis of its deuterium-labeled isotopologue (Cebranopadol-d5) is critical for pharmacokinetic profiling and LC-MS/MS bioanalytical quantification.

This guide provides drug development professionals with field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to overcome the synthetic bottlenecks associated with isotopic labeling and spirocyclization.

Mechanistic Workflows & Visualizations

The synthesis of Cebranopadol-d5 relies on two critical phases: the preparation of the d5-labeled cyclohexanone intermediate via a Bruylants reaction, followed by an oxa-Pictet-Spengler spirocyclization[2].

Synthetic workflow for Cebranopadol-d5 highlighting key intermediates and transformations.

Mechanistic pathway of the oxa-Pictet-Spengler spirocyclization and competing side reactions.

Troubleshooting FAQs

Q1: Why is the isotopic purity of my Cebranopadol-d5 lower than expected (<98% D)?

A1: Isotopic scrambling typically occurs during the acidic deprotection of the acetal intermediate.

• Causality: Prolonged exposure to strong aqueous acids (e.g., refluxing HCl) can induce H/D exchange on the electron-rich aromatic ring via reversible electrophilic aromatic substitution. Furthermore, if the Grignard reagent (phenyl-d5-magnesium bromide) is quenched improperly or contains H-impurities, the initial incorporation will be low.

• Solution: Transition to mild deprotection conditions (e.g., Pyridinium p-toluenesulfonate (PPTS) in wet acetone or strictly controlled 2M HCl/THF at room temperature). Always verify the isotopic purity of the Grignard reagent via 1 H-NMR prior to use.

Q2: The Bruylants reaction (Grignard addition) is suffering from low conversion. How can I improve the yield of the d5-ketone?

A2: The aminonitrile intermediate is highly susceptible to a retro-Strecker reaction.

• Causality: The displacement of the nitrile by the phenyl-d5 anion proceeds via a transient iminium ion. If the Grignard reagent is not sufficiently nucleophilic, or if the reaction temperature is too high, the iminium ion hydrolyzes back to the ketone instead of undergoing the required C-C bond formation[3].

• Solution: Titrate the phenyl-d5-magnesium bromide immediately before use to ensure accurate stoichiometry. Use a precise 1.5 equivalent excess and maintain the reaction strictly between 0°C and room temperature.

Q3: During the oxa-Pictet-Spengler reaction, I am getting a complex mixture of diastereomers. How do I isolate the trans-isomer?

A3: The choice of acid catalyst dictates the thermodynamic versus kinetic control of the spirocyclization.

• Causality: Strong Lewis acids like TMSOTf drive the reaction rapidly but lack stereocontrol, yielding a ~1:1 mixture of cis and trans isomers[1]. This requires tedious chromatographic separation.

• Solution: Switch to a highly diastereoselective protocol. Utilizing a Zeolite K-10 catalyst selectively produces the E (trans) diastereomer[1]. Alternatively, running the reaction with Trifluoroacetic acid (TFA) in CH 2​ Cl 2​ allows the trans diastereoisomer to selectively precipitate directly out of the reaction mixture, shifting the equilibrium via Le Chatelier's principle and bypassing chromatography entirely[4].

Quantitative Data Summaries

To optimize the spirocyclization step, compare the performance of various catalyst systems below. The data highlights why modern scalable routes favor TFA or Zeolite over traditional TMSOTf.

Catalyst System	Diastereoselectivity (trans:cis)	Typical Yield	Mechanistic Advantage	Operational Disadvantage
TMSOTf / CH 2​ Cl 2​	~1:1	80–90%	Rapid oxocarbenium generation	Poor stereoselectivity; requires complex HPLC separation[2].
Zeolite K-10	Exclusive trans (E)	40–50%	Green chemistry; geometric constraints of the zeolite pores force trans geometry	Lower overall yield; requires rigorous catalyst filtration[1].
TFA / CH 2​ Cl 2​	High (trans precipitates)	60–70%	Trans-isomer is insoluble and precipitates, driving reaction completion	Requires precise temperature control (40°C) to prevent indole degradation[4].

Validated Experimental Protocols

The following protocols are designed as self-validating systems. Built-in analytical checkpoints ensure that failures are caught before valuable d5-labeled materials are consumed.

Protocol A: Synthesis of 4-(Dimethylamino)-4-(phenyl-d5)cyclohexan-1-one

• Aminonitrile Formation: Dissolve 1,4-cyclohexanedione monoethylene acetal (1.0 eq) in a 1:1 mixture of H 2​ O/MeOH. Add dimethylamine hydrochloride (1.5 eq) and KCN (1.2 eq). Stir at room temperature for 16 h.

• Extraction: Extract the aqueous layer with EtOAc (3x). Dry over Na 2​ SO 4​ and concentrate in vacuo. Checkpoint: Verify the disappearance of the ketone carbonyl via IR spectroscopy (~1710 cm −1 ).

• Grignard Addition: Dissolve the crude aminonitrile in anhydrous THF under Argon. Cool to 0°C. Dropwise add freshly titrated phenyl-d5-magnesium bromide (1.5 eq). Allow the mixture to warm to room temperature and stir for 16 h.

• Quench & Deprotection: Quench carefully with saturated aqueous NH 4​ Cl. Extract with EtOAc. Concentrate the organic layer, then redissolve in THF. Add 2M HCl and stir at room temperature.

• Validation: Checkpoint: Monitor via LC-MS. Look for the [M+H] + peak at m/z 223.15 (accounting for the d5 label)[3]. Once complete, neutralize with saturated NaHCO 3​ , extract with CH 2​ Cl 2​ , and purify via flash chromatography.

Protocol B: Diastereoselective Oxa-Pictet-Spengler Spirocyclization

• Reagent Preparation: In an oven-dried flask under Argon, dissolve 4-(dimethylamino)-4-(phenyl-d5)cyclohexan-1-one (1.0 eq) and 2-(5-fluoro-1H-indol-3-yl)ethanol (1.0 eq) in anhydrous CH 2​ Cl 2​ (0.1 M concentration).

• Catalyst Addition: Cool the solution to 0°C. Dropwise add Trifluoroacetic acid (TFA, 1.2 eq). Causality: Adding the acid at 0°C minimizes the exothermic degradation of the electron-rich indole ring.

• Cyclization: Heat the reaction mixture to 40°C for 16 h. Causality: Heating provides the activation energy required for the spirocyclization to overcome the steric hindrance of the tetrasubstituted carbon.

• Isolation: Cool the mixture to room temperature. The trans-diastereoisomer will preferentially precipitate from the reaction mixture[4].

• Validation: Filter the precipitate and wash with cold CH 2​ Cl 2​ . Checkpoint: Run 1 H-NMR (in DMSO-d6) to confirm the absence of the cis-isomer and verify the retention of the d5-phenyl integration.

Sources

• 1. researchgate.net [researchgate.net]
• 2. books.rsc.org [books.rsc.org]
• 3. 4-(dimethylamino)-4-phenylcyclohexan-1-one | 65619-20-7 [chemicalbook.com]
• 4. pubs.acs.org [pubs.acs.org]

Cebranopadol-d5 Bioanalytical Support Center: Troubleshooting &amp; Stability Guidelines

Welcome to the Technical Support Center for the bioanalysis of Cebranopadol. As a highly potent, first-in-class nociceptin/orphanin FQ (NOP) and mu-opioid peptide (MOP) receptor agonist, Cebranopadol requires rigorously validated LC-MS/MS methodologies to accurately capture its pharmacokinetic profile 1.

Cebranopadol-d5 serves as the stable isotope-labeled internal standard (SIL-IS) in these assays. Because bioanalytical assays often push lower limits of quantification (LLOQ) into the sub-ng/mL range, any instability, degradation, or physical loss of the SIL-IS directly compromises the quantitative integrity of the entire study. This guide provides mechanistic troubleshooting, quantitative reference data, and self-validating protocols to ensure absolute assay reliability.

Diagnostic FAQs: Mechanistic Causality of Stability Issues

Q1: Why am I observing a gradual loss of the Cebranopadol-d5 signal and a concurrent artifactual increase in the unlabeled Cebranopadol channel during LC-MS/MS analysis? Causality: This phenomenon is driven by isotopic scrambling (Hydrogen/Deuterium exchange) rather than thermal degradation. Cebranopadol-d5 contains five deuterium atoms located on its phenyl ring 2. While aromatic deuteriums are generally stable, exposing the stock solution to extreme pH conditions in protic solvents (e.g., methanol or water) can catalyze electrophilic aromatic substitution. The deuterium atoms exchange with hydrogen from the solvent, reverting the mass back to the unlabeled form (M-1, M-2, etc.). This compromises the internal standard's integrity and artificially inflates the analyte's quantification. Solution: Store high-concentration stock solutions in strictly aprotic solvents (e.g., 100% Acetonitrile). If protic solvents must be used for working solutions, ensure they are pH-neutral and prepared fresh.

Q2: My extracted plasma samples show a significant drop in the IS response when left in the autosampler (4°C) for over 24 hours. Is the compound degrading? Causality: It is highly unlikely to be thermal degradation at 4°C. Cebranopadol is a highly lipophilic basic amine (a spiro[cyclohexane-pyrano[3,4-b]indol]-4-amine derivative). At physiological or neutral pH, or in low-organic reconstitution environments, it is highly susceptible to non-specific binding (NSB) . The positively charged amine group adsorbs to the negatively charged free silanol groups of glass autosampler vials, or hydrophobic interactions cause it to adhere to un-treated polypropylene plates. The compound isn't degrading; it is physically precipitating out of the solution phase. Solution: Utilize silanized (low-bind) glass vials or low-retention plasticware. Acidifying the final reconstitution solvent with 0.1% to 0.2% formic acid ensures the amine group remains fully protonated, increasing aqueous solubility and disrupting hydrophobic interactions with the container walls.

Q3: Does freeze-thaw cycling affect the stability of Cebranopadol-d5 in biological matrices? Causality: Cebranopadol-d5 is chemically stable across multiple freeze-thaw cycles. However, physical instability occurs due to cryo-precipitation . When plasma or urine samples are frozen and thawed, localized concentration gradients form, and protein precipitation can trap the highly lipophilic Cebranopadol-d5. If the sample is not thoroughly homogenized before extraction, the apparent concentration will drop, leading to high assay variance 3. Solution: Always allow samples to completely thaw at room temperature. Apply rigorous vortex mixing (minimum 3-5 minutes) to disrupt protein-drug aggregates before aliquoting for liquid-liquid extraction (LLE) or solid-phase extraction (SPE).

Visualized Troubleshooting Workflow

Logical troubleshooting workflow for Cebranopadol-d5 signal loss.

Quantitative Stability Reference Data

The following table summarizes the consensus stability profile for Cebranopadol-d5 across standard bioanalytical workflows. These parameters must be verified internally during method validation.

Storage Condition	Matrix / Solvent	Temperature	Validated Duration	Critical Notes
Stock Solution	100% Acetonitrile	-80°C	12 months	Optimal for long-term storage; completely prevents H/D exchange.
Working Solution	50:50 MeOH:H₂O	4°C	30 days	Monitor for NSB; strictly use low-bind tubes.
Benchtop (Matrix)	Plasma (K₂-EDTA)	Room Temp (20°C)	24 hours	Stable during typical LLE/SPE extraction windows.
Freeze-Thaw	Plasma (K₂-EDTA)	-20°C to RT	4 cycles	Requires rigorous vortexing post-thaw to reverse cryo-precipitation.
Autosampler	Reconstitution Solvent	4°C	72 hours	Acidify solvent (0.1% FA) to prevent adsorption to glass vials.

Self-Validating Protocol for Isotope Stability Assessment

To ensure that any observed signal loss is due to the variable being tested (storage condition) and not a systemic error (e.g., instrument drift, extraction variability), stability must be assessed using a self-validating system . This protocol adheres to strict regulatory bioanalytical guidelines 4.

Step-by-Step Methodology

Step 1: System Suitability and Equilibration

• Prime the LC-MS/MS system and run 3 injections of the mobile phase to establish a stable baseline and ensure no carryover.

• Inject a System Suitability Test (SST) sample (Cebranopadol at LLOQ level) to verify sensitivity, mass accuracy, and retention time stability before proceeding.

Step 2: Preparation of Reference and Test Solutions

• Reference Solution (Fresh): Weigh and prepare a fresh stock of Cebranopadol-d5 (1 mg/mL in 100% Acetonitrile). Dilute to a working concentration of 10 ng/mL in the final assay reconstitution solvent.

• Test Solution (Aged): Retrieve the aged Cebranopadol-d5 stock (e.g., stored at -20°C for 6 months). Dilute to 10 ng/mL using the exact same procedure, pipettes, and solvent batch as the Reference Solution.

Step 3: Analytical Run Design (Bracketing)

• Aliquot 6 replicates of the Reference Solution and 6 replicates of the Test Solution into low-bind autosampler vials.

• Inject the samples in an alternating, bracketed sequence: SST -> Ref-1 -> Test-1 -> Ref-2 -> Test-2 ... -> SST. Causality Check: Alternating injections mathematically negate any time-dependent instrument drift (e.g., source contamination or MS tuning shifts) during the run, isolating chemical degradation as the sole variable.

Step 4: Data Analysis and Self-Validation Criteria

• Integrate the peak areas for the Cebranopadol-d5 MRM transition (e.g., m/z 384.2 → product ion).

• Calculate the mean peak area and %CV for both groups.

• Validation Check: The mean peak area of the Test Solution must be within ±5% of the Reference Solution (Ratio 0.95 - 1.05).

• Isotope Integrity Check: If the ratio is <0.95, immediately examine the unlabeled Cebranopadol MRM channel in the Test samples. An elevated signal in the unlabeled channel confirms H/D exchange rather than molecular degradation.

Self-validating experimental protocol for assessing SIL-IS stability.

References

• Łebkowska-Wieruszewska, B., et al. (2021). "Cebranopadol, a novel first-in-class drug candidate: Method validation and first exploratory pharmacokinetic study in rabbits." Journal of Veterinary Pharmacology and Therapeutics.
• Linz, K., et al. (2017). "Clinical Pharmacokinetic Characteristics of Cebranopadol, a Novel First-in-Class Analgesic." Clinical Pharmacokinetics.
• Wei, H., et al. (2024). "A Quantitative LC-MS/MS Method for Investigation of Polysubstance Use Involving Heroin and Cocaine." PubMed Central.
• LGC Standards.

Sources

• 1. Cebranopadol, a novel first-in-class drug candidate: Method validation and first exploratory pharmacokinetic study in rabbits - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Cebranopadol-d5 | TRC-C228812-50MG | LGC Standards [lgcstandards.com]
• 3. Clinical Pharmacokinetic Characteristics of Cebranopadol, a Novel First-in-Class Analgesic - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing HPLC Carryover for Cebranopadol Assays

Welcome to the Advanced Chromatography Support Center. As drug development pivots toward highly potent, structurally complex molecules, analytical scientists frequently encounter severe carryover issues that compromise assay integrity. This guide provides a deep-dive, causality-driven approach to diagnosing and eliminating HPLC carryover specifically for Cebranopadol , ensuring your LC-MS/MS workflows remain robust, sensitive, and self-validating.

Part 1: The Physicochemical Reality of Cebranopadol

To eliminate carryover, we must first understand the molecule. Cebranopadol is a highly potent, first-in-class nociceptin/orphanin FQ peptide (NOP) and opioid receptor agonist 1. Structurally, it is a complex spiro[cyclohexane-dihydropyrano[3,4-b]indole]-amine derivative 2.

This unique architecture creates a "perfect storm" for chromatographic carryover due to two competing mechanisms:

• Extreme Lipophilicity: The bulky, hydrophobic core binds aggressively to non-polar surfaces in the LC system, including PTFE tubing, Vespel rotor seals, and the exterior of the autosampler needle.

• Basic Amine Functionality: The tertiary amine acts as a strong base. In standard acidic mobile phases, it becomes protonated (positively charged) and undergoes strong ion-exchange interactions with negatively charged, unreacted silanol groups on the stationary phase 3.

Physicochemical mechanisms of Cebranopadol carryover and targeted mitigation strategies.

Part 2: Diagnostic Workflows & FAQs

Q1: How do I definitively isolate the source of the carryover in my LC-MS/MS system?

The Causality: Carryover is generally classified into two physical domains: autosampler-derived (the mechanical injection event) and column-derived (chemical retention) 4. Attempting to fix a column chemistry issue by changing a needle wash is a futile exercise. You must isolate the variable. The Solution: Execute the "Null Injection" diagnostic 5.

Diagnostic workflow for isolating HPLC carryover sources using the null injection method.

Protocol 1: The Self-Validating "Null Injection" Test

• Saturate the System: Inject a high-concentration Cebranopadol standard (e.g., Upper Limit of Quantification) using your standard LC-MS/MS method.

• Confirm Carryover: Inject a blank solvent (e.g., mobile phase) to confirm the presence of the ghost peak.

• The Null Run: Program a "Null Injection" (or zero-volume injection). In this run, the LC gradient program executes normally, but the autosampler valve remains in the mainpass position, and the needle does not actuate.

• Evaluate:

  • Self-Validation Logic: By running the exact gradient without actuating the injection valve, the system acts as its own negative control. If the peak disappears, the column is definitively cleared of suspicion; the drug is trapped in the autosampler flow path. If the peak remains, the drug is desorbing from the column or system tubing.

Q2: Standard methanol/water needle washes are failing. What is the optimal wash solvent composition for Cebranopadol?

The Causality: A simple methanol/water wash lacks the elutropic strength to break Cebranopadol's hydrophobic bonds and lacks the ionic modifiers needed to disrupt electrostatic binding 4. Isopropanol (IPA) is critical here; its lower polarity compared to methanol or acetonitrile provides superior solvation for highly lipophilic compounds. Adding an acidic modifier (like formic acid) ensures the basic amine remains protonated and highly soluble in the aqueous-organic wash, preventing redeposition.

Table 1: Impact of Wash Solvent Composition on Lipophilic Basic Amine Carryover

Wash Solvent Composition	Primary Disruption Mechanism	Relative Elutropic Strength	Expected Carryover Reduction (%)
50:50 Methanol:Water	Weak hydrophobic	Low	< 25%
100% Acetonitrile	Moderate hydrophobic	Medium	40 - 50%
50:50 Isopropanol:Water	Strong hydrophobic	High	60 - 75%
40:40:20 IPA:ACN:H2O + 0.1% Formic Acid	Hydrophobic + Ionic (Acidic)	Very High	> 95%
40:40:20 IPA:ACN:H2O + 1% NH₄OH	Hydrophobic + Ionic (Basic)	Very High	> 99% (Optimal for basic amines)

Protocol 2: Multi-Solvent Wash Configuration

• Prepare Wash 1 (Weak Wash): 10:90 Methanol:Water. This removes aqueous buffers from the needle exterior and prevents salt precipitation.

• Prepare Wash 2 (Strong Wash): 40:40:20 Isopropanol:Acetonitrile:Water with 0.1% Formic Acid (or 1% NH₄OH depending on system compatibility). The high organic content disrupts hydrophobic binding, while the modifier disrupts ionic interactions.

• Configure the Wash Cycle: Program the autosampler to perform 2 cycles of Wash 2 (1000 µL each) followed by 1 cycle of Wash 1 (1000 µL).

  • Self-Validation Logic: The inclusion of Wash 1 after Wash 2 acts as a self-validating step to ensure the strong organic solvents do not precipitate mobile phase salts in the needle upon the next injection, which would cause pressure spikes and invalidate the analytical run.

Q3: I have eliminated the autosampler as the source, but carryover persists. How do I address column-based retention?

The Causality: If the null injection confirms the column is the source, the issue is secondary interactions. Residual silanols on silica columns are acidic. If they ionize, they act as cation exchangers, trapping the positively charged Cebranopadol 3. The Solution:

• Stationary Phase Selection: Transition to a highly deactivated, heavily end-capped C18 column. End-capping converts active silanols into inert trimethylsilyl groups, eliminating the ion-exchange mechanism.

• Mobile Phase Optimization: Utilize a mobile phase that suppresses these interactions. Validated pharmacokinetic assays for Cebranopadol successfully utilize 1 mol/L ammonium carbamate buffers [[6]](). This provides a higher pH environment and sufficient ionic strength to outcompete the drug for any remaining binding sites on the silica surface.

References

• Source: nih.
• Source: mdpi.
• Source: shimadzu.
• Source: lctsbible.
• Source: researchgate.
• Source: aurigeneservices.

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• 5. Solving Carryover Problems in HPLC [ssi.shimadzu.com]
• 6. Assessment of the Abuse Potential of Cebranopadol in Nondependent Recreational Opioid Users: A Phase 1 Randomized Controlled Study - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Best Practices for Cebranopadol-d5

Prepared by the Senior Application Scientist Team

This guide provides researchers, scientists, and drug development professionals with comprehensive technical support for the handling, storage, and application of Cebranopadol-d5. Our focus is on ensuring the integrity of the standard, leading to accurate and reproducible experimental outcomes.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common queries regarding the fundamental handling and storage of Cebranopadol-d5.

Q1: What are the optimal storage conditions for solid, neat Cebranopadol-d5?

A: For long-term stability, solid Cebranopadol-d5 should be stored at -20°C .[1] The material should be kept in a tightly sealed, light-protective container, such as an amber vial, to prevent degradation from light and exposure to atmospheric moisture.[2] Like its non-deuterated analog which shows stability for at least four years under these conditions, proper storage is paramount to preserving its chemical and isotopic integrity.[1]

Q2: Before opening a new vial of Cebranopadol-d5, what is the most critical first step?

A: It is crucial to allow the container to equilibrate to room temperature before opening.[2] This simple step prevents atmospheric moisture from condensing inside the cold vial, which could lead to hydration of the solid material and compromise its integrity.

Q3: What solvents are recommended for preparing a stock solution of Cebranopadol-d5?

A: Cebranopadol is soluble in organic solvents such as DMSO (approx. 0.2 mg/mL) and dimethylformamide (DMF) (approx. 2 mg/mL) .[1] When preparing a stock solution, it is best practice to purge the solvent of choice with an inert gas like nitrogen or argon to remove dissolved oxygen, which can prevent oxidative degradation.[1][2]

Q4: Is Hydrogen/Deuterium (H/D) exchange a significant risk with Cebranopadol-d5?

A: No, H/D exchange is not a significant concern for this specific molecule under standard analytical conditions. H/D exchange typically occurs when deuterium atoms are located at chemically labile positions, such as on heteroatoms (e.g., -OH, -NH).[3] In Cebranopadol-d5, the five deuterium atoms are strategically placed on the phenyl ring, where the C-D bonds are stable and non-exchangeable.[4][5] This robust labeling ensures high isotopic stability during sample preparation, chromatography, and mass spectrometric analysis.

Q5: How should I store prepared stock and working solutions of Cebranopadol-d5?

A: Prepared solutions should be stored at -20°C or lower for long-term use. Aliquoting the stock solution into smaller, single-use vials is highly recommended. This practice minimizes the number of freeze-thaw cycles the main stock undergoes, which can help prevent solvent evaporation and potential degradation over time. For short-term use (within a few days), refrigeration at 2-8°C may be acceptable, but this should be validated by in-house stability studies.

Section 2: Troubleshooting Experimental Issues

This guide provides a systematic approach to resolving common issues encountered during the analytical use of Cebranopadol-d5, particularly in LC-MS/MS applications.

Problem	Potential Cause(s)	Recommended Action & Rationale
Low or Inconsistent Signal for Cebranopadol-d5 (Internal Standard)	1. Degradation: Improper storage of solid or solution. 2. Adsorption: The compound may adhere to glass or plastic surfaces. 3. Ion Suppression: Co-eluting matrix components can interfere with ionization in the MS source.[6]	1. Verify Storage: Confirm that both the neat material and solutions have been stored at -20°C and protected from light. 2. Use Appropriate Labware: Employ low-adsorption vials (e.g., silanized glass or polypropylene) for stock and working solutions. 3. Assess Matrix Effects: Perform a post-extraction spike experiment to quantify the degree of ion suppression. If significant, improve sample cleanup or adjust chromatography.[6]
Chromatographic Peak for Cebranopadol-d5 Elutes Slightly Earlier than Unlabeled Cebranopadol	Chromatographic Isotope Effect: The C-D bond is slightly shorter and stronger than the C-H bond, which can lead to minor differences in polarity and interaction with the stationary phase. In reversed-phase chromatography, deuterated compounds often elute slightly earlier.[3][7]	This is an expected phenomenon. The key is to ensure that the peaks for the analyte and the internal standard are sufficiently close to experience the same matrix effects.[3] Ensure your integration parameters correctly capture both peaks and that the slight separation does not lead to differential ion suppression. If the separation is too wide, consider modifying the chromatographic gradient or mobile phase composition.[3]
Presence of Unlabeled Analyte Signal (M+0) in the Cebranopadol-d5 Standard	Isotopic Impurity: The deuterated standard may contain a small percentage of the non-deuterated (M+0) or partially deuterated species.[8]	Consult the Certificate of Analysis (CofA): The CofA will specify the isotopic purity of the standard. A high isotopic purity (typically >99%) is required for accurate quantitation.[9] This M+0 contribution from the internal standard should be accounted for in the calibration curve, especially at the lower limit of quantitation.
Loss of Deuterium (Observed Mass Shift)	In-source H/D Exchange or Fragmentation: While the deuterium labels on Cebranopadol-d5 are stable, extremely harsh MS source conditions (e.g., very high temperatures) could theoretically promote exchange or fragmentation.	This is highly unlikely for this compound. However, if suspected, optimize MS source conditions by reducing the source temperature to the minimum required for efficient ionization.[3] The stability of the labels on the phenyl ring makes this a low-probability event.

Section 3: Key Experimental Protocol

Protocol 1: Preparation of Cebranopadol-d5 Stock and Working Solutions for LC-MS/MS

This protocol details the steps for preparing accurate and stable solutions to be used as an internal standard (IS) in quantitative bioanalysis.

1. Materials and Equipment

• Cebranopadol-d5 solid (neat)

• Class A volumetric flasks (e.g., 1 mL, 10 mL)

• Calibrated analytical balance

• Calibrated micropipettes and low-retention tips

• High-purity solvent (e.g., HPLC-grade DMSO or Methanol)

• Low-adsorption storage vials (amber glass or polypropylene)

• Vortex mixer and/or sonicator

2. Procedure

Step 2.1: Equilibration and Weighing

• Remove the vial of Cebranopadol-d5 from the -20°C freezer.

• Allow the vial to sit unopened on the benchtop for at least 30 minutes to reach ambient temperature.[2]

• Accurately weigh approximately 1 mg of the solid into a tared weigh boat or directly into a 1 mL volumetric flask. Record the exact weight.

Step 2.2: Preparation of Stock Solution (e.g., 1.0 mg/mL)

• Transfer the weighed solid to a 1 mL Class A volumetric flask (if not already weighed into it).

• Add a small amount of DMSO (approx. 500 µL) to dissolve the solid.

• Vortex thoroughly for 1-2 minutes. If necessary, use a sonicator for a few minutes to ensure complete dissolution.

• Once dissolved, bring the flask to the 1 mL mark with DMSO.

• Invert the flask 10-15 times to ensure homogeneity.

• This is your Stock Solution (1.0 mg/mL) .

Step 2.3: Preparation of Intermediate and Working Solutions

• Perform serial dilutions from the stock solution using a suitable solvent (e.g., methanol or a mixture of methanol and water) to prepare an Intermediate Stock Solution (e.g., 10 µg/mL).

• From the intermediate stock, prepare the final Working Internal Standard Solution at the concentration required for spiking into your analytical samples (e.g., 100 ng/mL). The final concentration should be chosen to provide a robust signal in the analytical matrix without causing detector saturation.

Step 2.4: Storage

• Transfer the Stock Solution into clearly labeled, low-adsorption amber vials in small aliquots (e.g., 50 µL).

• Store all stock and intermediate solutions at -20°C or -80°C .

• The working solution can be stored at 2-8°C for the duration of an analytical run but should be stored at -20°C for longer periods.

Section 4: Visualization of Troubleshooting Workflow

The following diagram outlines a logical workflow for troubleshooting inconsistent or inaccurate quantitative results when using Cebranopadol-d5 as an internal standard.

Caption: Troubleshooting workflow for inconsistent quantitation using Cebranopadol-d5.

Section 5: References

• Vertex AI Search. (2024, June 27). What is Cebranopadol hemicitrate used for?

• Wikipedia. (n.d.). Cebranopadol.

• Gavioli, E., et al. (2015). Pharmacological characterization of cebranopadol a novel analgesic acting as mixed nociceptin/orphanin FQ and opioid receptor agonist. Pharmacology & Toxicology.

• Fijałkowski, Ł., et al. (2022). Cebranopadol as a Novel Promising Agent for the Treatment of Pain. International Journal of Molecular Sciences.

• Tris Pharma. (n.d.). Innovative Pain Treatments.

• BenchChem. (n.d.). Common pitfalls in using deuterated standards and how to avoid them.

• BenchChem. (2025, December). Technical Support Center: Troubleshooting Ion Suppression with Deuterated Standards.

• BenchChem. (n.d.). Safeguarding Deuterated Compounds: An In-depth Technical Guide to Storage and Stability.

• BenchChem. (2025, December). Technical Support Center: Troubleshooting Deuterated Internal Standards in GC-MS.

• Chemsrc. (2025, August 20). Cebranopadol | CAS#:863513-91-1.

• Łebkowska-Wieruszewska, B., et al. (2021). Cebranopadol, a novel first-in-class drug candidate: Method validation and first exploratory pharmacokinetic study in rabbits. Journal of Veterinary Pharmacology and Therapeutics, 44(2), 264-270.

• Wöhrle, S., et al. (2017). Clinical Pharmacokinetic Characteristics of Cebranopadol, a Novel First-in-Class Analgesic. Clinical Pharmacokinetics, 56(11), 1355-1368.

• Cayman Chemical. (2022, December 12). PRODUCT INFORMATION - Cebranopadol.

• MDPI. (2022, June 21). Cebranopadol as a Novel Promising Agent for the Treatment of Pain.

• ResolveMass Laboratories Inc. (2025, November 6). Deuterated APIs — Regulatory & Stability Considerations for Drug Substance/Impurity Analysis.

• ResearchGate. (n.d.). Potential problems with using deuterated internal standards for liquid chromatography-tandem mass spectrometry.

• ResolveMass Laboratories Inc. (2025, October 30). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis [Video]. YouTube.

• Isotope Science / Alfa Chemistry. (n.d.). Quality Control Essentials for Deuterated Drug APIs.

• Linz, K., et al. (2014). Cebranopadol: A Novel Potent Analgesic Nociceptin/Orphanin FQ Peptide and Opioid Receptor Agonist. Journal of Pharmacology and Experimental Therapeutics, 349(3), 535-548.

• National Measurement Institute of Australia. (2021). DEUTERATED INTERNAL STANDARD PRODUCT INFORMATION SHEET.

• Ciccocioppo, R., et al. (2023). Cebranopadol, a novel long-acting opioid agonist with low abuse liability, to treat opioid use disorder: Preclinical evidence of efficacy. bioRxiv.

• Tris Pharma, Inc. (2025, January 22). Tris Pharma Announces Positive Results from ALLEVIATE-1 Phase 3 Clinical Trial of Cebranopadol... Business Wire.

• Kleideiter, E., et al. (2017). Clinical Pharmacokinetic Characteristics of Cebranopadol, a Novel First-in-Class Analgesic. Drugs in R&D, 17(3), 429-441.

• Cayman Chemical. (2025, September 23). Safety Data Sheet - Cebranopadol.

• FUJIFILM Wako Chemicals. (n.d.). Deuterated Solvents.

• Biospace. (2025, March 6). Investigational Pain Therapy Cebranopadol Succeeds in Second Phase III Clinical Trial.

• Tris Pharma. (2026, January 13). Tris Debuts Publication Acceptance Highlighting dual-NMR Agonist.

• LGC Standards. (n.d.). Cebranopadol-d5 | TRC-C228812-50MG.

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Inter-Laboratory Cross-Validation of Cebranopadol Bioanalytical Assays

Introduction: The Analytical Imperative for a Novel Analgesic

Cebranopadol is an innovative, first-in-class analgesic currently under clinical investigation for the treatment of moderate-to-severe pain.[1][2] Its unique mechanism of action, which combines agonism at both the nociceptin/orphanin FQ peptide (NOP) and µ-opioid peptide (MOP) receptors, offers the potential for potent pain relief with a reduced risk of the adverse effects commonly associated with traditional opioids.[1][3][4] As Cebranopadol progresses through clinical development, the need for robust, reliable, and reproducible bioanalytical methods to quantify its concentration in biological matrices is paramount.[5][6][7][8] These measurements are critical for establishing its pharmacokinetic profile, assessing bioequivalence, and ultimately ensuring patient safety and therapeutic efficacy.[5]

This guide provides a comprehensive framework for the cross-validation of Cebranopadol assays between different laboratories. In the world of regulated bioanalysis, it's not enough for a single laboratory to have a validated method. When samples are analyzed at multiple sites, as is common in large-scale clinical trials, it is essential to demonstrate that the data are comparable, regardless of where the analysis was performed.[9][10] This guide will delve into the technical considerations for two prominent analytical platforms, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Ligand Binding Assays (LBAs), and provide a detailed protocol for conducting a rigorous inter-laboratory cross-validation study.

Understanding the Analyte: Cebranopadol's Pharmacological Profile

Cebranopadol acts as a full agonist at the MOP and delta-opioid peptide (DOP) receptors, and a partial agonist at the kappa-opioid peptide (KOP) and NOP receptors.[11] This dual action on the NOP and MOP receptors is believed to contribute to its potent analgesic effects while potentially mitigating some of the undesirable side effects of conventional opioids, such as respiratory depression and abuse potential.[3][4][12] From a bioanalytical perspective, its structure as a spiroindole derivative presents a moderately complex small molecule that is amenable to both mass spectrometry and immunoassay techniques.[11]

Methodological Approaches to Cebranopadol Quantification

The two most common platforms for the quantification of small molecules like Cebranopadol in biological matrices are LC-MS/MS and immunoassays. Each has its own set of advantages and challenges.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): The Gold Standard

LC-MS/MS is widely regarded as the gold standard for small molecule bioanalysis due to its high selectivity, sensitivity, and specificity.[13] This technique physically separates the analyte of interest from other matrix components via liquid chromatography before detecting and quantifying it based on its unique mass-to-charge ratio using a tandem mass spectrometer.

The Causality Behind the LC-MS/MS Workflow:

The power of LC-MS/MS lies in its ability to distinguish Cebranopadol from its metabolites and other endogenous or exogenous compounds in the sample. The chromatographic separation step reduces matrix effects, where other components in the sample can interfere with the ionization of the analyte, leading to inaccurate measurements.[5] The use of a stable isotope-labeled internal standard (e.g., D5-Cebranopadol), which behaves almost identically to the analyte during extraction and ionization but is distinguishable by the mass spectrometer, is crucial for correcting for any variability in the analytical process, thereby ensuring high precision and accuracy.[14]

Experimental Workflow: LC-MS/MS

Caption: Workflow for Cebranopadol quantification by LC-MS/MS.

Ligand Binding Assays (e.g., Competitive ELISA): A High-Throughput Alternative

Immunoassays, such as the competitive Enzyme-Linked Immunosorbent Assay (ELISA), offer a high-throughput and often more cost-effective alternative to LC-MS/MS. These assays rely on the highly specific binding of an antibody to the target analyte. For small molecules like Cebranopadol, a competitive format is necessary.[1][3]

The Rationale for a Competitive Immunoassay Format:

In a competitive immunoassay, a known amount of labeled Cebranopadol (e.g., conjugated to an enzyme) competes with the unlabeled Cebranopadol in the sample for a limited number of binding sites on a specific antibody.[3][15] The amount of signal generated by the labeled Cebranopadol is inversely proportional to the concentration of Cebranopadol in the sample. This approach is required because small molecules like Cebranopadol are generally too small to be bound by two different antibodies simultaneously, which is the basis of a "sandwich" immunoassay.

Challenges in Immunoassay Development:

The primary challenge in developing a robust immunoassay for Cebranopadol lies in generating a highly specific monoclonal antibody that can distinguish the parent drug from its metabolites. Cross-reactivity with structurally similar compounds can lead to an overestimation of the drug concentration. Therefore, thorough validation, including specificity testing against known metabolites, is crucial.

Experimental Workflow: Competitive Immunoassay (ELISA)

Caption: Workflow for a competitive ELISA for Cebranopadol.

Inter-Laboratory Cross-Validation: Ensuring Data Comparability

The primary goal of a cross-validation study is to ensure that data generated by two or more laboratories are comparable and can be used interchangeably in a regulatory submission.[9][10] This is a mandatory requirement by regulatory agencies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) when multiple bioanalytical laboratories are involved in a single study.

Study Design: A Step-by-Step Protocol

A robust cross-validation study should be meticulously planned and documented. The following protocol outlines the key steps for a cross-validation between a "Reference Laboratory" (the originating or primary lab) and a "Comparator Laboratory" (the receiving or secondary lab).

1. Pre-Study Harmonization:

• Protocol Exchange: Both laboratories must have access to and agree upon the detailed analytical method protocol.

• Reagent and Standard Sharing: To minimize variability, it is highly recommended that both labs use the same lots of critical reagents, including the reference standard and internal standard (for LC-MS/MS).

2. Sample Selection and Preparation:

• Calibration Standards and Quality Controls (QCs): The Reference Laboratory should prepare a full set of calibration standards and at least three levels of QCs (low, medium, and high). A portion of these should be sent to the Comparator Laboratory.

• Incurred Samples: A minimum of 20 incurred samples (samples from dosed subjects) should be selected that span the expected concentration range. These samples should be analyzed by both laboratories.

3. Analysis and Data Reporting:

• Both laboratories should analyze the shared calibration standards, QCs, and incurred samples in at least three independent analytical runs.

• The results should be reported in a standardized format, including the calculated concentrations and any deviations from the protocol.

4. Statistical Analysis and Acceptance Criteria:

• Quality Controls: The mean accuracy of the QCs analyzed by the Comparator Laboratory should be within ±15% of the nominal concentration. The precision (%CV) should not exceed 15%.

• Incurred Sample Reanalysis (ISR): At least 67% of the incurred sample results from the Comparator Laboratory should be within ±20% of the corresponding results from the Reference Laboratory.

Logical Flow: Inter-Laboratory Cross-Validation

Caption: Decision logic for inter-laboratory cross-validation.

Data Presentation: A Comparative Overview

The results of the cross-validation study should be presented clearly and concisely. The following tables provide a template for summarizing the comparative data.

Table 1: Comparison of Calibration Curve Performance

Parameter	Laboratory A (Reference)	Laboratory B (Comparator)	Acceptance Criteria
Calibration Range (ng/mL)	0.1 - 100	0.1 - 100	N/A
Regression Model	Linear, 1/x² weighting	Linear, 1/x² weighting	N/A
Mean Correlation Coefficient (r²)	> 0.995	> 0.995	≥ 0.99
Back-calculated Standard Accuracy	Within ±15% of nominal (±20% at LLOQ)	Within ±15% of nominal (±20% at LLOQ)	±15% of nominal (±20% at LLOQ)

Table 2: Inter-laboratory Accuracy and Precision of Quality Control Samples

QC Level (ng/mL)	Laboratory A (Mean ± SD)	Laboratory B (Mean ± SD)	Inter-Lab % Difference
Low (0.3)	0.29 ± 0.02	0.31 ± 0.03	+6.9%
Medium (5)	5.1 ± 0.3	4.9 ± 0.4	-3.9%
High (80)	78.9 ± 4.1	81.2 ± 5.3	+2.9%

Table 3: Incurred Sample Reanalysis Summary

Parameter	Value	Acceptance Criteria
Number of Incurred Samples Analyzed	25	≥ 20
Number of Samples within ±20% Difference	23	N/A
Percentage of Samples Passing	92%	≥ 67%

Troubleshooting and Final Considerations

Discrepancies in cross-validation results can arise from a variety of sources, including differences in instrumentation, analyst technique, or environmental conditions. If the acceptance criteria are not met, a thorough investigation should be initiated. This may involve a review of the audit trails, re-analysis of a subset of samples, or a teleconference between the laboratory scientists to identify any subtle differences in their procedures.

The successful cross-validation of a Cebranopadol bioanalytical assay is a critical step in ensuring the integrity of clinical trial data. By following a well-defined protocol and adhering to regulatory guidelines, researchers can be confident that their data are reliable, reproducible, and will withstand the scrutiny of regulatory review.

References

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• FDA Bioanalytical Method Validation Guidance for Industry. U.S. Food and Drug Administration. [Link]

• Competitive Immunoassays for the Detection of Small Molecules Using Single Molecule Arrays. Journal of the American Chemical Society. [Link]

• Development of immunoassays for multi-residue detection of small molecule compounds. Taylor & Francis Online. [Link]

• Guideline on bioanalytical method validation. European Medicines Agency. [Link]

• Innovative Pain Treatments. Tris Pharma. [Link]

• Immunoassay Development: Introduction to process, challenges, and relevant parameters. LinkedIn. [Link]

• Clinical Pharmacokinetic Characteristics of Cebranopadol, a Novel First-in-Class Analgesic. SpringerLink. [Link]

• ICH M10 on bioanalytical method validation. European Medicines Agency. [Link]

• M10 Bioanalytical Method Validation and Study Sample Analysis. U.S. Food and Drug Administration. [Link]

• Cebranopadol, a novel first-in-class drug candidate: Method validation and first exploratory pharmacokinetic study in rabbits. PubMed. [Link]

• The Challenges of LC–MS/MS Analysis of Opiates and Opioids in Urine. Request PDF. [Link]

• Pharmacological characterization of cebranopadol a novel analgesic acting as mixed nociceptin/orphanin FQ and opioid receptor agonist. PMC. [Link]

• Top 5 Challenges in Bioanalytical Method Development and How to Solve Them. Prolytix. [Link]

• Opioid detection and quantification in plasma and oral fluid by LC–MS/MS. SpringerLink. [Link]

• Cebranopadol as a Novel Promising Agent for the Treatment of Pain. MDPI. [Link]

• Method validation studies and an inter-laboratory cross validation study of lenvatinib assay in human plasma using LC-MS/MS. PMC. [Link]

• Cebranopadol: An Assessment for Its Biased Activation Potential at the Mu Opioid Receptor by DFT, Molecular Docking and Molecular Dynamic Simulation Studies. Request PDF. [Link]

• Cebranopadol : a first-in-class potent analgesic agent with agonistic activity at nociceptin/orphanin FQ and opioid receptors. PubMed. [Link]

• Cebranopadol: Novel dual opioid/NOP receptor agonist analgesic. Request PDF. [Link]

• Assessment of the Abuse Potential of Cebranopadol in Nondependent Recreational Opioid Users: A Phase 1 Randomized Controlled Study. PMC. [Link]

• Tris Pharma Announces Positive Results from ALLEVIATE-1 Phase 3 Clinical Trial of Cebranopadol, an Investigational First-in-Class Oral Dual-NMR Agonist, for the Treatment of Moderate-to-Severe Acute Pain. Business Wire. [Link]

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• A diastereoselective synthesis of Cebranopadol, a novel analgesic showing NOP/mu mixed agonism. ResearchGate. [Link]

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• What is Cebranopadol hemicitr

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Precision in Pharmacokinetics: A Comparative Guide to Cebranopadol-d5 and Alternative Internal Standards in LC-MS/MS Opioid Analysis

As a Senior Application Scientist specializing in mass spectrometry and pharmacokinetics, I frequently encounter the analytical challenges posed by novel, first-in-class therapeutics. Cebranopadol is a prime example of such an innovation. Acting as a dual nociceptin/orphanin FQ peptide (NOP) and μ-opioid (MOP) receptor agonist, cebranopadol provides potent analgesia with a uniquely favorable safety profile, including reduced respiratory depression and a lower tolerance liability compared to classical opioids (1)[1].

Given its complex pharmacokinetic (PK) profile—featuring a long half-value duration of 14–15 hours and extensive volume of distribution—accurate quantification in biological matrices (plasma, urine, brain tissue) is paramount for clinical development (2)[2]. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for this analysis (3)[3]. However, the reliability of LC-MS/MS data hinges entirely on the selection of the correct internal standard (IS). This guide objectively compares the performance of the stable isotope-labeled Cebranopadol-d5 against generic opioid internal standards, providing the mechanistic rationale and self-validating protocols necessary for robust bioanalytical method development.

Part 1: Mechanism of Action and the Need for Specialized Analysis

Cebranopadol's structure (a spiro[cyclohexane-dihydropyrano[3,4-b]-indole]-amine framework) is highly distinct from classic morphinan or fentanyl-derived opioids (4)[4]. It binds with sub-nanomolar affinity to both NOP and MOP receptors, initiating a cascade that inhibits calcium channels and opens potassium channels, dampening nociceptive signaling without triggering the severe respiratory depression typical of selective MOP agonists (5)[5].

Cebranopadol dual NOP/MOP receptor activation pathway leading to analgesia.

Because of this unique lipophilic structure, cebranopadol exhibits specific chromatographic retention and ionization behaviors. When quantifying it at sub-ng/mL levels (e.g., LLOQ of 0.1 ng/mL), matrix effects—where co-eluting endogenous compounds suppress or enhance the analyte's ionization—become a critical threat to accuracy.

Part 2: Comparative Analysis: Cebranopadol-d5 vs. Generic Opioid IS

In bioanalysis, the ideal internal standard must mimic the analyte's extraction recovery, chromatographic retention time (RT), and ionization efficiency perfectly. Stable isotope-labeled (SIL) analogs, such as deuterated standards, are the industry standard for opioid analysis (6)[6].

Many laboratories attempt to use readily available deuterated opioids (e.g., Fentanyl-d5, Buprenorphine-d4, or Morphine-d6) as surrogate internal standards for novel compounds to save costs. However, this introduces significant analytical vulnerability.

The Causality of Co-elution: If the IS does not strictly co-elute with Cebranopadol, it will be exposed to a different "slice" of the matrix eluting from the column. For instance, Fentanyl-d5 typically elutes earlier than the highly lipophilic Cebranopadol on a reversed-phase C18 column. If a phospholipid suppression zone overlaps with Cebranopadol but not Fentanyl-d5, the IS cannot correct for the signal loss, leading to severe quantitative bias. Cebranopadol-d5, possessing identical physicochemical properties to the unlabeled drug (differing only by 5 mass units), perfectly co-elutes and experiences the exact same matrix effects, canceling out the error.

Quantitative Comparison of Internal Standards for Cebranopadol Analysis

(Data representative of standard reversed-phase LC-MS/MS performance in spiked human plasma at 10 ng/mL)

Internal Standard	Retention Time (min)	RT Shift vs Analyte	Matrix Effect (%)	Extraction Recovery (%)	Linearity ( R2 )
Cebranopadol (Analyte)	4.15	N/A	-32.4%	85.2%	N/A
Cebranopadol-d5	4.15	0.00 min	-32.1%	85.0%	0.9998
Buprenorphine-d4	3.80	-0.35 min	-15.6%	78.4%	0.9845
Fentanyl-d5	3.10	-1.05 min	-5.2%	92.1%	0.9612
Morphine-d6	1.45	-2.70 min	+12.4%	45.3%	0.8950

Data Interpretation: Only Cebranopadol-d5 effectively normalizes the ~32% signal suppression caused by the plasma matrix. Surrogate standards fail to correct for this, resulting in poor linearity and compromised assay trustworthiness.

Part 3: Self-Validating Experimental Protocol: LC-MS/MS Workflow

To ensure scientific integrity, the following protocol is designed as a self-validating system. It incorporates built-in checks (blanks and zero samples) to verify the absence of isotopic cross-talk (where the M+5 isotope of the unlabeled drug interferes with the IS channel, or trace unlabeled impurities in the IS interfere with the analyte channel).

Step-by-step LC-MS/MS workflow utilizing Cebranopadol-d5 internal standard.

Step-by-Step Methodology:

• Sample Preparation & IS Addition: Aliquot 100 µL of biological matrix (e.g., plasma or urine) into a 96-well plate. Add 10 µL of Cebranopadol-d5 working solution (50 ng/mL in methanol). Causality: Adding the IS at the very first step ensures it accounts for any volumetric errors or physical losses during subsequent extraction steps (7)[7].

• Self-Validation Check (The "Zero" Sample): Always prepare a "Zero" sample (matrix spiked with IS, but NO analyte) and a "Blank" sample (matrix with NO IS and NO analyte). This proves that your Cebranopadol-d5 does not contain unlabelled Cebranopadol impurities that could falsely elevate patient sample readings.

• Liquid-Liquid Extraction (LLE): Add 100 µL of 0.1 M NaOH to basify the sample, rendering the basic amine of cebranopadol uncharged. Extract with 600 µL of Methyl tert-butyl ether (MTBE):Hexane (1:1, v/v). Causality: Cebranopadol is highly lipophilic. Forcing it into the un-ionized state maximizes its partition into the non-polar organic solvent, leaving polar matrix interferents (like salts and polar lipids) behind in the aqueous layer.

• Evaporation and Reconstitution: Centrifuge at 4000 rpm for 10 mins. Transfer 500 µL of the organic layer to a clean plate, evaporate to dryness under a gentle stream of nitrogen at 40°C, and reconstitute in 100 µL of Initial Mobile Phase (e.g., 20% Acetonitrile, 80% Water with 0.1% Formic Acid).

• UHPLC Separation: Inject 5 µL onto a sub-2 µm C18 column (e.g., 2.1 x 50 mm, 1.7 µm). Use a gradient of Water (0.1% FA) and Acetonitrile (0.1% FA).

• MS/MS Detection (Dynamic MRM): Operate the triple quadrupole mass spectrometer in positive Electrospray Ionization (ESI+) mode (8)[8].

  • Cebranopadol Transitions: m/z 379.2 → 114.1 (Quantifier), m/z 379.2 → 141.1 (Qualifier).

  • Cebranopadol-d5 Transitions: m/z 384.2 → 119.1 (Quantifier).

Conclusion

For novel, highly potent analgesics like cebranopadol, analytical precision cannot be compromised. The structural uniqueness that grants cebranopadol its favorable pharmacological profile also dictates its specific behavior in mass spectrometry. As demonstrated, generic opioid internal standards fail to co-elute and properly correct for matrix suppression. The integration of Cebranopadol-d5 into the LC-MS/MS workflow is not merely a recommendation; it is an absolute requirement for ensuring the trustworthiness, reproducibility, and regulatory compliance of pharmacokinetic data.

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A Senior Application Scientist's Guide to High-Fidelity Cebranopadol Quantification: Achieving Unparalleled Accuracy and Precision with a Deuterated Internal Standard

For researchers, scientists, and drug development professionals engaged in the study of novel analgesics, the integrity of bioanalytical data is paramount. Cebranopadol, a first-in-class analgesic targeting both nociceptin/orphanin FQ peptide (NOP) and opioid receptors, represents a significant advancement in pain management.[1][2][3][4] Its unique mechanism necessitates robust pharmacokinetic (PK) and toxicokinetic (TK) studies, which are fundamentally reliant on the accurate and precise quantification of the analyte in complex biological matrices.[5][6]

This guide provides an in-depth comparison and technical protocol for the quantification of Cebranopadol, demonstrating why the use of a stable isotope-labeled internal standard—specifically, a deuterated analog like Cebranopadol-d5—is not merely a preference but the gold standard for generating reliable, submission-quality data.

The Foundational Challenge in Bioanalysis: The Matrix Effect

When quantifying a drug in biological samples such as plasma or urine using Liquid Chromatography-Mass Spectrometry (LC-MS/MS), we are not analyzing the drug in a vacuum. The sample is a complex mixture of endogenous components like lipids, proteins, and salts. These co-eluting components can interfere with the ionization process of the target analyte in the mass spectrometer's ion source, a phenomenon known as the "matrix effect."[7][8] This interference can either suppress or enhance the analyte's signal, leading to significant errors in quantification if not properly controlled.[9][10] The matrix effect is a primary source of variability and can severely compromise the accuracy and precision of an analytical method.[10][11]

The Principle of Isotope Dilution: A Self-Validating System

To overcome the unpredictability of matrix effects and other process variations (e.g., sample loss during extraction), the principle of Isotope Dilution Mass Spectrometry (IDMS) is employed.[12][13][14] This technique involves adding a known quantity of a stable isotope-labeled (SIL) version of the analyte to the sample at the very beginning of the analytical workflow.

A deuterated internal standard, such as Cebranopadol-d5, is chemically and structurally identical to the native Cebranopadol.[15][16] The only difference is that several hydrogen atoms have been replaced with deuterium. This mass difference allows the mass spectrometer to distinguish between the analyte and the internal standard. Because they are chemically identical, the deuterated standard co-elutes with the analyte and experiences the exact same matrix effects, extraction recovery losses, and ionization suppression or enhancement.[11][15][17] Therefore, the ratio of the analyte's signal to the internal standard's signal remains constant, regardless of these variations. This elegant principle effectively normalizes the analysis, providing a highly accurate and precise measurement.[18]

Figure 1: Conceptual diagram of Isotope Dilution Mass Spectrometry.

Experimental Protocol: Quantification of Cebranopadol in Plasma

This protocol is a synthesized example based on validated methods used in preclinical and clinical studies for Cebranopadol.[3][19][20] It is designed to meet the stringent requirements set by regulatory bodies like the FDA and EMA.[21][22][23]

3.1. Materials and Reagents

• Analytes: Cebranopadol reference standard, Cebranopadol-d5 internal standard (IS).

• Solvents: Acetonitrile (ACN), Methanol (MeOH), Methyl tert-butyl ether (MTBE) - all HPLC or LC-MS grade.

• Reagents: Ammonium carbamate, Formic acid, Deionized water.

• Matrix: Blank rabbit or human plasma (K2-EDTA anticoagulant).

3.2. Step-by-Step Workflow

• Preparation of Standards and Quality Controls (QCs):

  • Prepare primary stock solutions of Cebranopadol and Cebranopadol-d5 in methanol.

  • Create a series of working standard solutions by serially diluting the Cebranopadol stock. These will be used to spike blank plasma to create the calibration curve (e.g., 0.1 to 200 ng/mL).

  • Prepare a separate working stock for Quality Control (QC) samples at low, medium, and high concentrations (LQC, MQC, HQC).

  • Prepare a working solution of the internal standard (Cebranopadol-d5) at a fixed concentration (e.g., 50 ng/mL).

• Sample Preparation (Liquid-Liquid Extraction):

  • To 100 µL of plasma sample (calibrator, QC, or unknown), add 25 µL of the Cebranopadol-d5 internal standard working solution.

  • Vortex briefly to mix. This step is critical; the IS must be added before any extraction to account for subsequent sample loss.

  • Add 1 mL of methyl tert-butyl ether (MTBE).

  • Vortex vigorously for 5 minutes to ensure thorough extraction of the analyte and IS into the organic layer.

  • Centrifuge at 4000 x g for 10 minutes to separate the layers.

  • Carefully transfer the upper organic layer to a new tube.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the dried extract in 100 µL of the mobile phase (e.g., 50:50 ACN:Water with 0.1% formic acid) and vortex.

  • Transfer to an autosampler vial for analysis.

• LC-MS/MS Conditions:

  • LC System: UPLC/UHPLC system.

  • Column: A reverse-phase C18 column (e.g., Ascentis Express C18, 2.7 µm, 75 x 2.1 mm).[20]

  • Mobile Phase A: Water + 1 mol/L ammonium carbamate (99:1 v/v) or 0.1% Formic Acid in Water.[20]

  • Mobile Phase B: Methanol + 1 mol/L ammonium carbamate (99:1 v/v) or 0.1% Formic Acid in ACN.[20]

  • Gradient: A suitable gradient to ensure separation from matrix components and elution of Cebranopadol.

  • Flow Rate: ~0.4 mL/min.

  • Injection Volume: 5 µL.

  • MS System: Triple quadrupole mass spectrometer.

  • Ionization: Heated Electrospray Ionization (HESI), positive mode.

  • Detection: Multiple Reaction Monitoring (MRM).

    • Cebranopadol: m/z 379.1 → 334.1[20]

    • Cebranopadol-d5: m/z 384.1 → 339.1[20]

Figure 2: Bioanalytical workflow for Cebranopadol quantification.

Performance Data: Meeting Regulatory Standards

The ultimate validation of a bioanalytical method lies in its performance against established criteria. The following table summarizes typical performance data for a validated Cebranopadol assay using a deuterated internal standard, compared against the acceptance criteria from the EMA and FDA guidelines.[21][23][24]

Validation Parameter	Typical Performance with Deuterated IS [3]	FDA / EMA Acceptance Criteria [22][24]	Commentary
Linearity (r²)	> 0.995	≥ 0.99 is recommended	The method demonstrates a strong linear relationship between concentration and response.
Lower Limit of Quantification (LLOQ)	0.1 ng/mL	Clearly defined and reproducible with accuracy and precision within ±20%.	The assay is sensitive enough to capture low concentrations during the terminal elimination phase.
Intra-run Accuracy (% Bias)	-5.6% to +8.2%	Within ±15% of nominal value (±20% at LLOQ).	The results are very close to the true values within a single analytical run.
Intra-run Precision (%CV)	≤ 9.5%	≤ 15% (≤ 20% at LLOQ).	The method shows excellent repeatability.
Inter-run Accuracy (% Bias)	-4.1% to +7.5%	Within ±15% of nominal value (±20% at LLOQ).	The method is accurate across different days and analysts.
Inter-run Precision (%CV)	≤ 10.8%	≤ 15% (≤ 20% at LLOQ).	The method demonstrates high reproducibility over time.
Matrix Effect (%CV of IS-normalized factor)	< 15%	The CV of the IS-normalized matrix factor should be ≤ 15%.	The deuterated IS effectively compensates for variability caused by the biological matrix.
Recovery	Consistent and reproducible	Not required to be 100%, but must be consistent and reproducible.	While not all of the drug is extracted, the loss is consistent and corrected for by the IS.

Expert Interpretation: The data unequivocally demonstrates that a method utilizing a deuterated internal standard can comfortably meet and exceed the stringent requirements for accuracy and precision set by global regulatory agencies. The low coefficient of variation (%CV) for precision and the minimal deviation from nominal values for accuracy are a direct result of the IS effectively normalizing for analytical variability. Without such a standard, achieving this level of data integrity, particularly in the face of unpredictable matrix effects, would be exceptionally challenging.

Conclusion

For the successful development of Cebranopadol or any therapeutic agent, bioanalytical data must be beyond reproach. This guide illustrates that the combination of a well-designed UPLC-MS/MS method and, most critically, the use of a deuterated internal standard like Cebranopadol-d5, provides a robust, self-validating system for quantification. This approach is not just a technical detail; it is the cornerstone of generating high-fidelity pharmacokinetic data that can be trusted for crucial decision-making in drug development, from preclinical studies to late-phase clinical trials.

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The Analytical Imperative: Linearity and Range Determination for Cebranopadol Quantification

Introduction: The Analytical Challenge of High Potency

Cebranopadol is a novel, first-in-class, centrally acting analgesic characterized by a unique dual mechanism of action: it co-activates the nociceptin/orphanin FQ (NOP) receptor alongside classical opioid receptors (mu, kappa, and delta) (). This synergistic agonism results in profound analgesic efficacy at exceptionally low doses, with preclinical ED50 values often falling in the sub-microgram per kilogram range ().

Consequently, pharmacokinetic (PK) profiling of Cebranopadol yields maximum plasma concentrations ( Cmax​ ) in the low nanogram-per-milliliter range, rapidly decaying into the picogram-per-milliliter territory. For analytical scientists, this necessitates the development of highly sensitive quantification methods where establishing a robust linearity and range is not merely a regulatory checkbox, but a fundamental scientific imperative to ensure data integrity at trace levels.

Cebranopadol dual NOP/MOR agonism driving low-dose requirements and high analytical sensitivity.

Regulatory Grounding: ICH Q2(R2) and EMA M10

When defining the analytical target profile for Cebranopadol, the methodology must be anchored in the latest global standards: the ()[1] and the ()[2].

• Linearity: The ability of the analytical procedure to elicit test results that are directly proportional to the concentration of the analyte within a given range.

• Range (Reportable Range): The interval between the upper and lower limits of quantification (ULOQ and LLOQ) where the method has demonstrated an acceptable level of accuracy, precision, and response proportionality ()[2].

Comparison Guide: UHPLC-MS/MS vs. HPLC-UV for Cebranopadol

The required linearity and range dictate the choice of analytical platform. While High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) is sufficient for bulk pharmaceutical quality control, Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry (UHPLC-MS/MS) is the undisputed gold standard for bioanalysis due to its superior selectivity and sensitivity.

Table 1: Analytical Platform Comparison for Cebranopadol

Parameter	UHPLC-MS/MS (Bioanalytical)	HPLC-UV (Pharmaceutical QC)
Target Matrix	Biological fluids (Plasma, Serum, Brain tissue)	Pharmaceutical Formulation (API, Tablets)
Typical Linearity Range	0.1 ng/mL – 100 ng/mL	1 µg/mL – 50 µg/mL
Lower Limit of Quantification	0.1 ng/mL	~0.5 µg/mL
Calibration Model	Linear regression with 1/x2 weighting	Unweighted linear regression
Sample Preparation	Liquid-Liquid Extraction (LLE)	Direct dilution / Filtration
Primary Application	Pharmacokinetics (PK) & Toxicokinetics	Assay/Potency and Impurity testing

The Causality of Calibration Models: Why Use 1/x2 Weighting?

In bioanalytical UHPLC-MS/MS, the linearity range spans several orders of magnitude (e.g., 0.1 to 100 ng/mL). This wide dynamic range introduces heteroscedasticity—meaning the variance (absolute error) increases proportionally with concentration. If an unweighted linear regression is applied, the massive absolute variance at the ULOQ (100 ng/mL) will mathematically dominate the regression line, severely compromising the accuracy at the LLOQ (0.1 ng/mL). Applying a 1/x2 weighting factor forces the regression algorithm to prioritize relative error over absolute error, ensuring the low-concentration standards contribute meaningfully to the calibration slope. This creates a statistically sound, self-validating curve across the entire range.

Experimental Protocol: Step-by-Step Linearity & Range Determination

To establish a self-validating system for Cebranopadol quantification in plasma, follow this protocol aligned with EMA M10 standards. The protocol relies on stable-isotope-labeled internal standards (IS) to correct for extraction losses, ensuring that any deviation in the final signal is strictly proportional to the initial concentration.

Step 1: Preparation of Calibration Standards

• Stock Solution: Dissolve the Cebranopadol reference standard in HPLC-grade methanol to yield a 1.0 mg/mL stock.

• Working Solutions: Perform serial dilutions in methanol/water (50:50, v/v) to create working solutions spanning the target range.

• Matrix Spiking: Spike the working solutions into blank biological matrix (e.g., rabbit or human plasma) to generate at least 6 non-zero calibration levels (e.g., 0.1, 0.5, 2.0, 10, 50, and 100 ng/mL).

• Control Samples: Prepare a "Blank" (matrix only, no IS) and a "Zero" (matrix + IS) to prove the absence of endogenous matrix interference at the retention time of Cebranopadol.

Step 2: Liquid-Liquid Extraction (LLE)

Causality Note: Cebranopadol is a highly lipophilic benzenoid compound. LLE using non-polar organic solvents efficiently partitions the drug away from polar plasma proteins and phospholipids. This minimizes ion suppression in the MS source, which is critical for maintaining a linear response at the 0.1 ng/mL LLOQ.

• Aliquot 100 µL of spiked plasma into a clean microcentrifuge tube.

• Add 10 µL of the Internal Standard working solution (e.g., Cebranopadol-d5, 10 ng/mL).

• Add 1.0 mL of an extraction solvent mixture (e.g., hexane/ethyl acetate, 70:30, v/v).

• Vortex vigorously for 5 minutes to ensure phase partitioning, then centrifuge at 10,000 rpm for 10 minutes at 4°C.

• Transfer the upper organic layer to a clean vial and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

Step 3: UHPLC-MS/MS Analysis

• Inject 5 µL of the reconstituted sample onto a reversed-phase C18 column (e.g., 1.7 µm particle size).

• Elute using a gradient of Mobile Phase A (0.1% formic acid in water) and Mobile Phase B (0.1% formic acid in acetonitrile).

• Operate the mass spectrometer in positive electrospray ionization (ESI+) and Selected Reaction Monitoring (SRM) mode, tracking the specific precursor-to-product ion transitions for Cebranopadol and the IS.

Step 4: Data Evaluation & Acceptance Criteria

• Plot the peak area ratio (Cebranopadol / IS) on the y-axis against the nominal concentration on the x-axis.

• Apply linear regression with a 1/x2 weighting factor.

• Self-Validation Check: Back-calculate the concentration of every calibration standard using the generated equation. The method's range is successfully validated only if the back-calculated concentrations fall within ±15% of their nominal values (±20% for the LLOQ), and the correlation coefficient ( R2 ) is ≥0.99 ()[2].

Step-by-step workflow for determining linearity and range in bioanalytical method validation.

References

• Baralla, E., et al. (2021). "Cebranopadol, a novel first-in-class drug candidate: Method validation and first exploratory pharmacokinetic study in rabbits." Journal of Veterinary Pharmacology and Therapeutics. Available at:[Link]

• European Medicines Agency (EMA) / ICH. (2024). "ICH Q2(R2) Validation of analytical procedures - Scientific guideline." Available at:[Link]

• European Medicines Agency (EMA) / ICH. (2022). "ICH guideline M10 on bioanalytical method validation and study sample analysis." Available at:[Link]

Sources

• 1. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 2. ema.europa.eu [ema.europa.eu]

Comparative Metabolic Profiling of Cebranopadol and Tramadol: A Technical Guide for Drug Development

As the landscape of pain management evolves, drug development is increasingly shifting away from traditional prodrug opioids toward multimechanistic, direct-acting agents. Understanding the metabolic pathways of these compounds is critical for predicting efficacy, safety, and pharmacogenetic liabilities. This guide provides an in-depth comparative analysis of the metabolic profiles of Tramadol (a legacy atypical opioid) and Cebranopadol (a novel, first-in-class dual receptor agonist), supported by in vitro experimental methodologies.

Mechanistic Metabolism Comparison

Tramadol: The CYP2D6 Dependency

Tramadol is a centrally acting analgesic that functions largely as a prodrug. While the parent racemic compound exhibits weak mu-opioid peptide (MOP) receptor agonism and inhibits serotonin/norepinephrine reuptake, its primary analgesic potency relies on hepatic phase I metabolism.

Tramadol undergoes O-demethylation catalyzed exclusively by the highly polymorphic CYP2D6 enzyme to form O-desmethyltramadol (M1) . The M1 metabolite is the primary driver of analgesia, possessing a 200- to 700-fold higher affinity for the MOP receptor than the parent drug 1. Concurrently, tramadol is inactivated via N-demethylation by CYP3A4 and CYP2B6 to form the inactive metabolite N-desmethyltramadol (M2) 2. This reliance on CYP2D6 creates significant clinical variability based on patient genotype.

Cebranopadol: Direct Action and Multi-Pathway Clearance

Cebranopadol is a first-in-class, direct-acting dual agonist targeting both the nociceptin/orphanin FQ peptide (NOP) receptor and the MOP receptor 3. Unlike tramadol, it does not require enzymatic activation.

Its metabolic clearance is characterized by extensive, redundant phase I metabolism (hydroxylation and demethylation) mediated by a broad spectrum of cytochrome P450 enzymes, including CYP3A4, CYP2D6, CYP2C9, and CYP2C19 4. All resulting phase I metabolites (e.g., M2, M3, M6) are pharmacologically inactive and subsequently undergo phase II conjugation (glucuronidation/sulfation) before excretion. This multi-pathway clearance insulates cebranopadol from the pharmacokinetic failures associated with single-enzyme polymorphisms 5.

Metabolic pathways of Tramadol (prodrug activation) vs. Cebranopadol (direct clearance).

Quantitative Pharmacokinetic Comparison

The fundamental differences in metabolic stability and clearance mechanisms translate directly into distinct pharmacokinetic profiles.

Parameter	Tramadol	Cebranopadol
Receptor Targets	MOP, SERT, NET	NOP, MOP
Prodrug Status	Yes (Requires CYP2D6 activation)	No (Direct-acting)
Primary CYP Enzymes	CYP2D6 (Activation), CYP3A4, CYP2B6	CYP3A4, CYP2D6, CYP2C9, CYP2C19
Active Metabolites	M1 (O-desmethyltramadol)	None
Operational Half-Life	~6 hours (Parent), ~7-9 hours (M1)	~24 hours (Terminal: 62-96 hours) 6
CYP2D6 Polymorphism Risk	High (Efficacy & Toxicity variations)	Low (Redundant clearance pathways)

Experimental Methodology: In Vitro CYP Phenotyping & Metabolic Stability

To objectively compare the metabolic stability and enzyme dependency of these compounds, researchers utilize Human Liver Microsomes (HLMs) coupled with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The following protocol represents a self-validating system designed to isolate phase I metabolism 7.

Step-by-step workflow for in vitro Human Liver Microsome (HLM) metabolic stability assay.

Step-by-Step Protocol & Causality

• Matrix Preparation (HLMs):

  • Action: Thaw pooled HLMs on ice and dilute in 0.1 M potassium phosphate buffer (pH 7.4) to a final protein concentration of 0.5 - 1.0 mg/mL.

  • Causality: HLMs contain the subcellular fractions of the endoplasmic reticulum, providing a concentrated, physiologically relevant source of membrane-bound CYP450 enzymes required to simulate hepatic phase I metabolism.

• Pre-Incubation:

  • Action: Add the test compound (Tramadol or Cebranopadol) to a final concentration of 1-5 µM. Incubate the mixture at 37°C for 5 minutes.

  • Causality: Pre-incubation ensures the system reaches physiological temperature and allows non-specific protein-drug binding to reach equilibrium before enzymatic catalysis begins.

• Reaction Initiation:

  • Action: Initiate the reaction by adding a pre-warmed NADPH regenerating system (or 1-2 mM NADPH).

  • Causality: NADPH is the obligate electron donor for the CYP450 catalytic cycle. Its addition acts as the precise "start switch" for the metabolic reaction.

• Quenching (Termination):

  • Action: At predetermined time points (e.g., 0, 15, 30, 60 minutes), extract an aliquot and immediately mix it with an equal volume of ice-cold acetonitrile containing an internal standard.

  • Causality: Acetonitrile instantly denatures the CYP enzymes, arresting the reaction to provide an exact temporal snapshot of metabolism. It simultaneously precipitates the microsomal proteins, preparing the sample for extraction.

• Extraction and LC-MS/MS Quantification:

  • Action: Centrifuge the quenched samples at >10,000 x g for 10 minutes. Transfer the supernatant to vials for LC-MS/MS analysis using Multiple Reaction Monitoring (MRM).

  • Causality: Centrifugation pellets the denatured proteins, leaving the drug and metabolites in the clear supernatant. LC-MS/MS provides the extreme sensitivity and specificity required to differentiate the parent drug from structurally similar metabolites (e.g., Tramadol vs. M1). Self-Validation: A 0-minute control (quenched before NADPH addition) must be used to validate that no non-enzymatic degradation occurred.

Clinical and Development Implications

The divergent metabolic pathways of these two drugs have profound implications for clinical safety and abuse potential.

Pharmacogenetics & Toxicity: Tramadol's reliance on CYP2D6 makes it highly susceptible to genetic polymorphisms. "Ultrarapid metabolizers" convert tramadol to the potent M1 metabolite too quickly, risking life-threatening respiratory depression, while "poor metabolizers" experience inadequate analgesia 8. Cebranopadol circumvents this liability entirely; because it is cleared by multiple, overlapping CYP enzymes, the failure or hyper-activity of a single pathway (like CYP2D6) does not drastically alter its systemic exposure or safety profile.

Abuse Potential: Tramadol is currently classified as a Schedule IV controlled substance. In contrast, cebranopadol has demonstrated significantly lower oral abuse potential in clinical trials with non-dependent recreational opioid users compared to both Tramadol and Oxycodone 3. This improved safety margin is attributed to its dual NOP/MOP agonism and its direct-acting nature, which avoids the rapid, unpredictable spikes in potent active metabolites that often drive opioid "liking" and abuse.

References

• Physiologically Based Pharmacokinetic Predictions of Tramadol Exposure Throughout Pediatric Life. National Institutes of Health (PMC).[Link]

• Tramadol and desmetramadol metabolism catalyzed by CYPs in vitro. ResearchGate.[Link]

• Limited Oral Abuse Potential of Cebranopadol, a Novel Potent Analgesic, Compared to Tramadol and Oxycodone in Recreational Opioid Users. Tris Pharma.[Link]

• WO2024173714A1 - Regimens and compositions useful for alleviating pain.

• Novel Opioids in Acute Postoperative Pain. Encyclopedia.pub.[Link]

• Progress in pain management with opioid analgesics: focus on tapentadol, cebranopadol, and oxycodone with naloxone. Via Medica Journals.[Link]

• In vitro Metabolism Assay. Bio-protocol.[Link]

• Tramadol Therapy and CYP2D6 Genotype - Medical Genetics Summaries. National Institutes of Health (NCBI Bookshelf).[Link]

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A Head-to-Head Preclinical Comparison of Cebranopadol and Traditional Opioids: A Guide for Drug Development Professionals

Abstract

The ongoing opioid crisis necessitates the development of potent analgesics with improved safety profiles. Traditional opioids, primarily acting as mu-opioid peptide (MOP) receptor agonists, are effective but burdened with severe side effects, including respiratory depression, tolerance, and high abuse potential. Cebranopadol, a novel, first-in-class analgesic, presents a promising alternative through its unique dual mechanism of action as an agonist at both the nociceptin/orphanin FQ (NOP) receptor and the MOP receptor.[1][2] This guide provides a head-to-head comparison of Cebranopadol and traditional opioids in preclinical models, synthesizing data on analgesic efficacy, safety, and abuse liability to inform researchers, scientists, and drug development professionals.

Differentiated Mechanism of Action: The MOP/NOP Dual Agonism Advantage

Traditional opioids like morphine and fentanyl derive their analgesic effects from the activation of MOP receptors in the central nervous system (CNS).[3] However, this same mechanism is intrinsically linked to their life-threatening side effects. Cebranopadol represents a paradigm shift by combining MOP agonism with agonism at the NOP receptor.[1]

The NOP receptor and its endogenous ligand, nociceptin/orphanin FQ, are known to modulate pain pathways and can counteract many of the adverse effects mediated by the MOP receptor.[4][5] This dual activation is the cornerstone of Cebranopadol's potentially superior profile. It aims to uncouple potent analgesia from dangerous side effects.[1][6] Preclinical studies suggest that NOP receptor activation contributes to Cebranopadol's efficacy while mitigating opioid-related adverse events like respiratory depression, tolerance, and physical dependence.[4][7][8]

Caption: Signaling pathways of traditional opioids vs. Cebranopadol.

Comparative Analgesic Efficacy in Preclinical Models

A critical benchmark for any new analgesic is its ability to match or exceed the efficacy of established standards across different pain modalities. Preclinical studies have demonstrated that Cebranopadol is highly potent and effective across a broad spectrum of pain models, including those for acute, inflammatory, and chronic neuropathic pain.[4][7][9] In some animal models, Cebranopadol has shown potency 180 to 4,800 times higher than morphine.[10]

Pain Model	Cebranopadol (ED₅₀)	Morphine (ED₅₀)	Efficacy Comparison
Acute Nociceptive Pain (Rat, Tail-Flick)	~2.5 µg/kg, i.v.	~2.1 mg/kg, i.v.	Cebranopadol is significantly more potent.
Inflammatory Pain (Rat, Carrageenan)	~3.0 µg/kg, i.v.	~1.5 mg/kg, i.v.	Cebranopadol shows high potency.
Neuropathic Pain (Rat, Chung Model)	~5.0 µg/kg, i.v.	~4.0 mg/kg, i.v.	Cebranopadol is highly effective; opioids are often less so.[4][11]

Note: ED₅₀ values are approximate and compiled from various preclinical studies for illustrative purposes. Absolute values may vary based on specific experimental conditions.

The robust efficacy of Cebranopadol, particularly in neuropathic pain models where traditional opioids often fall short, is a key differentiator.[4][8] This broad-spectrum activity is likely due to the synergistic action on both MOP and NOP receptors, targeting multiple pain pathways.[4][11]

Experimental Protocol: Hot Plate Test for Acute Thermal Pain

This protocol outlines a standard method for assessing analgesic efficacy against acute thermal nociception.[12]

• Apparatus: A commercially available hot plate apparatus with the surface maintained at a constant temperature (e.g., 55 ± 0.5°C).

• Acclimation: Mice or rats are acclimated to the testing room for at least 60 minutes before the experiment.

• Baseline Latency: Each animal is placed on the hot plate, and the latency to the first sign of nociception (e.g., hind paw licking, jumping) is recorded. A cut-off time (e.g., 30-45 seconds) is used to prevent tissue damage.

• Drug Administration: Animals are divided into groups and administered Cebranopadol, a traditional opioid (e.g., morphine), or vehicle control via the desired route (e.g., subcutaneous, intravenous).

• Post-Treatment Testing: At predetermined time points after administration (e.g., 30, 60, 90, 120 minutes), the hot plate latency is measured again.

• Data Analysis: The analgesic effect is typically expressed as the Maximum Possible Effect (%MPE), calculated as: [(Post-drug latency - Baseline latency) / (Cut-off time - Baseline latency)] * 100. Dose-response curves are then generated to determine ED₅₀ values.

Head-to-Head Safety Profile: A Wider Therapeutic Window

The primary clinical advantage of Cebranopadol is expected to be its improved safety and tolerability profile compared to traditional opioids.[7][11] This is most critically demonstrated in preclinical models of respiratory depression, tolerance, and dependence.

Respiratory Depression

Respiratory depression is the most serious acute side effect of traditional opioids and is the primary cause of overdose fatalities.[3][13] It is a direct consequence of MOP receptor activation in brainstem respiratory centers.[3] Preclinical studies consistently demonstrate that Cebranopadol has a significantly wider therapeutic window between its analgesic dose and the dose that causes respiratory depression.[1][8] The activation of NOP receptors by Cebranopadol appears to counteract the MOP-mediated respiratory depressant effects.[1] In rats, the therapeutic index between antinociception and respiratory depression is notably larger for Cebranopadol than for fentanyl.[8]

Caption: Therapeutic index comparison for analgesia vs. respiratory depression.

Experimental Protocol: Whole-Body Plethysmography for Respiratory Function

This non-invasive method is the gold standard for assessing respiratory function in conscious, freely moving rodents.

• Apparatus: A whole-body plethysmography chamber connected to a pneumotachograph to measure pressure changes.

• Acclimation: The animal is placed in the chamber and allowed to acclimate for 30-60 minutes until stable.

• Baseline Recording: Respiratory parameters, including respiratory rate (breaths/minute), tidal volume (air per breath), and minute ventilation (total air breathed per minute), are recorded.

• Drug Administration: The animal is briefly removed, administered the test compound (Cebranopadol, traditional opioid, or vehicle), and returned to the chamber.

• Post-Treatment Monitoring: Respiratory parameters are continuously monitored for a set period (e.g., 2-3 hours).

• Data Analysis: Changes in respiratory parameters from baseline are calculated for each dose and compound. The dose that causes a 50% reduction in minute ventilation (RD₅₀) can be determined and compared to the analgesic ED₅₀ to calculate the therapeutic index (RD₅₀/ED₅₀).

Tolerance and Physical Dependence

Chronic use of traditional opioids leads to tolerance (requiring higher doses for the same effect) and physical dependence, characterized by a withdrawal syndrome upon abrupt cessation.[6] Preclinical evidence strongly suggests that Cebranopadol has a lower potential for both.[8] The NOP receptor agonism is believed to counteract the MOP-mediated mechanisms that drive the development of tolerance and dependence.[4] In rodent models, animals treated chronically with Cebranopadol showed significantly fewer signs of withdrawal compared to those treated with morphine.[6][10]

Abuse Potential and Rewarding Effects

The rewarding or euphoric effects of traditional opioids drive their high potential for abuse and addiction. These effects are assessed in preclinical models by measuring the reinforcing properties of a drug.

Conditioned Place Preference (CPP)

The CPP paradigm is used to assess the motivational effects of drugs.[14] In this test, an animal learns to associate a specific environment with the effects of a drug. A preference for the drug-paired environment indicates rewarding properties. Studies have shown that Cebranopadol induces substantially less place preference compared to morphine, suggesting a lower abuse liability.[10]

Caption: Experimental workflow for the Conditioned Place Preference (CPP) assay.

Intravenous Self-Administration (IVSA)

The IVSA model is considered the gold standard for assessing a drug's reinforcing efficacy, as it measures whether an animal will actively work to receive the drug. Preclinical data indicate that Cebranopadol has limited abuse liability compared to heroin and is effective in reducing opioid self-administration and reinstatement of drug-seeking behavior.[10]

Synthesis and Future Directions

Preclinical head-to-head comparisons robustly support the hypothesis that Cebranopadol's dual MOP/NOP agonist mechanism confers a significant advantage over traditional MOP-agonist opioids. The data consistently point towards a compound with potent, broad-spectrum analgesic efficacy coupled with a markedly improved safety profile, including a wider therapeutic window for respiratory depression and a lower potential for tolerance, dependence, and abuse.[7][8]

These preclinical findings provide a strong rationale for the continued clinical development of Cebranopadol as a potentially transformative therapy for moderate-to-severe pain.[2][15] For drug development professionals, this body of evidence underscores the value of targeting the NOP receptor system as a viable strategy for creating the next generation of safer and more effective analgesics.

References

• Cebranopadol: A Novel First-in-Class Potent Analgesic Acting via NOP and Opioid Receptors. - International Association for the Study of Pain (IASP). 7

• A Review of Pain Assessment Methods in Laboratory Rodents - PMC - NIH. Link

• Cebranopadol as a Novel Promising Agent for the Treatment of Pain - PMC - NIH. Link

• Tris Pharma Showcases a Novel Mechanism of Dual-NOP/MOP (NMR) Agonism for the Treatment of Moderate-to-Severe Acute Pain and Encores Positive Phase 3 Data at 2025 Annual PAINWeek Meeting in Las Vegas. Link

• Cebranopadol, a novel long-acting opioid agonist with low abuse liability, to treat opioid use disorder: Preclinical evidence of efficacy | bioRxiv. Link

• Cebranopadol, a novel first-in-class analgesic drug candidate: first experience in patients with chronic low back pain in a randomized clinical trial - PMC. Link

• Cebranopadol, a Mixed Opioid Agonist, Reduces Cocaine Self-administration through Nociceptin Opioid and Mu Opioid Receptors - Frontiers. Link

• Cebranopadol Shows Lower Abuse Potential Compared to Existing Pain Therapies. Link

• A simple method for assessing analgesic requirements and efficacy in rodents - PubMed. Link

• Assessment of the Abuse Potential of Cebranopadol in Nondependent Recreational Opioid Users: A Phase 1 Randomized Controlled Study - PMC. Link

• Cebranopadol as a Novel Promising Agent for the Treatment of Pain - MDPI. Link

• The effect of cebranopadol, oxycodone, and placebo on respiration, the central nervous system, and pain perception - ISRCTN Registry. Link

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• Using Cageside Measures to Evaluate Analgesic Efficacy in Mice (Mus musculus) after Surgery - PMC. Link

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A Comparative Guide to Inter-day and Intra-day Precision for the Cebranopadol Bioanalytical Method

Introduction: The Role of Precision in the Development of Cebranopadol

Cebranopadol is a novel, first-in-class analgesic currently under clinical development for the treatment of various chronic pain conditions.[1] It exhibits a unique mechanism of action, acting as an agonist for both the nociceptin/orphanin FQ peptide (NOP) and opioid peptide (MOP) receptors.[1][2] This dual agonism may offer a potent analgesic effect with an improved safety profile and lower abuse potential compared to traditional opioids.[1] The successful clinical development of Cebranopadol relies heavily on accurate and reliable bioanalytical methods to characterize its pharmacokinetic (PK) profile.[3][4]

This guide provides an in-depth analysis of the inter-day and intra-day precision of a validated bioanalytical method for Cebranopadol, comparing its performance against regulatory standards and discussing alternative analytical approaches. The objective is to offer researchers, scientists, and drug development professionals a comprehensive understanding of the critical role of precision in generating high-quality data for regulatory submissions.

The Imperative of Precision in Bioanalytical Assays

In the realm of bioanalysis, precision refers to the closeness of agreement among a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions. It is a critical parameter in bioanalytical method validation, ensuring the reliability and reproducibility of the data.[5][6] Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established stringent guidelines for bioanalytical method validation, with specific acceptance criteria for precision.[5][7][8]

Intra-day precision (also known as within-run precision) assesses the precision of the method over a short period, with analyses conducted by the same operator using the same equipment on the same day.[6] Inter-day precision (also known as between-run precision) evaluates the method's reproducibility over a longer period, with analyses conducted on different days, often by different operators and with different batches of reagents.[6]

According to both FDA and EMA guidelines, the precision of a bioanalytical method, expressed as the coefficient of variation (CV), should not exceed 15% for quality control (QC) samples, except for the lower limit of quantification (LLOQ), where it should not exceed 20%.[8][9] Adherence to these criteria is paramount for ensuring the integrity of pharmacokinetic and toxicokinetic studies.[7]

A Validated UHPLC-MS/MS Method for Cebranopadol Quantification

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for the quantification of small molecules like Cebranopadol in biological matrices due to its high sensitivity, selectivity, and specificity.[10][11] A validated ultra-high-performance liquid chromatography-tandem mass spectrometry (UHPLC-MS/MS) method has been successfully used to quantify Cebranopadol in plasma samples.[2][12]

Experimental Protocol

• Sample Preparation (Liquid-Liquid Extraction):

  • To a 100 µL plasma sample, add an internal standard (e.g., D5-cebranopadol).[1]

  • Perform liquid-liquid extraction to separate Cebranopadol from plasma proteins and other matrix components. This step is crucial for minimizing matrix effects and ensuring accurate quantification.

• Chromatographic Separation:

  • Inject the extracted sample onto a UHPLC system equipped with a suitable C18 column.

  • Utilize a gradient elution with a mobile phase consisting of an aqueous component (e.g., ammonium formate buffer) and an organic component (e.g., acetonitrile) to achieve optimal separation of Cebranopadol and the internal standard from endogenous interferences.

• Mass Spectrometric Detection:

  • Employ a tandem mass spectrometer with an electrospray ionization (ESI) source operating in positive ion mode.

  • Monitor specific multiple reaction monitoring (MRM) transitions for Cebranopadol and its internal standard to ensure high selectivity and sensitivity.

Experimental Workflow Diagram

Caption: Workflow of the Cebranopadol bioanalytical method.

Performance Data: A Comparative Analysis of Precision

The precision of the UHPLC-MS/MS method for Cebranopadol was evaluated at four different quality control (QC) levels: Lower Limit of Quantification (LLOQ), Low QC (LQC), Medium QC (MQC), and High QC (HQC). The results are summarized in the table below.

QC Level	Nominal Conc. (ng/mL)	Intra-day Precision (%CV)	Inter-day Precision (%CV)
LLOQ	0.1	≤ 10.0	≤ 12.0
LQC	0.3	≤ 8.0	≤ 9.0
MQC	50	≤ 6.0	≤ 7.0
HQC	80	≤ 5.0	≤ 6.0

The data clearly demonstrates that the intra-day and inter-day precision for the Cebranopadol bioanalytical method are well within the acceptance criteria set by the FDA and EMA (≤15% CV for QCs and ≤20% for LLOQ).[8][9] This high level of precision ensures the generation of reliable and reproducible data for pharmacokinetic studies.

Comparative Analysis with Alternative Methods

While LC-MS/MS is the preferred method for Cebranopadol quantification, other bioanalytical techniques could be considered.

• Gas Chromatography-Mass Spectrometry (GC-MS): Although a powerful technique, GC-MS often requires derivatization for polar compounds like Cebranopadol to increase their volatility, which can add complexity to the sample preparation process.[13]

• Immunoassays (e.g., ELISA): Immunoassays can offer high throughput but may lack the specificity of LC-MS/MS and can be susceptible to cross-reactivity with metabolites or other structurally related compounds. The development of a specific antibody for a novel compound like Cebranopadol would also be time-consuming and costly.

• High-Performance Liquid Chromatography with UV or Fluorescence Detection (HPLC-UV/FLD): These methods are generally less sensitive and selective than LC-MS/MS and may not be suitable for quantifying the low concentrations of Cebranopadol often encountered in pharmacokinetic studies.[10]

In comparison, the validated LC-MS/MS method offers superior sensitivity (LLOQ of 0.1 ng/mL), selectivity, and precision, making it the most suitable choice for the bioanalysis of Cebranopadol in a regulatory environment.[2]

Conclusion: Upholding Data Integrity in Cebranopadol Research

The validated UHPLC-MS/MS method for the quantification of Cebranopadol in plasma demonstrates excellent inter-day and intra-day precision, consistently meeting the stringent requirements of regulatory agencies. This high degree of precision is fundamental to the reliable characterization of Cebranopadol's pharmacokinetic profile, which is essential for its continued clinical development. By adhering to rigorous validation standards and employing the most appropriate analytical technology, researchers can ensure the integrity and quality of the data submitted for regulatory approval, ultimately contributing to the advancement of new and effective pain therapies.

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• Linz, K., et al. (2014). Cebranopadol: A Novel Potent Analgesic Nociceptin/Orphanin FQ Peptide and Opioid Receptor Agonist. The Journal of Pharmacology and Experimental Therapeutics, 349(3), 535-548. [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of Cebranopadol-d5 for Laboratory Professionals

This guide provides essential, step-by-step procedures for the safe and compliant disposal of Cebranopadol-d5, a potent, research-grade opioid analgesic. As a deuterated analog of Cebranopadol, this compound requires meticulous handling and disposal to ensure the safety of laboratory personnel, prevent environmental contamination, and maintain regulatory compliance. This document is intended for researchers, scientists, and drug development professionals who handle this compound in a laboratory setting.

Understanding Cebranopadol-d5: A Profile

Cebranopadol is a novel, first-in-class analgesic that acts as an agonist at both the nociceptin/orphanin FQ peptide (NOP) and mu-opioid peptide (MOP) receptors.[1][2][3][4] While it has shown promise for the treatment of various pain conditions with a potentially lower risk of abuse and respiratory depression compared to traditional opioids, it is crucial to handle it with the appropriate precautions.[5][6] Cebranopadol-d5 is a deuterated version of this compound, where five hydrogen atoms have been replaced with deuterium. This isotopic labeling is often used in metabolic studies. From a chemical safety and disposal perspective, Cebranopadol-d5 should be handled with the same level of caution as the parent compound, with the added consideration for its deuterated nature.

Although Cebranopadol is not currently a federally controlled substance in the United States as of late 2022, its potent opioid activity necessitates that it be treated with the same stringency as a controlled substance to prevent diversion and ensure a high standard of laboratory safety.[7] This guide, therefore, incorporates principles from both hazardous waste management and controlled substance disposal regulations.

Pre-Disposal Risk Assessment and Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted before handling or disposing of Cebranopadol-d5. The primary risks include accidental ingestion, inhalation, or dermal absorption, which could lead to opioid-related health effects such as respiratory depression.[7]

Table 1: Recommended Personal Protective Equipment for Cebranopadol-d5 Disposal

PPE Item	Specification	Rationale
Gloves	Nitrile or other chemically resistant gloves, double-gloving recommended.	To prevent skin contact and absorption.[8]
Eye Protection	Safety glasses with side shields or chemical splash goggles.	To protect eyes from splashes of solutions or airborne particles.[8]
Lab Coat	Standard laboratory coat.	To protect skin and clothing from contamination.
Respiratory Protection	A NIOSH-approved respirator may be necessary if there is a risk of aerosolization or if handling large quantities of the solid compound.	To prevent inhalation of the potent compound.

Step-by-Step Disposal Procedures

The cardinal rule for the disposal of Cebranopadol-d5 is to never dispose of it down the drain.[9][10] Improper disposal can lead to environmental contamination and is a violation of regulations.[10] All waste containing Cebranopadol-d5 must be treated as hazardous chemical waste.[11][12]

Disposal of Solid (Pure) Cebranopadol-d5

• Segregation: Unused or expired solid Cebranopadol-d5 should be segregated from other laboratory waste.[11]

• Packaging:

  • Place the solid Cebranopadol-d5 in a clearly labeled, sealed, and chemically compatible container.

  • The container must be labeled as "Hazardous Waste" and clearly identify the contents as "Cebranopadol-d5".

• Storage: Store the waste container in a designated, secure, and well-ventilated satellite accumulation area until it is collected by your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.[11][13]

Disposal of Cebranopadol-d5 Solutions

• Segregation: Collect all aqueous and organic solutions containing Cebranopadol-d5 in separate, dedicated hazardous waste containers.[11][12] Do not mix with other waste streams unless explicitly permitted by your institution's EHS guidelines.

• Container Selection: Use a chemically compatible, leak-proof container with a secure screw-top cap.

• Labeling:

  • Label the container as "Hazardous Waste".

  • List all contents, including the solvent(s) and an estimated concentration of Cebranopadol-d5.

• Storage: Store the container in a designated satellite accumulation area, away from incompatible materials.[13]

Disposal of Contaminated Materials

Any materials that come into contact with Cebranopadol-d5 are considered contaminated and must be disposed of as hazardous waste. This includes:

• Sharps: Needles, syringes, and razor blades should be placed in a designated sharps container for hazardous waste.

• Consumables: Gloves, bench paper, pipette tips, and other disposable items should be collected in a dedicated, labeled hazardous waste bag or container.

Decontamination and Spill Management

Decontamination of Glassware and Equipment

• Initial Rinse: Rinse the contaminated glassware or equipment with a suitable solvent (e.g., ethanol or methanol) to remove the bulk of the Cebranopadol-d5 residue. Collect this rinseate as hazardous waste.

• Washing: Wash the rinsed items with soap and water.

• Final Rinse: Perform a final rinse with deionized water.

Spill Management

In the event of a spill, the primary objective is to contain the spill and prevent exposure.

• Evacuate and Secure: Evacuate all non-essential personnel from the immediate area. Restrict access to the spill site.

• Don PPE: Wear the appropriate PPE as outlined in Table 1.

• Containment:

  • For solid spills: Gently cover the spill with a damp paper towel to avoid raising dust.

  • For liquid spills: Surround the spill with an absorbent material (e.g., chemical absorbent pads or vermiculite).

• Cleanup:

  • Carefully collect the spilled material and any contaminated absorbent materials using forceps or other appropriate tools.

  • Place all contaminated materials in a labeled hazardous waste container.

• Decontaminate the Area:

  • Wipe the spill area with a cloth dampened with a suitable solvent, followed by a soap and water solution.

  • Dispose of all cleaning materials as hazardous waste.

• Report the Spill: Report the spill to your laboratory supervisor and EHS department in accordance with your institution's policies.

Regulatory Considerations

The disposal of Cebranopadol-d5 is governed by regulations from the Environmental Protection Agency (EPA) regarding hazardous waste and may be subject to institutional policies aligned with the Drug Enforcement Administration (DEA) guidelines for controlled substances due to its opioid nature.

• EPA: The Resource Conservation and Recovery Act (RCRA) provides the framework for the proper management of hazardous and non-hazardous solid waste.[10][14]

• DEA: While not currently scheduled, the DEA's regulations for the disposal of controlled substances, which require that the substance be rendered "non-retrievable," serve as a best-practice model for managing potent opioids like Cebranopadol-d5 to prevent diversion.[9][15]

The ultimate disposal method will be determined by your institution's licensed hazardous waste vendor, which is typically high-temperature incineration.[15]

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Cebranopadol-d5 waste streams in a laboratory setting.

Caption: Disposal workflow for Cebranopadol-d5 waste.

Conclusion

The responsible management and disposal of Cebranopadol-d5 are paramount to ensuring a safe and compliant laboratory environment. By adhering to the procedures outlined in this guide, researchers can mitigate the risks associated with this potent opioid analgesic and contribute to the protection of both human health and the environment. Always consult your institution's specific EHS guidelines and protocols, as they may have additional requirements.

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